N-(3-amino-4-chlorophenyl)butanamide

• CAS: 637316-74-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physical Properties of N-(3-amino-4-chlorophenyl)butanamide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of the physical and chemical properties of N-(3-amino-4-chlorophenyl)butanamide, a compound of interest in pharmaceutical and chemical research. This document is designed to be a vital resource for scientists and researchers, offering not only a compilation of key physical data but also detailed experimental protocols for its characterization. The synthesis, characterization, and understanding of the physical properties of such molecules are foundational to the development of new chemical entities and active pharmaceutical ingredients (APIs).

Introduction and Chemical Identity

N-(3-amino-4-chlorophenyl)butanamide is a substituted aromatic amide. Its structure, featuring a butanamide group attached to a 3-amino-4-chlorophenyl ring, suggests its potential as a building block in the synthesis of more complex molecules, including pharmaceutical agents. The presence of amino and chloro substituents on the phenyl ring, along with the amide linkage, imparts specific physicochemical characteristics that are crucial for its behavior in various chemical and biological systems.

A thorough understanding of its physical properties is paramount for its application in drug design and development. These properties influence its solubility, absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation characteristics.

Chemical Structure:

"N-(3-amino-4-chlorophenyl)butanamide" chemical structure and CAS number

An In-depth Technical Guide to N-(3-amino-4-chlorophenyl)butanamide

Abstract

This technical guide provides a comprehensive overview of N-(3-amino-4-chlorophenyl)butanamide, a versatile chemical intermediate. The document details its chemical structure, unique identifiers, and physicochemical properties. A significant focus is placed on a proposed, detailed protocol for its synthesis via selective N-acylation, including the underlying chemical principles and experimental design. Furthermore, this guide outlines standard analytical methodologies for the characterization and purity assessment of the compound. The potential applications of N-(3-amino-4-chlorophenyl)butanamide as a scaffold in medicinal chemistry and drug development are also discussed, providing a valuable resource for researchers in the pharmaceutical and chemical sciences.

Introduction and Overview

N-(3-amino-4-chlorophenyl)butanamide is a substituted aromatic amide that holds potential as a building block in the synthesis of more complex molecules, particularly within the pharmaceutical industry. Its structure, featuring a reactive primary amine and a butanamide functional group on a chlorinated aniline backbone, makes it a candidate for constructing a variety of derivatives. This guide aims to consolidate the known information and provide expert insights into the synthesis and characterization of this compound, thereby facilitating its use in research and development.

Chemical Identity and Structure

The fundamental identification of a chemical compound is crucial for its unambiguous use in a research setting. This section provides the definitive structural and identifying information for N-(3-amino-4-chlorophenyl)butanamide.

Chemical Structure

The molecular structure of N-(3-amino-4-chlorophenyl)butanamide consists of a butanamide group attached to a 3-amino-4-chlorophenyl ring.

Caption: 2D Chemical Structure of N-(3-amino-4-chlorophenyl)butanamide.

Identifiers and Properties

A summary of the key identifiers and physicochemical properties of N-(3-amino-4-chlorophenyl)butanamide is provided in the table below.

Property	Value	Source(s)
CAS Number	637316-74-6	[1][2][3]
Molecular Formula	C₁₀H₁₃ClN₂O	[1][2][3]
Molecular Weight	212.68 g/mol	[1][2]
IUPAC Name	N-(3-amino-4-chlorophenyl)butanamide	[3]
SMILES	CCCC(=O)NC1=CC(=C(C=C1)Cl)N	[1][3]
InChI Key	JKCHAPLJTLRQCQ-UHFFFAOYSA-N	[3]
Physical State	Solid (Predicted)
Melting Point	Not available
Boiling Point	Not available
Solubility	Sparingly soluble in water (Predicted)

Synthesis Protocol: Selective N-Acylation

Reaction Scheme

Caption: Proposed synthesis of N-(3-amino-4-chlorophenyl)butanamide.

Experimental Procedure

Materials:

• 3-amino-4-chloroaniline

• Butanoyl chloride

• Pyridine (or another suitable non-nucleophilic base like triethylamine)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and equipment (round-bottom flask, dropping funnel, magnetic stirrer, etc.)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Step-by-Step Protocol:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-amino-4-chloroaniline (1.0 equivalent) in anhydrous dichloromethane.

• Addition of Base: Add pyridine (1.1 equivalents) to the solution. The base is crucial to neutralize the hydrochloric acid byproduct of the reaction, which would otherwise protonate the starting amine, rendering it unreactive.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath. This helps to control the exothermic nature of the acylation reaction and minimize potential side reactions.

• Addition of Acylating Agent: Slowly add butanoyl chloride (1.05 equivalents) dropwise to the stirred solution using a dropping funnel. The slow addition is important to maintain temperature control.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until the reaction is complete (monitored by Thin Layer Chromatography, TLC).

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (to remove any remaining acid), and then with brine.

  • Separate the organic layer and dry it over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure N-(3-amino-4-chlorophenyl)butanamide.

Analytical Characterization

To confirm the successful synthesis and purity of N-(3-amino-4-chlorophenyl)butanamide, a suite of analytical techniques should be employed.

Spectroscopic Analysis

• ¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the amine protons, the amide proton, and the aliphatic protons of the butanoyl group. The aromatic region will likely display a complex splitting pattern due to the substitution on the phenyl ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The ¹³C NMR spectrum will show characteristic peaks for the carbonyl carbon of the amide, the aromatic carbons, and the aliphatic carbons of the butanamide chain.

• IR (Infrared) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the N-H stretches of the primary amine and the amide, the C=O stretch of the amide, and C-Cl and aromatic C-H stretches.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound. The high-resolution mass spectrum (HRMS) will provide the exact mass, confirming the elemental composition.

Potential Applications in Drug Development

While specific applications for N-(3-amino-4-chlorophenyl)butanamide are not extensively documented, its structure suggests several potential uses in medicinal chemistry:

• Scaffold for Library Synthesis: The presence of a primary amine allows for further functionalization, making it a useful scaffold for creating libraries of related compounds for high-throughput screening.

• Intermediate for Bioactive Molecules: This compound can serve as a key intermediate in the synthesis of more complex molecules with potential biological activity. The aniline and amide moieties are common features in many drug candidates.

Safety and Handling

Detailed toxicological data for N-(3-amino-4-chlorophenyl)butanamide is not available. However, as with any chemical, it should be handled with care in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. The starting materials, particularly butanoyl chloride, are corrosive and moisture-sensitive.

Conclusion

N-(3-amino-4-chlorophenyl)butanamide is a chemical compound with significant potential as a building block in synthetic and medicinal chemistry. This guide has provided a comprehensive overview of its chemical identity, a detailed proposed synthesis protocol, and methods for its characterization. It is hoped that this information will empower researchers to effectively synthesize and utilize this versatile intermediate in their drug discovery and development endeavors.

References

• ChemBK. (n.d.). Butanamide, N-(3-amino-4-chlorophenyl)-. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). N-(3-amino-4-chlorophenyl)butanamide. Retrieved January 17, 2026, from [Link]

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An In-Depth Technical Guide to N-(3-amino-4-chlorophenyl)butanamide: A Versatile Scaffold in Modern Drug Discovery

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

N-(3-amino-4-chlorophenyl)butanamide is a substituted aniline derivative of significant interest in medicinal chemistry. This technical guide provides a comprehensive overview of its fundamental molecular properties, a detailed methodology for its chemical synthesis, a framework for its analytical characterization, and an exploration of its established and potential applications within drug discovery. The document is designed to serve as a practical resource for researchers leveraging this and structurally related compounds in the development of novel therapeutics.

Core Molecular Profile

N-(3-amino-4-chlorophenyl)butanamide is a small molecule featuring a central 4-chloroaniline core functionalized with both an amino group and a butanamide side chain. This specific arrangement of functional groups imparts a unique electronic and structural profile, making it a valuable building block in synthetic and medicinal chemistry.

Table 1: Key Molecular and Physical Properties

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₃ClN₂O	[1][2]
Molecular Weight	212.68 g/mol	[1]
CAS Number	637316-74-6	[1]
Predicted Boiling Point	404.9 ± 35.0 °C	[3]
Predicted Density	1.252 ± 0.06 g/cm³	[3]
Appearance	White to light-yellow solid	[4]

Strategic Importance in Drug Development

The structural motif of N-(3-amino-4-chlorophenyl)butanamide, specifically the 3-amino-4-chlorophenyl group, holds considerable value in the design of targeted therapeutics. This moiety has been identified as a potent "benzamidine mimic." Benzamidines are a well-known class of compounds that can interact with serine proteases, a family of enzymes implicated in numerous disease processes, including coagulation, inflammation, and cancer.

The ability of the 3-amino-4-chlorophenyl group to mimic the functionality of benzamidine allows it to serve as a P1 ligand for enzymes like Factor Xa, a critical component of the blood coagulation cascade. Consequently, this scaffold is a foundational element in the discovery of orally bioavailable Factor Xa inhibitors, which are sought after as anticoagulants for the prevention and treatment of thrombosis. The butanamide side chain can be further modified to explore structure-activity relationships (SAR) and optimize pharmacokinetic properties.

Synthesis Protocol: Amide Bond Formation

The synthesis of N-(3-amino-4-chlorophenyl)butanamide is predicated on a standard and robust chemical transformation: the acylation of an aromatic amine. The primary starting material is 4-chloro-3-nitroaniline, which undergoes a two-step process involving reduction of the nitro group followed by selective acylation of the more reactive amino group.

Rationale for Synthetic Strategy

The chosen synthetic route is efficient and relies on well-established chemical principles.

• Step 1: Reduction of the Nitro Group: The reduction of the nitro group to an amine is a critical initial step to furnish the necessary nucleophile for the subsequent acylation. Catalytic hydrogenation is a clean and high-yielding method for this transformation.

• Step 2: Selective Acylation: The resulting 4-chloro-1,3-diaminobenzene has two amino groups. The acylation reaction with butyryl chloride will preferentially occur at the more nucleophilic amino group (at position 1), which is less sterically hindered and less electronically deactivated by the chlorine atom compared to the amino group at position 3. The use of a mild base like triethylamine is crucial to neutralize the HCl byproduct generated during the reaction, driving the equilibrium towards product formation.

Experimental Workflow

Caption: Synthetic workflow for N-(3-amino-4-chlorophenyl)butanamide.

Step-by-Step Methodology

Step 1: Synthesis of 4-Chloro-1,3-diaminobenzene

• To a solution of 4-chloro-3-nitroaniline (1.0 eq) in ethanol, add a catalytic amount of 10% Palladium on carbon (Pd/C).

• The reaction mixture is stirred under a hydrogen atmosphere (balloon or Parr shaker) at room temperature.

• The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is filtered through a pad of Celite to remove the catalyst.

• The filtrate is concentrated under reduced pressure to yield 4-chloro-1,3-diaminobenzene, which can often be used in the next step without further purification.

Step 2: Synthesis of N-(3-amino-4-chlorophenyl)butanamide

• Dissolve 4-chloro-1,3-diaminobenzene (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM).

• Add triethylamine (1.1 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add butyryl chloride (1.05 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC.

• Upon completion, wash the reaction mixture sequentially with water, dilute HCl, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization to yield pure N-(3-amino-4-chlorophenyl)butanamide.

Analytical Characterization: A Self-Validating System

Confirmation of the identity and purity of the synthesized N-(3-amino-4-chlorophenyl)butanamide is essential. A combination of spectroscopic and chromatographic methods provides a robust, self-validating system for characterization.

Caption: Comprehensive analytical workflow for compound validation.

Table 2: Expected Analytical Data

Technique	Expected Observations
¹H NMR	- Aromatic protons in the range of δ 6.5-7.5 ppm. - Amide N-H proton as a singlet. - Amino N-H₂ protons as a broad singlet. - Aliphatic protons of the butyl group (triplet, sextet, triplet).
¹³C NMR	- Aromatic carbons in the range of δ 110-150 ppm. - Carbonyl carbon around δ 170 ppm. - Aliphatic carbons in the range of δ 10-40 ppm.
IR Spectroscopy	- N-H stretching vibrations (amine and amide) around 3200-3400 cm⁻¹. - C=O stretching vibration (amide) around 1650 cm⁻¹. - Aromatic C-H and C=C stretching vibrations.
Mass Spectrometry (ESI+)	- A molecular ion peak [M+H]⁺ at m/z 213.68, showing a characteristic isotopic pattern for one chlorine atom.
HPLC	- A single major peak indicating high purity (typically >95%).

Conclusion

N-(3-amino-4-chlorophenyl)butanamide is a strategically important chemical entity with a confirmed molecular profile and a straightforward, scalable synthetic route. Its role as a benzamidine mimic provides a strong foundation for its application in the design of serine protease inhibitors, particularly in the field of anticoagulation. The detailed synthetic and analytical protocols provided herein offer researchers a comprehensive guide to producing and validating this compound, facilitating its use in advancing modern drug discovery programs.

References

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• ChemBK. N-(3-AMINO-4-CHLOROPHENYL)BUTANAMIDE. [Link]

• Norman, M. H., et al. (2003). Discovery of 3-amino-4-chlorophenyl P1 as a novel and potent benzamidine mimic via solid-phase synthesis of an isoxazoline library. Bioorganic & Medicinal Chemistry Letters, 13(10), 1795-9. [Link]

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Spectroscopic Signature of N-(3-amino-4-chlorophenyl)butanamide: A Technical Guide

Abstract

This technical guide provides an in-depth analysis of the predicted spectroscopic data for the compound N-(3-amino-4-chlorophenyl)butanamide, with the chemical formula C₁₀H₁₃ClN₂O and CAS number 637316-74-6.[1] In the absence of publicly available experimental spectra, this document serves as a predictive reference for researchers, scientists, and professionals in drug development. By leveraging established principles of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS), we will deconstruct the molecule's structure to forecast its spectral characteristics. This guide explains the causal relationships between molecular structure and spectral output, offering a robust framework for the identification and characterization of this and similar molecules.

Molecular Structure and Predicted Spectroscopic Overview

N-(3-amino-4-chlorophenyl)butanamide is a substituted aromatic amide. Its structure comprises a butanamide moiety linked to a 3-amino-4-chlorophenyl group. This combination of functional groups—a secondary amide, a primary aromatic amine, a chlorinated aromatic ring, and an alkyl chain—gives rise to a unique and predictable spectroscopic fingerprint. Understanding the electronic environment of each atom is paramount to interpreting its spectral data.

Below is a diagram of the molecular structure with atoms numbered for clarity in the subsequent NMR analysis.

Caption: Molecular structure of N-(3-amino-4-chlorophenyl)butanamide with atom numbering for NMR assignments.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

The ¹H NMR spectrum is predicted to show distinct signals for the aromatic protons, the amide proton, the amine protons, and the protons of the butyl chain. The chemical shifts are influenced by the electronic effects of the substituents on the aromatic ring and the amide group.

Predicted ¹H NMR Data

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale
H-N₇ (Amide)	8.0 - 9.0	Singlet (broad)	-	1H	Amide protons are typically deshielded and can exhibit broad signals due to quadrupole effects and exchange.[2][3][4]
H-6	7.2 - 7.5	Doublet	J ≈ 2-3 Hz	1H	Ortho to the butanamide group and meta to the chlorine. Deshielded by the amide.
H-2	7.0 - 7.2	Doublet	J ≈ 8-9 Hz	1H	Ortho to the chlorine and meta to the butanamide group.
H-5	6.7 - 6.9	Doublet of doublets	J ≈ 8-9 Hz, 2-3 Hz	1H	Ortho to the amino group and meta to the butanamide group. Shielded by the electron-donating amino group.[5][6]
N-H₂ (Amine)	3.5 - 4.5	Singlet (broad)	-	2H	Aromatic amine protons appear in this region and are often broad due to exchange.[7]
H-9 (α-CH₂)	2.2 - 2.5	Triplet	J ≈ 7 Hz	2H	Alpha to the carbonyl group, thus deshielded.
H-10 (β-CH₂)	1.6 - 1.8	Sextet	J ≈ 7 Hz	2H	Methylene group in the alkyl chain.

| H-11 (γ-CH₃) | 0.9 - 1.1 | Triplet | J ≈ 7 Hz | 3H | Terminal methyl group, most shielded position in the alkyl chain. |

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule. The chemical shifts are predicted based on the hybridization and the electronic environment of each carbon atom.

Predicted ¹³C NMR Data

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C-8 (C=O)	170 - 175	Amide carbonyl carbons are typically found in this region.[8][9][10][11][12]
C-3	140 - 145	Aromatic carbon attached to the amino group.
C-1	135 - 140	Aromatic carbon attached to the amide nitrogen.
C-4	125 - 130	Aromatic carbon attached to the chlorine atom.
C-2	120 - 125	Aromatic carbon ortho to the chlorine.
C-6	115 - 120	Aromatic carbon ortho to the amide group.
C-5	110 - 115	Aromatic carbon ortho to the amino group.
C-9 (α-CH₂)	38 - 42	Alpha to the carbonyl group.
C-10 (β-CH₂)	18 - 22	Methylene group in the alkyl chain.

| C-11 (γ-CH₃) | 13 - 15 | Terminal methyl group. |

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands corresponding to the various functional groups present in the molecule. The predicted frequencies are based on typical ranges for amides, amines, and substituted aromatic compounds.[13][14][15]

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
3400 - 3300	Medium	N-H Stretch (asymmetric)	Primary Aromatic Amine (-NH₂)[16][17][18][19]
3300 - 3200	Medium	N-H Stretch (symmetric)	Primary Aromatic Amine (-NH₂)[16][17][18][19]
3300 - 3100	Medium	N-H Stretch	Secondary Amide (-NH-C=O)[20]
3100 - 3000	Medium	C-H Stretch	Aromatic Ring
2960 - 2850	Medium	C-H Stretch	Alkyl Chain (-CH₂, -CH₃)
1650 - 1680	Strong	C=O Stretch (Amide I band)	Secondary Amide (-NH-C=O)[20]
1600 - 1550	Strong	N-H Bend (Amide II band)	Secondary Amide (-NH-C=O)[20]
1600, 1475	Medium-Strong	C=C Stretch	Aromatic Ring
1300 - 1200	Strong	C-N Stretch	Aromatic Amine/Amide
800 - 850	Strong	C-H Bend (out-of-plane)	1,2,4-Trisubstituted Benzene

| 700 - 800 | Medium | C-Cl Stretch | Aryl Halide |

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) of N-(3-amino-4-chlorophenyl)butanamide is expected to yield a molecular ion peak and several characteristic fragment ions. The presence of chlorine will be indicated by an M+2 peak with approximately one-third the intensity of the molecular ion peak.

Predicted Mass Spectrometry Fragmentation

m/z	Ion	Rationale
212/214	[M]⁺˙	Molecular ion. The M+2 peak is due to the ³⁷Cl isotope.
169/171	[M - C₃H₇]⁺	Alpha-cleavage with loss of a propyl radical.
142/144	[H₂N(Cl)C₆H₃NH]⁺	Cleavage of the amide C-N bond.
71	[C₄H₇O]⁺	Acylium ion from the butanamide chain.

| 43 | [C₃H₇]⁺ | Propyl cation. |

A common fragmentation pathway for amides is the cleavage of the bond between the carbonyl carbon and the nitrogen atom.[21][22][23][24][25]

Experimental Protocols

While the data presented is predictive, the following are standard operating procedures for acquiring such data.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of N-(3-amino-4-chlorophenyl)butanamide in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with a spectral width of 0-12 ppm, a pulse angle of 45 degrees, and a relaxation delay of 2 seconds. Process the data with an exponential window function and Fourier transform.

• ¹³C NMR Acquisition: Acquire the spectrum with a spectral width of 0-220 ppm, using proton decoupling. A longer acquisition time and a larger number of scans will be required due to the low natural abundance of ¹³C.

IR Spectroscopy Protocol

• Sample Preparation: For solid samples, use the Attenuated Total Reflectance (ATR) technique by placing a small amount of the powder directly on the ATR crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Average at least 16 scans to improve the signal-to-noise ratio.

Mass Spectrometry Protocol

• Sample Introduction: Introduce the sample via a direct insertion probe or by gas chromatography if the compound is sufficiently volatile and thermally stable.

• Instrumentation: Use an Electron Ionization (EI) mass spectrometer.

• Acquisition: Acquire the mass spectrum over a mass range of m/z 40-500, with an electron energy of 70 eV.

Caption: A typical workflow for the spectroscopic characterization of a chemical compound.

Conclusion

This guide provides a detailed, albeit predictive, spectroscopic characterization of N-(3-amino-4-chlorophenyl)butanamide. The predicted ¹H NMR, ¹³C NMR, IR, and MS data are based on the fundamental principles of spectroscopy and analysis of analogous structures. These predictions offer a valuable baseline for researchers working with this compound, aiding in the confirmation of its identity and purity. Experimental verification of these predictions is recommended for definitive structural elucidation.

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Solubility Profile of N-(3-amino-4-chlorophenyl)butanamide in Organic Solvents: A Predictive and Methodological Approach

An In-depth Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive analysis of the solubility of N-(3-amino-4-chlorophenyl)butanamide, a key chemical intermediate. In the absence of extensive empirical solubility data in public literature, this document emphasizes a predictive approach based on the molecule's physicochemical properties and the principles of solute-solvent interactions. Furthermore, it offers a detailed, field-proven experimental protocol for researchers to accurately determine its solubility in various organic solvents. This guide is intended for researchers, scientists, and professionals in drug development and chemical synthesis who require a thorough understanding of this compound's solubility characteristics for process optimization, formulation, and analytical method development.

Introduction: The Critical Role of Solubility

N-(3-amino-4-chlorophenyl)butanamide is a substituted aromatic amide whose utility in chemical synthesis and pharmaceutical development is intrinsically linked to its behavior in solution. Understanding its solubility is not merely an academic exercise; it is a critical parameter that governs reaction kinetics, influences purification strategies such as crystallization, and is paramount in the formulation of active pharmaceutical ingredients (APIs). An incomplete understanding of a compound's solubility can lead to significant challenges in process scale-up, inconsistent yields, and difficulties in achieving desired purity profiles.

This guide moves beyond a simple data summary to provide a deeper, mechanistic understanding of why N-(3-amino-4-chlorophenyl)butanamide will behave in a certain way in a given solvent. By grounding our predictions in the principles of physical organic chemistry and providing a robust methodology for empirical verification, we equip the researcher with the tools necessary for informed solvent selection and process design.

Physicochemical Properties and Molecular Structure Analysis

The solubility of a compound is dictated by its molecular structure. The key to predicting the solubility of N-(3-amino-4-chlorophenyl)butanamide lies in a thorough analysis of its constituent functional groups and overall molecular architecture.

Table 1: Physicochemical Properties of N-(3-amino-4-chlorophenyl)butanamide

Property	Value	Significance for Solubility
Molecular Formula	C₁₀H₁₃ClN₂O[1]	Provides the elemental composition.
Molecular Weight	212.68 g/mol	Moderate molecular weight, generally favorable for solubility.
Key Functional Groups	Secondary Amide, Primary Aromatic Amine, Chlorinated Aromatic Ring, Alkyl Chain	A combination of polar groups capable of hydrogen bonding and non-polar regions.
Hydrogen Bond Donors	3 (from -NH₂ and -NH-)	The primary amine and secondary amide groups can donate hydrogen bonds, promoting interaction with protic solvents.
Hydrogen Bond Acceptors	2 (from C=O and -NH₂)	The carbonyl oxygen and the amine nitrogen can accept hydrogen bonds from protic solvents.
Predicted Polarity	Moderately Polar	The molecule possesses a significant dipole moment due to the amide and amine groups, but this is balanced by the non-polar butyryl chain and the phenyl ring.

The structure of N-(3-amino-4-chlorophenyl)butanamide presents a duality:

• Polar Features : The primary amine (-NH₂) and the secondary amide (-NH-C=O) groups are highly polar and capable of engaging in hydrogen bonding, a crucial factor for solubility in polar solvents.[2][3][4]

• Non-Polar Features : The butyryl alkyl chain (CH₃CH₂CH₂) and the phenyl ring contribute to the molecule's lipophilicity, which will favor solubility in less polar or non-polar solvents.

This amphiphilic nature suggests that the compound will not exhibit extreme solubility in either very polar or very non-polar solvents but will likely find optimal solubility in solvents of intermediate polarity.

Predicted Solubility in Common Organic Solvents

Based on the principle of "like dissolves like," we can predict the solubility of N-(3-amino-4-chlorophenyl)butanamide across a spectrum of organic solvents.[5][6]

Table 2: Predicted Solubility of N-(3-amino-4-chlorophenyl)butanamide

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol, Isopropanol	High	These solvents can act as both hydrogen bond donors and acceptors, effectively solvating the polar amine and amide groups of the solute. A qualitative report suggests solubility in ethanol.[7]
Polar Aprotic	Acetone, Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High to Very High	These solvents possess strong dipole moments and can act as hydrogen bond acceptors for the solute's -NH groups. The lack of a donor proton in the solvent prevents it from self-associating as strongly as protic solvents, making it more available to solvate the solute.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Moderate	Ethers are less polar than the aforementioned classes. While the ether oxygen can act as a hydrogen bond acceptor, the overall non-polar character of the alkyl groups will interact favorably with the butyryl chain and phenyl ring of the solute.[8]
Chlorinated Solvents	Dichloromethane (DCM), Chloroform	Moderate to High	These solvents have a moderate polarity. Chloroform, in particular, can act as a weak hydrogen bond donor, which may enhance its interaction with the amide's carbonyl group. A qualitative report suggests solubility in chloroform.[7]
Aromatic Hydrocarbons	Toluene, Xylene	Low to Moderate	The non-polar nature of these solvents will interact well with the phenyl ring and alkyl chain of the solute. However, their inability to form hydrogen bonds will limit their ability to effectively solvate the highly polar amine and amide functionalities.
Non-Polar Aliphatic	Hexane, Heptane	Very Low / Insoluble	The van der Waals forces offered by these solvents are insufficient to overcome the strong intermolecular hydrogen bonding and dipole-dipole interactions between the solute molecules in their solid-state lattice.

Experimental Protocol for Solubility Determination: A Self-Validating Workflow

The following protocol describes the Isothermal Shake-Flask Method, a gold-standard technique for determining equilibrium solubility.[9] The causality behind each step is explained to ensure a robust and self-validating experimental design.

Materials and Equipment

• N-(3-amino-4-chlorophenyl)butanamide (solute)

• Selected organic solvents (analytical grade or higher)

• Analytical balance (± 0.1 mg accuracy)

• Scintillation vials or glass test tubes with screw caps

• Constant temperature orbital shaker or water bath

• Syringe filters (0.22 µm or 0.45 µm, ensure solvent compatibility, e.g., PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis Spectrophotometer.

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of N-(3-amino-4-chlorophenyl)butanamide to a series of vials. "Excess" is critical; you must observe a solid phase remaining at the end of the experiment to ensure saturation. A starting point is to add ~50 mg of solute to 3-5 mL of each test solvent.

  • Causality: Adding a clear excess ensures that the solvent becomes fully saturated and that the measured concentration represents the true equilibrium solubility limit.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker set to a defined temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours). A preliminary kinetic study can determine the minimum time to reach equilibrium.

  • Causality: Continuous agitation at a constant temperature is essential to achieve a thermodynamic equilibrium between the dissolved and undissolved solute. Solubility is temperature-dependent, so precise temperature control is paramount.[9]

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed in the temperature-controlled environment for at least 2 hours to allow the excess solid to settle.

  • Causality: This step prevents undissolved solid particles from being carried over into the sample for analysis, which would artificially inflate the measured solubility.

• Sample Collection and Dilution:

  • Carefully withdraw a known volume of the supernatant (the clear liquid phase) using a pipette or syringe.

  • Immediately filter the withdrawn sample through a syringe filter into a pre-weighed volumetric flask.

  • Causality: Filtration is a crucial self-validating step to remove any suspended microparticles, ensuring that only the dissolved solute is quantified.

  • Dilute the filtered sample to a known volume with the same solvent. The dilution factor should be chosen to bring the concentration into the linear range of the analytical method.

• Quantification:

  • Analyze the diluted sample using a pre-validated analytical method (e.g., HPLC-UV).

  • Prepare a calibration curve using standard solutions of N-(3-amino-4-chlorophenyl)butanamide of known concentrations.

  • Calculate the concentration of the diluted sample from the calibration curve.

  • Causality: A validated, linear calibration curve is the foundation of trustworthy quantification. It directly correlates the instrument's response to the solute concentration.

• Calculation of Solubility:

  • Use the following formula to calculate the solubility: Solubility (mg/mL) = (Concentration from calibration curve) x (Dilution Factor)

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the solubility determination protocol.

Caption: Workflow for Isothermal Shake-Flask Solubility Determination.

Conclusion

References

• Ye, Z., & Ouyang, D. (2021). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. Journal of Cheminformatics, 13(1), 98. [Link]

• Nguyen, B., Corbett, M., & Burton, M. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications, 11(1), 5753. [Link]

• Ye, Z., & Ouyang, D. (2021). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. OUCI. [Link]

• Ye, Z., & Ouyang, D. (2021). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. PubMed. [Link]

• Wang, L., et al. (2022). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews. [Link]

• Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? YouTube. [Link]

• ResearchGate. (2024, May 28). How to determine the solubility of a substance in an organic solvent? [Link]

• Solubility of Things. (n.d.). Amides: Structure, Properties, and Reactions. [Link]

• University of California, Los Angeles. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• ChemBK. (n.d.). Butanamide, N-(3-amino-4-chlorophenyl)-. [Link]

• ChemBK. (2024, April 9). N-(3-AMINO-4-CHLOROPHENYL)BUTANAMIDE. [Link]

• Khan Academy. (n.d.). Solubility of organic compounds. [Link]

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• Reddit. (2019, July 7). When separating amide from carboxylic acid, why is an ether suitable? [Link]

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Navigating the Chemistry and Safety of N-(3-amino-4-chlorophenyl)butanamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Physicochemical Properties

N-(3-amino-4-chlorophenyl)butanamide, with the CAS Number 637316-74-6, is a substituted aromatic amide.[1][2][3] Its molecular structure, featuring a butanamide group and an amino group on a chlorinated phenyl ring, dictates its reactivity and potential applications in medicinal chemistry and organic synthesis.

A thorough understanding of its physical and chemical properties is the foundation for its safe handling and effective use in experimental design. These properties are summarized in the table below.

Property	Value	Source
CAS Number	637316-74-6	[1][2][3]
Molecular Formula	C₁₀H₁₃ClN₂O	[1][2][3]
Molecular Weight	212.67 g/mol	[1][3]
IUPAC Name	N-(3-amino-4-chlorophenyl)butanamide	[1]
SMILES	CCCC(=O)NC1=CC(=C(C=C1)Cl)N	[3]

Hazard Identification and GHS Classification

Based on notifications to the ECHA C&L Inventory, N-(3-amino-4-chlorophenyl)butanamide is classified as a hazardous substance. The Globally Harmonized System (GHS) classifications highlight the need for stringent safety protocols when handling this compound.

The primary hazards associated with this chemical are:

• Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if inhaled.

• Skin Irritation: Causes skin irritation.

• Eye Irritation: Causes serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation.

The following table details the specific GHS hazard statements.

Hazard Class	Hazard Statement
Acute toxicity, oral	H302: Harmful if swallowed
Acute toxicity, dermal	H312: Harmful in contact with skin
Skin corrosion/irritation	H315: Causes skin irritation
Serious eye damage/eye irritation	H319: Causes serious eye irritation
Acute toxicity, inhalation	H332: Harmful if inhaled
Specific target organ toxicity, single exposure; Respiratory tract irritation	H335: May cause respiratory irritation

These classifications necessitate the use of appropriate personal protective equipment (PPE) and engineering controls to minimize exposure.

Chemical Structure Diagram

Caption: A systematic workflow for the safe handling of N-(3-amino-4-chlorophenyl)butanamide.

First-Aid and Emergency Procedures

In the event of exposure, immediate and appropriate first-aid measures are critical.

Exposure Route	First-Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention. [4][5]
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists. [4][5]
Eye Contact	Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention. [4][5][6]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 1-2 glasses of water. Seek immediate medical attention. [4][5]

Note for Responders: Ensure you are wearing appropriate PPE before assisting a victim to prevent cross-contamination.

Fire-Fighting Measures and Accidental Release

Suitable Extinguishing Media

In the event of a fire involving this compound, use:

• Water spray

• Alcohol-resistant foam

• Dry chemical powder

• Carbon dioxide (CO₂)

Fire-Fighting Procedures

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with hazardous decomposition products, which may include carbon oxides, nitrogen oxides, and hydrogen chloride gas.

Accidental Release Measures

• Evacuate: Evacuate non-essential personnel from the area.

• Ventilate: Ensure adequate ventilation.

• Contain: Prevent the spill from entering drains or waterways.

• Absorb: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.

• Decontaminate: Clean the spill area thoroughly.

Toxicological and Ecological Information

Disposal Considerations

All waste containing N-(3-amino-4-chlorophenyl)butanamide should be treated as hazardous waste. Dispose of in accordance with local, state, and federal regulations. Do not allow this chemical to enter the sewer system or waterways.

References

• Safety Data Sheet Section 4 FIRST AID MEASURES. (n.d.). Hisco. Retrieved January 17, 2026, from [Link]

• First Aid Procedures for Chemical Hazards. (n.d.). NIOSH | CDC. Retrieved January 17, 2026, from [Link]

• N-(3-amino-4-chlorophenyl)butanamide. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• Butanamide, N-(3-amino-4-chlorophenyl)-. (n.d.). ChemBK. Retrieved January 17, 2026, from [Link]

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A Technical Guide to the Potential Research Applications of N-(3-amino-4-chlorophenyl)butanamide

Abstract

N-(3-amino-4-chlorophenyl)butanamide is a substituted anilide with a molecular structure poised for diverse applications in biomedical and chemical research. While direct literature on this specific compound is sparse, its constituent moieties—a chloro- and amino-substituted phenyl ring and a butanamide group—are prevalent in a range of bioactive molecules. This guide synthesizes information from related chemical structures to propose and technically detail potential research uses for N-(3-amino-4-chlorophenyl)butanamide. We will explore its role as a versatile synthetic intermediate, a candidate for antimicrobial and anticancer agent development, and a tool for probing enzymatic activity. This document provides the theoretical framework and detailed experimental protocols to empower researchers in drug discovery and chemical biology to unlock the potential of this compound.

Introduction: The Scientific Potential of a Novel Scaffolding

In the landscape of medicinal chemistry and drug discovery, the exploration of novel chemical scaffolds is paramount for identifying new therapeutic agents and biological probes.[1][2] N-(3-amino-4-chlorophenyl)butanamide (PubChem CID: 891634) represents one such molecule with untapped potential.[3] Its structure, featuring a substituted aniline core, is a privileged motif in a multitude of FDA-approved drugs and clinical candidates.[4][5] The presence of a chloro-substituent can significantly influence a molecule's metabolic stability and binding affinity, while the amino group provides a key site for further chemical modification and interaction with biological targets.[6]

This guide will provide a comprehensive overview of the potential research applications of N-(3-amino-4-chlorophenyl)butanamide, grounded in the established biological activities of structurally related compounds. We will delve into its prospective utility in three key areas:

• As a Synthetic Intermediate: Leveraging the reactive amino group for the construction of more complex molecules.

• In Antimicrobial Drug Discovery: Capitalizing on the known antimicrobial properties of substituted anilides.

• As an Anticancer Agent Progenitor: Exploring its potential as a scaffold for kinase inhibitors and other anticancer drugs.

By providing detailed, actionable experimental protocols, this document aims to serve as a launchpad for the scientific investigation of N-(3-amino-4-chlorophenyl)butanamide.

Physicochemical Properties and Characterization

A thorough understanding of a compound's physical and chemical properties is the bedrock of its reliable application in research.

Table 1: Predicted Physicochemical Properties of N-(3-amino-4-chlorophenyl)butanamide

Property	Value	Source
Molecular Formula	C10H13ClN2O	PubChem[3]
Molecular Weight	212.68 g/mol	Biosynth[7]
XlogP3	2.2	PubChem[3]
Hydrogen Bond Donor Count	2	PubChem[3]
Hydrogen Bond Acceptor Count	2	PubChem[3]
Rotatable Bond Count	3	PubChem[3]

These predicted properties suggest that N-(3-amino-4-chlorophenyl)butanamide possesses drug-like characteristics, including reasonable lipophilicity and the capacity for hydrogen bonding, which are crucial for target engagement.

Quality Control and Structural Verification

To ensure the integrity of any research conducted with this compound, rigorous quality control is essential. The following protocols outline the standard procedures for verifying the identity and purity of N-(3-amino-4-chlorophenyl)butanamide.

Experimental Protocol: Structural Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Dissolve 5-10 mg of the compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The resulting spectrum should show distinct peaks corresponding to the aromatic protons, the protons of the butanamide chain, and the amino group protons. The integration of these peaks should be consistent with the number of protons in each environment.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum to identify the number of unique carbon atoms in the molecule.

• Mass Spectrometry (MS):

  • Utilize a high-resolution mass spectrometer (e.g., ESI-TOF or Orbitrap) to determine the accurate mass of the molecular ion. The measured mass should be within 5 ppm of the calculated exact mass for C₁₀H₁₃ClN₂O.

• Infrared (IR) Spectroscopy:

  • Analyze the compound using an FT-IR spectrometer. Key vibrational bands to look for include N-H stretching of the amino and amide groups (around 3300-3500 cm⁻¹), C=O stretching of the amide (around 1650 cm⁻¹), and C-Cl stretching in the aromatic region.

• Purity Assessment (HPLC):

  • Employ a reverse-phase HPLC method with a C18 column. A gradient elution with water and acetonitrile (both containing 0.1% formic acid or trifluoroacetic acid) is typically effective. Purity should be assessed by the peak area at a suitable UV wavelength (e.g., 254 nm).

Potential Research Application 1: A Versatile Synthetic Intermediate

The primary amino group on the phenyl ring of N-(3-amino-4-chlorophenyl)butanamide is a versatile chemical handle for the synthesis of a wide array of more complex molecules, including libraries of compounds for high-throughput screening.

Rationale for Synthetic Utility

The nucleophilic nature of the aromatic amine allows for a variety of chemical transformations, including:

• Acylation and Sulfonylation: To generate diverse amide and sulfonamide libraries.

• Reductive Amination: To introduce alkyl substituents.

• Diazotization followed by Sandmeyer or related reactions: To introduce a range of other functional groups (e.g., -OH, -CN, -X).

• Coupling Reactions: Such as Buchwald-Hartwig amination to form more complex diarylamines.

The presence of the butanamide moiety can also influence the physicochemical properties of the resulting derivatives, potentially improving solubility or cell permeability.

Workflow for Library Synthesis

The following diagram and protocol outline a general workflow for creating a diverse library of compounds starting from N-(3-amino-4-chlorophenyl)butanamide.

Caption: Workflow for antimicrobial activity screening.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

• Preparation of Bacterial Inoculum: Grow bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) in appropriate broth media to the mid-logarithmic phase. Adjust the bacterial suspension to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Dilution: Prepare a serial two-fold dilution of N-(3-amino-4-chlorophenyl)butanamide in a 96-well microtiter plate using the appropriate broth medium.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Potential Research Application 3: Anticancer Agent Development

The substituted aniline scaffold is a cornerstone in the development of various anticancer agents, particularly kinase inhibitors. [2]N-(3-amino-4-chlorophenyl)butanamide can serve as a foundational structure for the design and synthesis of novel compounds targeting cancer-related pathways.

Rationale for Anticancer Potential

Many kinase inhibitors utilize a substituted aniline core to form key hydrogen bonds within the ATP-binding pocket of the enzyme. The 3-amino group of N-(3-amino-4-chlorophenyl)butanamide can be derivatized to introduce moieties that target specific kinases implicated in cancer progression. Furthermore, chloroanilines have been investigated as intermediates in the synthesis of various pharmaceuticals, including those with potential anticancer properties. [8][9][10][11]

Strategy for Developing Kinase Inhibitor Analogs

A rational design approach can be employed to modify N-(3-amino-4-chlorophenyl)butanamide into potential kinase inhibitors. This involves attaching a known kinase-binding heterocycle to the 3-amino group.

Caption: Strategy for kinase inhibitor development.

Experimental Protocol: In Vitro Kinase Inhibition Assay

• Assay Setup: Utilize a commercially available kinase assay kit (e.g., ADP-Glo™ Kinase Assay). The assay measures the amount of ADP produced, which is proportional to kinase activity.

• Compound Preparation: Prepare serial dilutions of the synthesized N-(3-amino-4-chlorophenyl)butanamide analogs.

• Kinase Reaction: In a 96-well plate, combine the kinase, its specific substrate, ATP, and the test compound.

• Incubation: Allow the kinase reaction to proceed at the recommended temperature for the specified time.

• Detection: Stop the reaction and add the detection reagents according to the kit manufacturer's instructions. Measure the luminescence, which correlates with kinase activity.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Conclusion and Future Directions

N-(3-amino-4-chlorophenyl)butanamide, while not extensively studied, presents a wealth of research opportunities. Its structural features suggest significant potential as a versatile synthetic intermediate and as a starting point for the development of novel antimicrobial and anticancer agents. The experimental frameworks provided in this guide offer a clear path for researchers to begin exploring the utility of this promising compound. Future research should focus on the synthesis and screening of diverse libraries derived from this scaffold to uncover new bioactive molecules with therapeutic potential.

References

• The Rising Potential of Substituted Anilines in Therapeutic Development: A Technical Overview - Benchchem. (n.d.).
• N-(3-Amino-4-chlorophenyl)-4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanamide. (n.d.). ChemicalBook.
• Aniline replacement in drug-like compounds. (2024, January 10). Cresset Group.
• N-(3-amino-4-chlorophenyl)butanamide. (n.d.). PubChem.
• Unlocking Potential: A Technical Guide to the Research Applications of Substituted Anilines. (n.d.). Benchchem.
• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. (n.d.). PubMed Central.
• N-(3-Amino-4-chlorophenyl)-3-methylbutanamide. (n.d.). Alchem Pharmtech.
• Recent Advances and Outlook for the Isosteric Replacement of Anilines. (2020, February 25). PMC - NIH.
• 4-Chloroaniline. (n.d.). Wikipedia.
• Synthesis, antimicrobial and QSAR studies of substituted anilides. (2025, August 9). Request PDF.
• N-(3-Amino-4-chlorophenyl)butanamide. (n.d.). Biosynth.
• para-CHLOROANILINE - Occupational Exposures of Hairdressers and Barbers and Personal Use of Hair Colourants. (n.d.). NCBI.
• 4-Chloroaniline: A Crucial Intermediate for Pharmaceutical Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• 2-Chloroaniline: A Cornerstone in Pharmaceutical Synthesis and Innovation. (2025, December 31). NINGBO INNO PHARMCHEM CO.,LTD.

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"N-(3-amino-4-chlorophenyl)butanamide" as a chemical intermediate

An In-Depth Technical Guide to N-(3-amino-4-chlorophenyl)butanamide: A Core Intermediate in Modern Drug Discovery

Abstract

N-(3-amino-4-chlorophenyl)butanamide is a key chemical intermediate whose structural framework is of significant interest in the field of pharmaceutical development. Possessing a strategically substituted aniline core, this molecule serves as a versatile scaffold for the synthesis of complex therapeutic agents, particularly in the realm of targeted therapies. This guide provides a comprehensive overview of its physicochemical properties, a detailed synthesis protocol with mechanistic rationale, its application as a building block for high-value pharmaceutical targets like kinase inhibitors, and standard procedures for its analytical characterization and safe handling. This document is intended for researchers, medicinal chemists, and professionals in drug development who require a technical understanding of this important intermediate.

Physicochemical and Structural Properties

N-(3-amino-4-chlorophenyl)butanamide is a substituted aromatic amide. The presence of a primary amino group, a chloro substituent, and an n-butanoyl moiety provides a unique combination of electronic and steric properties, making it a valuable starting point for chemical elaboration.

Property	Value	Source
CAS Number	637316-74-6	[1]
Molecular Formula	C₁₀H₁₃ClN₂O	[1]
Molecular Weight	212.68 g/mol	[1]
Canonical SMILES	CCCC(=O)NC1=CC(=C(C=C1)Cl)N	[1]
IUPAC Name	N-(3-amino-4-chlorophenyl)butanamide	[1]
Appearance	Typically an off-white to light brown solid	Inferred

Synthesis of N-(3-amino-4-chlorophenyl)butanamide

The most direct and industrially scalable synthesis of N-(3-amino-4-chlorophenyl)butanamide involves the selective acylation of the less sterically hindered amino group of a diamine precursor. The logical starting material is 4-chloro-1,3-diaminobenzene (5-amino-2-chloroaniline). The reaction proceeds via nucleophilic acyl substitution.

Synthetic Workflow

The overall synthetic process involves the reaction of 4-chloro-1,3-diaminobenzene with an acylating agent, such as butyryl chloride or butanoic anhydride, in the presence of a non-nucleophilic base to neutralize the acid byproduct.

Caption: General workflow for the synthesis of N-(3-amino-4-chlorophenyl)butanamide.

Detailed Experimental Protocol

Objective: To synthesize N-(3-amino-4-chlorophenyl)butanamide via selective N-acylation.

Materials:

• 4-chloro-1,3-diaminobenzene (1.0 eq)

• Butyryl chloride (1.05 eq)

• Pyridine or Triethylamine (1.1 eq)

• Dichloromethane (DCM), anhydrous

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add 4-chloro-1,3-diaminobenzene (1.0 eq) and anhydrous DCM. Cool the resulting solution to 0°C in an ice bath.

• Addition of Base: Add pyridine (1.1 eq) to the solution and stir for 5 minutes.

• Acylation: Add butyryl chloride (1.05 eq) dropwise to the cooled solution over 15-20 minutes, ensuring the internal temperature does not exceed 5°C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching and Workup: Once the reaction is complete, dilute the mixture with DCM. Transfer the solution to a separatory funnel and wash sequentially with 1M HCl (to remove excess pyridine), saturated NaHCO₃ solution (to neutralize any remaining acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to afford the pure N-(3-amino-4-chlorophenyl)butanamide.

Mechanistic Rationale (E-E-A-T)

• Expertise & Experience: The choice of 4-chloro-1,3-diaminobenzene as the starting material is critical. The amino group at position 3 is electronically deactivated by the adjacent chlorine atom, but the amino group at position 1 is more sterically hindered by it. In practice, acylation often occurs at the more accessible amino group (position 3). The use of butyryl chloride, a reactive acyl halide, ensures an efficient reaction.[2]

• Trustworthiness (Self-Validating System): The protocol includes a basic workup (HCl wash) specifically to remove the pyridine catalyst, which also quenches the reaction. The subsequent NaHCO₃ wash neutralizes any remaining acid, preventing potential product degradation during concentration. The final brine wash removes residual water. Each step validates the integrity of the process.

• Authoritative Grounding: The acylation of an amine with an acyl chloride is a fundamental and well-established transformation in organic chemistry.[3] A base is required to act as an acid scavenger, neutralizing the HCl generated during the reaction. Without it, the HCl would protonate the starting amine, rendering it non-nucleophilic and halting the reaction.

Application as a Core Pharmaceutical Intermediate

The true value of N-(3-amino-4-chlorophenyl)butanamide lies in its utility as a versatile building block. The primary amine at the 3-position serves as a key synthetic handle for further molecular elaboration, allowing for the construction of extensive compound libraries for drug screening.

The substituted phenylamide core is a common motif in a variety of targeted therapeutics, particularly protein kinase inhibitors.[4] Kinases are a class of enzymes that play a central role in cell signaling, and their dysregulation is a hallmark of many cancers and inflammatory diseases.

Potential in Kinase Inhibitor Synthesis

Many ATP-competitive kinase inhibitors feature a core scaffold that makes hydrogen-bonding interactions with the "hinge" region of the kinase ATP-binding pocket. The N-(phenyl)butanamide moiety is well-suited for this purpose. The free 3-amino group can be further derivatized to introduce solubilizing groups or moieties that occupy adjacent hydrophobic pockets, thereby increasing potency and selectivity.

For example, the free amine can be reacted with:

• Acyl chlorides or activated carboxylic acids: To form more complex diamides.

• Isocyanates: To form urea derivatives.

• Sulfonyl chlorides: To form sulfonamides.

These transformations are fundamental in the synthesis of inhibitors for targets such as Bruton's tyrosine kinase (BTK) and BCR-ABL, where complex substituted aminophenyl amides are known to be effective.[5][6]

Caption: Versatility of the intermediate in generating diverse chemical entities.

Relevance to Other Therapeutic Areas

The butanamide structural motif is also present in inhibitors of other enzyme classes. For instance, derivatives of 3-aminobutanamide have been investigated as potent inhibitors of dipeptidyl peptidase IV (DPP-4), an important target for the treatment of type 2 diabetes.[7][8] This suggests that libraries derived from N-(3-amino-4-chlorophenyl)butanamide could also be screened against other relevant therapeutic targets.

Analytical Characterization

Confirming the identity and purity of the synthesized intermediate is paramount. A combination of standard spectroscopic techniques is employed.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show distinct signals corresponding to the aromatic protons (typically in the δ 7-8 ppm region, exhibiting splitting patterns dictated by their substitution), two signals for the NH protons of the amide and amine groups, and characteristic signals for the butyryl chain (a triplet for the terminal CH₃, a sextet for the adjacent CH₂, and a triplet for the CH₂ next to the carbonyl).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will display signals for the aromatic carbons, the carbonyl carbon (δ ~170 ppm), and the three distinct aliphatic carbons of the butanamide group.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak [M]⁺ and/or a protonated molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight (212.68). The characteristic isotopic pattern for a molecule containing one chlorine atom (an M+2 peak approximately one-third the intensity of the M peak) would be a key diagnostic feature.

• Infrared (IR) Spectroscopy: Key vibrational stretches would include N-H stretches for the primary amine and secondary amide (around 3200-3400 cm⁻¹), and a strong C=O stretch for the amide carbonyl group (around 1650-1680 cm⁻¹).

Safety and Handling

As a substituted chloroaniline derivative, N-(3-amino-4-chlorophenyl)butanamide should be handled with appropriate care in a laboratory setting.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and chemically resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

N-(3-amino-4-chlorophenyl)butanamide is more than a simple chemical; it is an enabling tool for medicinal chemists. Its straightforward synthesis and the presence of a reactive amino group on a drug-like scaffold make it an exceptionally valuable intermediate for the rapid generation of diverse and novel chemical entities. Its structural relevance to established classes of therapeutics, especially kinase inhibitors, positions it as a core building block in the ongoing search for next-generation targeted medicines. A thorough understanding of its synthesis, properties, and potential applications is essential for any research program focused on modern drug discovery.

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An In-depth Technical Guide to the Biological Significance of the 3-Amino-4-chlorophenyl Moiety

Abstract

The 3-amino-4-chlorophenyl structural motif is a cornerstone in modern medicinal chemistry, serving as a critical pharmacophore in a diverse array of therapeutic agents. This technical guide provides a comprehensive exploration of the biological significance of this moiety, delving into its nuanced roles in molecular recognition, mechanism of action, and structure-activity relationships (SAR). We will traverse its applications from kinase inhibition in oncology to its broader implications in drug discovery, supported by detailed experimental protocols and in-silico analyses. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of the 3-amino-4-chlorophenyl group in the design of novel therapeutics.

Introduction: The Strategic Importance of the 3-Amino-4-chlorophenyl Moiety in Drug Design

The strategic incorporation of specific structural motifs is a foundational principle in the rational design of small molecule drugs. Among these, the 3-amino-4-chlorophenyl moiety has emerged as a privileged scaffold, demonstrating remarkable versatility and efficacy across various biological targets. Its prevalence in approved drugs and clinical candidates underscores its importance in achieving desired pharmacological profiles.

The unique electronic and steric properties conferred by the ortho-amino and para-chloro substituents create a distinct chemical personality. The chlorine atom, an electron-withdrawing group, modulates the pKa of the aniline nitrogen, influencing its hydrogen bonding capabilities and overall lipophilicity. The amino group, in turn, acts as a crucial hydrogen bond donor, enabling specific and high-affinity interactions with protein targets. This intricate interplay of electronic effects and spatial arrangement is central to the moiety's biological activity.

This guide will systematically dissect the multifaceted contributions of the 3-amino-4-chlorophenyl group, providing a deep dive into its role as a "hinge-binder" in kinase inhibitors, its broader utility as a benzamidine mimic, and the critical SAR considerations that guide its application in drug discovery programs.

Mechanism of Action: A Tale of Two Substituents

The biological efficacy of the 3-amino-4-chlorophenyl moiety is fundamentally rooted in its ability to form specific and stable interactions with biological macromolecules, most notably enzymes like protein kinases. The precise positioning of the amino and chloro groups facilitates a bidentate interaction that is often critical for potent inhibition.

The "Hinge-Binding" Motif in Kinase Inhibition

Protein kinases, a large family of enzymes that regulate a vast array of cellular processes, are major targets in oncology and other therapeutic areas. A common feature of ATP-competitive kinase inhibitors is their interaction with the "hinge" region of the kinase domain, which connects the N- and C-lobes of the enzyme. The 3-amino-4-chlorophenyl moiety has proven to be an exceptional hinge-binding motif.

The amino group typically forms a hydrogen bond with a backbone carbonyl oxygen in the hinge region, while the phenyl ring itself engages in hydrophobic interactions within the ATP-binding pocket. The para-chloro substituent plays a dual role: it enhances the acidity of the amino group, thereby strengthening the hydrogen bond, and it can occupy a small hydrophobic pocket, further anchoring the inhibitor.

Diagram: Generalized Kinase Hinge Interaction

Caption: Interaction of the 3-amino-4-chlorophenyl moiety with a kinase hinge region.

A Novel Benzamidine Mimic

Beyond kinase inhibition, the 3-amino-4-chlorophenyl group has been identified as a potent and novel mimic of benzamidine.[1] Benzamidines are known to interact with serine proteases, such as Factor Xa, which are critical targets in anticoagulation therapy. The ability of the 3-amino-4-chlorophenyl moiety to replicate the key interactions of benzamidine opens up new avenues for its application in a wider range of therapeutic targets.[1]

Structure-Activity Relationship (SAR) Studies: Fine-Tuning for Potency and Selectivity

The biological activity of compounds containing the 3-amino-4-chlorophenyl moiety is highly sensitive to structural modifications. Understanding these SARs is crucial for optimizing potency, selectivity, and pharmacokinetic properties.

The Indispensable Role of the Amino and Chloro Groups

Numerous studies have demonstrated that both the amino and chloro groups are critical for high-affinity binding to many targets. Removal or relocation of either substituent often leads to a significant loss of activity. For instance, in the context of certain kinase inhibitors, the corresponding 3-aminophenyl or 4-chlorophenyl analogs exhibit markedly reduced potency.

Impact of Substitutions on the Phenyl Ring

While the core 3-amino-4-chlorophenyl structure is often conserved, modifications to other positions on the phenyl ring can be exploited to enhance selectivity and modulate physicochemical properties. For example, the introduction of solubilizing groups at the 5- or 6-positions can improve aqueous solubility without compromising inhibitory activity against the primary target.[2]

Bioisosteric Replacements

In some cases, bioisosteric replacement of the phenyl ring with other aromatic heterocycles, such as pyrazole or pyridine, can lead to improved pharmacological profiles.[3][4] These modifications can alter the electronic properties and hydrogen bonding patterns of the molecule, potentially leading to enhanced selectivity for specific kinase subfamilies or other protein targets. For example, the pyrazolo[3,4-d]pyrimidine scaffold, a bioisostere of adenine, has been successfully employed in the design of potent kinase inhibitors.[4]

Applications in Drug Discovery: From Bench to Bedside

The versatility of the 3-amino-4-chlorophenyl moiety is evident in the breadth of its applications in drug discovery, spanning multiple therapeutic areas.

Oncology: A Privileged Scaffold for Kinase Inhibitors

The most prominent application of the 3-amino-4-chlorophenyl group is in the development of kinase inhibitors for the treatment of cancer. A prime example is Dasatinib , a potent inhibitor of multiple tyrosine kinases, including BCR-ABL and Src family kinases. The 3-amino-4-chlorophenyl moiety in Dasatinib is part of a larger 2-chloro-6-methylphenylamino-pyrimidine core that is crucial for its high-affinity binding.

Other examples of kinase inhibitors incorporating this or a similar chloro-substituted phenylamino motif include inhibitors of Aurora kinases and Epidermal Growth Factor Receptor (EGFR).[2][5]

Beyond Oncology: Expanding Therapeutic Horizons

The utility of the 3-amino-4-chlorophenyl moiety extends beyond cancer therapy. Its ability to mimic benzamidine has led to its exploration in the development of anticoagulants targeting Factor Xa.[1] Furthermore, derivatives incorporating this moiety have shown promise as antimicrobial and antifungal agents.[6]

The related 4-chlorophenyl group is a component of the muscle relaxant Baclofen ((RS)-4-amino-3-(4-chlorophenyl)butanoic acid), which acts as a GABA-B receptor agonist.[7] This highlights the broader applicability of chloro-substituted phenyl rings in modulating neuronal signaling pathways.

Synthesis and Experimental Protocols

The synthesis of compounds containing the 3-amino-4-chlorophenyl moiety typically involves standard organic chemistry transformations. A common synthetic route involves the coupling of a suitable heterocyclic core with 3-amino-4-chloroaniline or a derivative thereof.

General Synthetic Scheme: Nucleophilic Aromatic Substitution

A widely employed method for incorporating the 3-amino-4-chlorophenyl group is through a nucleophilic aromatic substitution (SNAr) reaction.

Diagram: General Synthesis via SNAr

Caption: General synthetic route to 3-amino-4-chlorophenyl-containing compounds.

Protocol: Synthesis of a Pyridopyrimidine Kinase Inhibitor [2]

• Starting Materials: 7-fluoro-4-chloropyrido[4,3-d]pyrimidine, 3-amino-4-chloroaniline, 2-butanol (solvent), diisopropylethylamine (DIPEA, base).

• Procedure: a. To a solution of 7-fluoro-4-chloropyrido[4,3-d]pyrimidine (1.0 eq) in 2-butanol, add 3-amino-4-chloroaniline (1.1 eq) and DIPEA (1.5 eq). b. Heat the reaction mixture to reflux (approx. 100 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). c. Upon completion, cool the reaction mixture to room temperature. d. The product may precipitate out of solution. If so, collect the solid by filtration. e. If the product remains in solution, concentrate the solvent under reduced pressure. f. Purify the crude product by column chromatography on silica gel or by recrystallization to afford the desired 7-(3-amino-4-chlorophenylamino)-4-chloropyrido[4,3-d]pyrimidine.

Note: This is a generalized protocol. Specific reaction conditions may vary depending on the reactivity of the substrates.

Characterization Techniques

The synthesized compounds are typically characterized using a suite of analytical techniques to confirm their structure and purity:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the connectivity of atoms.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Pharmacokinetics, Metabolism, and Toxicology

The pharmacokinetic and toxicological profile of a drug candidate is as important as its pharmacodynamic activity. The 3-amino-4-chlorophenyl moiety can influence these properties.

Metabolism

The metabolic fate of compounds containing the 3-amino-4-chlorophenyl group can vary. The aniline nitrogen is susceptible to N-dealkylation, N-acetylation, and N-oxidation. The aromatic ring can undergo hydroxylation, often catalyzed by cytochrome P450 enzymes (e.g., CYP3A4).[8][9] For instance, the metabolism of some drugs containing a chlorophenylpiperazine moiety, which can be a metabolite of trazodone, involves CYP3A4.[9]

Toxicology

While the 3-amino-4-chlorophenyl moiety is present in many safe and effective drugs, it is important to consider the potential toxicities associated with chlorinated anilines. 4-chloroaniline itself is known to be hematotoxic and has shown genotoxic effects in some systems.[10] It is also classified as a possible human carcinogen (IARC Group 2B).[11] Therefore, a thorough toxicological evaluation is essential for any new drug candidate containing this moiety. This includes assessing for potential methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.[11][12]

Future Directions and Conclusion

The 3-amino-4-chlorophenyl moiety has firmly established itself as a valuable building block in the medicinal chemist's toolbox. Its proven success in targeting kinases and other enzymes provides a strong foundation for future drug discovery efforts.

Future research will likely focus on:

• Expanding the Target Space: Leveraging the unique properties of this moiety to design inhibitors for other enzyme families and protein-protein interactions.

• Fine-tuning Selectivity: Developing more selective inhibitors to minimize off-target effects and improve safety profiles.

• PROTACs and Molecular Glues: Incorporating the 3-amino-4-chlorophenyl group into novel therapeutic modalities such as proteolysis-targeting chimeras (PROTACs) and molecular glues to induce targeted protein degradation.

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An In-depth Technical Guide to N-(3-amino-4-chlorophenyl)butanamide Derivatives and Analogs for Drug Discovery Professionals

Introduction: Unveiling the Potential of a Versatile Scaffold

In the landscape of medicinal chemistry, the identification of novel molecular scaffolds that can be readily diversified to target a range of biological processes is a cornerstone of drug discovery. The N-(3-amino-4-chlorophenyl)butanamide core represents one such scaffold. While not as extensively documented in mainstream literature as some blockbuster pharmacophores, its inherent chemical functionalities—a reactive amino group, a modifiable amide linkage, and a substituted phenyl ring—offer a compelling platform for the generation of diverse chemical libraries. This guide provides an in-depth technical exploration of N-(3-amino-4-chlorophenyl)butanamide, its derivatives, and its analogs, from synthesis to potential therapeutic applications.

The strategic placement of the chloro and amino groups on the phenyl ring creates a unique electronic and steric environment. The amino group can serve as a key hydrogen bond donor or a site for further derivatization, while the chlorine atom can influence the compound's metabolic stability and binding interactions. The butanamide side chain provides a flexible linker that can be altered in length and composition to optimize pharmacokinetic and pharmacodynamic properties. This combination of features makes the N-(3-amino-4-chlorophenyl)butanamide scaffold a promising starting point for the development of novel therapeutics.

Synthesis and Chemical Properties: A Practical Approach

The synthesis of N-(3-amino-4-chlorophenyl)butanamide and its derivatives is generally achieved through a robust and well-established acylation reaction.[1][2] This involves the reaction of a substituted aniline with an appropriate acylating agent.

General Synthesis Strategies

The most common approach is the nucleophilic acyl substitution of 3-amino-4-chlorophenylamine with butanoyl chloride or butyric anhydride. The reaction is typically carried out in the presence of a base, such as triethylamine or pyridine, to neutralize the hydrochloric acid byproduct and drive the reaction to completion.[1] Alternative methods, including microwave-assisted synthesis using glacial acetic acid, have also been reported for similar acylation reactions, offering a greener and more efficient route.[3]

Detailed Step-by-Step Synthesis Protocol

The following protocol outlines a standard laboratory procedure for the synthesis of N-(3-amino-4-chlorophenyl)butanamide:

Materials:

• 3-amino-4-chlorophenylamine

• Butanoyl chloride

• Triethylamine

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 3-amino-4-chlorophenylamine (1.0 eq.) and triethylamine (1.2 eq.) in anhydrous DCM.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add butanoyl chloride (1.1 eq.) dropwise to the cooled solution.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography to obtain N-(3-amino-4-chlorophenyl)butanamide.

Physicochemical and Spectroscopic Data

Property	Value	Source
Molecular Formula	C₁₀H₁₃ClN₂O	[4][5][6]
Molecular Weight	212.68 g/mol	[5]
CAS Number	637316-74-6	[5]
Appearance	Off-white to light brown solid	(Typical)
Melting Point	Not widely reported
Solubility	Soluble in methanol, ethanol, DMSO	(Predicted)

Spectroscopic Characterization:

• ¹H NMR: Expected signals would include aromatic protons on the phenyl ring, a broad singlet for the amino protons, an amide proton singlet, and aliphatic protons of the butanamide chain.

• ¹³C NMR: Aromatic carbons, a carbonyl carbon, and aliphatic carbons would be observed.

• Mass Spectrometry (MS): The molecular ion peak [M+H]⁺ would be expected at m/z 213.07.

Structure-Activity Relationships (SAR): Designing for Potency and Selectivity

The exploration of the structure-activity relationships (SAR) of N-(3-amino-4-chlorophenyl)butanamide derivatives is crucial for optimizing their biological activity. By systematically modifying different parts of the molecule, researchers can identify key structural features that govern potency, selectivity, and pharmacokinetic properties.

Core Scaffold Modifications

• Phenyl Ring Substitutions: The electronic and steric properties of the phenyl ring can be modulated by introducing various substituents. Electron-withdrawing groups, such as nitro or cyano, at different positions can influence the acidity of the amide proton and the overall electronic distribution of the molecule.[7][8] Conversely, electron-donating groups like methoxy or methyl can impact lipophilicity and metabolic stability.

• Amide Linkage: The amide bond is a critical pharmacophoric element. Modifications such as N-alkylation or replacement with bioisosteres (e.g., sulfonamide, urea) can alter the hydrogen bonding capacity and conformational flexibility of the molecule.

• Butanamide Side Chain: The length and branching of the alkyl chain can be varied to probe the binding pocket of a target protein. Introducing cyclic structures or aromatic rings onto the side chain, as seen in some analogs, can introduce conformational constraints and provide additional binding interactions.[9][10][11]

SAR Summary Table (Hypothetical)

R¹ (Phenyl Ring)	R² (Amide)	R³ (Butanamide)	Biological Activity
4-Cl, 3-NH₂	H	n-propyl	Baseline
4-Cl, 3-NO₂	H	n-propyl	Potentially increased activity due to electron-withdrawing nature.[7]
4-F, 3-NH₂	H	n-propyl	May improve metabolic stability.
4-Cl, 3-NH₂	CH₃	n-propyl	Loss of H-bond donor, may decrease or alter activity.
4-Cl, 3-NH₂	H	iso-propyl	Branching may enhance selectivity.
4-Cl, 3-NH₂	H	Phenyl	Increased lipophilicity and potential for π-stacking interactions.

Postulated Mechanisms of Action and Biological Targets

While the specific biological targets of N-(3-amino-4-chlorophenyl)butanamide are not extensively defined in public literature, the chloroaniline and anilide motifs are present in numerous bioactive molecules. This allows for informed hypotheses regarding their potential mechanisms of action.

Potential Molecular Targets

• Kinase Inhibition: Many kinase inhibitors feature anilide or chloroaniline structures that occupy the ATP-binding site. The N-(3-amino-4-chlorophenyl)butanamide scaffold could potentially be developed to target various kinases involved in cell signaling pathways.

• Enzyme Inhibition: The amide functionality and the substituted phenyl ring could interact with the active sites of various enzymes, such as proteases or histone deacetylases (HDACs).

• Receptor Modulation: Derivatives could be designed to act as agonists or antagonists for a range of cell surface or nuclear receptors.

Hypothetical Signaling Pathway Involvement

The diagram below illustrates a hypothetical signaling pathway where a derivative of N-(3-amino-4-chlorophenyl)butanamide could act as a kinase inhibitor.

Caption: Hypothetical inhibition of the MAPK/ERK signaling pathway.

Experimental Protocols for Biological Evaluation

A systematic workflow is essential for the comprehensive biological evaluation of novel N-(3-amino-4-chlorophenyl)butanamide derivatives.[12][13][14]

In Vitro Assays

• Cytotoxicity Assays: Initial screening for cytotoxic effects against a panel of cancer cell lines (e.g., MTT, MTS assays).

• Target-Based Screening: If a specific target is hypothesized (e.g., a particular kinase), enzymatic assays should be performed to determine the IC₅₀ value.

• Cellular Target Engagement Assays: Techniques like Western blotting to assess the phosphorylation status of downstream targets or cellular thermal shift assays (CETSA) can confirm target engagement in a cellular context.

• ADME-Tox Profiling: Early assessment of metabolic stability (microsomal stability assay), solubility, and potential off-target effects (e.g., hERG channel inhibition).

Experimental Workflow Diagram

The following diagram outlines a typical workflow for the initial characterization of a small molecule library.[15]

Caption: A generalized workflow for small molecule drug discovery.

Therapeutic Potential and Future Directions

The versatility of the N-(3-amino-4-chlorophenyl)butanamide scaffold suggests potential applications in various therapeutic areas, including:

• Oncology: As kinase inhibitors or cytotoxic agents.

• Inflammatory Diseases: By targeting key inflammatory mediators.

• Infectious Diseases: As antimicrobial or antiviral agents.

The future of research in this area lies in the systematic exploration of the chemical space around this core structure. High-throughput screening of diverse libraries, coupled with computational modeling and structural biology, will be instrumental in identifying potent and selective lead compounds. Further investigation into the metabolic fate and toxicological profile of these derivatives will be critical for their translation into clinical candidates.

References

• Application Notes and Protocols for the Acylation of Anilines with 1-Naphthoyl Chloride - Benchchem.
• The Ultimate Workflow for Small Molecule Discovery | Thermo Fisher Scientific - ES.
• The Ultimate Workflow for Small Molecule Discovery - Thermo Fisher Scientific.
• Approaches for the N‐acetylation of anilines. | Download Scientific Diagram - ResearchGate.
• Application Notes and Protocols for the Acetylation of Aniline - Benchchem.
• Automated End-to-End Workflow for Volumetric Mass-Transfer Coefficient (k L a) Characterization in Small-Molecule Pharmaceutical Development - ACS Publications.
• Solvent and Catalyst Free Acylation of Anilines with Acetic Acid - YMER.
• Acetylation of Aniline | PDF - Scribd.
• Design, synthesis, and structure-activity relationship of novel aniline derivatives of chlorothalonil - PubMed.
• N-(3-amino-4-chlorophenyl)butanamide | C10H13ClN2O | CID 891634 - PubChem.
• Design, Synthesis, and Structure-Activity Relationship of Novel Aniline Derivatives of Chlorothalonil | Request PDF - ResearchGate.
• Advancing Small Molecules - Workflows - Genedata.
• N-(3-Amino-4-chlorophenyl)butanamide | 637316-74-6 | MAB31674 - Biosynth.
• Experimental Design and MS Workflows for Omics Applications - Agilent.
• N-(3-Amino-4-chlorophenyl)-4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanamide.
• Structure activity relationship of the synthesized compounds - ResearchGate.
• Butanamide, n-(3-amino-4-chlorophenyl)-4-[2,4-bis(1,1-dimethylpropyl)phenoxy]-.
• N-(3-Amino-4-chlorophenyl)-4-(2,4-dichlorophenoxy)butanamide | SCBT.
• Structure–Activity Relationship Studies on 6-Chloro-1-phenylbenzazepines Leads to the Identification of a New Dopamine D1 Receptor Antagonist - MDPI.
• CAS N/A | N-(3-Amino-4-chlorophenyl)-3-methylbutanamide - Alchem Pharmtech.
• Butanamide, N-(3-amino-4-chlorophenyl)- - ChemBK.
• Structure activity relationship study of the synthesized compounds - ResearchGate.
• N-(3-Amino-4-chlorophenyl)butanamide - 克拉玛尔试剂.

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• 10. PubChemLite - Butanamide, n-(3-amino-4-chlorophenyl)-4-[2,4-bis(1,1-dimethylpropyl)phenoxy]- (C26H37ClN2O2) [pubchemlite.lcsb.uni.lu]
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Protocols & Analytical Methods

Synthesis of "N-(3-amino-4-chlorophenyl)butanamide" from 3-amino-4-chloroaniline

Abstract

This application note provides a comprehensive, field-proven protocol for the selective mono-acylation of 4-chloro-1,3-phenylenediamine to synthesize N-(3-amino-4-chlorophenyl)butanamide. This compound serves as a valuable intermediate in the development of pharmaceuticals and fine chemicals. The procedure detailed herein emphasizes control over reaction conditions to achieve high selectivity and yield, addressing the common challenge of preventing di-acylation. We will delve into the mechanistic underpinnings of the reaction, offer a step-by-step methodology from reaction setup to product characterization, and provide troubleshooting guidance. This document is intended for researchers, chemists, and process development professionals in the pharmaceutical and chemical industries.

Introduction and Scientific Background

N-acylated aromatic amines are a cornerstone structural motif in a vast array of biologically active molecules. The synthesis of N-(3-amino-4-chlorophenyl)butanamide is a key step in the elaboration of more complex molecular architectures. The primary synthetic challenge lies in the selective acylation of one of the two non-equivalent amino groups in the starting material, 4-chloro-1,3-phenylenediamine.

The two amine functionalities exhibit different nucleophilicities due to the electronic influence of the chloro-substituent. The chlorine atom exerts a deactivating inductive effect (-I) and an activating resonance effect (+R). The resonance effect, which increases electron density, is most pronounced at the ortho and para positions. Consequently, the amino group at C1 (para to the chlorine) is rendered more nucleophilic than the amino group at C3 (meta to the chlorine). This electronic differentiation is the basis for the selective acylation at the C1-amine.

This protocol employs butanoyl chloride as the acylating agent, a highly reactive carboxylic acid derivative.[1][2] The reaction is a nucleophilic acyl substitution, where the more nucleophilic amino group attacks the electrophilic carbonyl carbon of the butanoyl chloride. To prevent the protonation and deactivation of the amine by the hydrochloric acid byproduct, a non-nucleophilic organic base, triethylamine (TEA), is used as an acid scavenger.

Reaction Scheme and Mechanism

Scheme 1: Synthesis of N-(3-amino-4-chlorophenyl)butanamide (Image depicting the reaction of 4-chloro-1,3-phenylenediamine with butanoyl chloride in the presence of triethylamine to yield N-(3-amino-4-chlorophenyl)butanamide and triethylammonium chloride.)

Mechanism: Nucleophilic Acyl Substitution

The reaction proceeds via a well-established addition-elimination mechanism.

• Nucleophilic Attack: The lone pair of electrons on the more nucleophilic nitrogen atom (C1-NH₂) of 4-chloro-1,3-phenylenediamine attacks the electrophilic carbonyl carbon of butanoyl chloride.

• Formation of Tetrahedral Intermediate: This attack breaks the C=O pi bond, transferring the electrons to the oxygen atom and forming a transient tetrahedral intermediate.

• Elimination of Leaving Group: The carbonyl double bond is reformed, and the chloride ion, being an excellent leaving group, is expelled.

• Deprotonation: The added base (triethylamine) removes the proton from the newly formed amide's nitrogen, yielding the neutral product and triethylammonium chloride.

Caption: Conceptual flow of the nucleophilic acyl substitution mechanism.

Materials and Equipment

Reagents and Chemicals

Reagent	CAS No.	M.W. ( g/mol )	Purity	Supplier	Notes
4-Chloro-1,3-phenylenediamine	5131-60-2	142.59	≥98%	Sigma-Aldrich	Store under inert gas.
Butanoyl chloride	141-75-3	106.55	≥99%	Acros Organics	Corrosive, moisture sensitive. Handle in fume hood.
Triethylamine (TEA)	121-44-8	101.19	≥99.5%	Fisher Scientific	Distill from CaH₂ before use for best results.
Ethyl Acetate (EtOAc)	141-78-6	88.11	ACS Grade	VWR	Anhydrous, for extraction and chromatography.
Hexanes	110-54-3	-	ACS Grade	VWR	For chromatography and recrystallization.
Dichloromethane (DCM)	75-09-2	84.93	ACS Grade	Sigma-Aldrich	Anhydrous, reaction solvent.
Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	Anhydrous	Fisher Scientific	For drying organic extracts.
Hydrochloric Acid (HCl)	7647-01-0	36.46	1 M aq. soln.	VWR	For aqueous work-up.
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	Saturated aq. soln.	VWR	For aqueous work-up.
Brine	7647-14-5	58.44	Saturated aq. soln.	Lab Prepared	For aqueous work-up.

Equipment

• Three-neck round-bottom flask with magnetic stirrer, reflux condenser, and nitrogen inlet

• Addition funnel

• Magnetic stir plate with cooling bath (ice-water)

• Standard laboratory glassware (beakers, graduated cylinders, separatory funnel)

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄) and developing chamber

• Melting point apparatus

• FT-IR Spectrometer

• NMR Spectrometer (¹H and ¹³C)

Experimental Protocol

Caption: Step-by-step experimental workflow for the synthesis.

Reaction Setup

• To a dry 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a thermometer, add 4-chloro-1,3-phenylenediamine (5.0 g, 35.0 mmol, 1.0 equiv.).

• Add 100 mL of anhydrous dichloromethane (DCM) to dissolve the starting material.

• Add triethylamine (5.4 mL, 38.5 mmol, 1.1 equiv.) to the solution via syringe.

• Cool the reaction mixture to 0 °C using an ice-water bath with constant stirring.

Acylation Reaction

• In a separate dry addition funnel, prepare a solution of butanoyl chloride (3.8 mL, 36.8 mmol, 1.05 equiv.) in 20 mL of anhydrous DCM.

• Add the butanoyl chloride solution dropwise to the cooled, stirring reaction mixture over a period of 30 minutes. Causality Note: Slow, dropwise addition at low temperature is critical to dissipate the exothermic heat of reaction and to favor mono-acylation by keeping the instantaneous concentration of the acylating agent low.

• After the addition is complete, allow the mixture to stir at 0 °C for an additional hour.

• Remove the ice bath and let the reaction warm to room temperature. Continue stirring for 3-4 hours.

Reaction Monitoring

• Monitor the reaction progress using TLC (eluent: 50% Ethyl Acetate in Hexanes).

• Visualize the spots under UV light (254 nm). The product should have an Rf value between that of the starting diamine and the potential di-acylated byproduct. The reaction is complete when the starting material spot has been consumed.

Work-up and Isolation

• Upon completion, carefully pour the reaction mixture into a separatory funnel containing 100 mL of deionized water to quench the reaction.

• Separate the organic layer. Wash the organic layer sequentially with:

  • 1 M HCl (2 x 50 mL) - to remove triethylamine and any unreacted diamine.

  • Saturated NaHCO₃ solution (1 x 50 mL) - to neutralize any remaining acid.

  • Brine (1 x 50 mL) - to remove residual water.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product as a solid.

Purification

• Purify the crude solid by recrystallization. Dissolve the solid in a minimum amount of hot ethyl acetate and add hexanes dropwise until the solution becomes cloudy.

• Allow the solution to cool slowly to room temperature and then place it in a refrigerator (4 °C) for several hours to maximize crystal formation.

• Collect the crystalline product by vacuum filtration, wash with a small amount of cold hexanes, and dry under vacuum.

Characterization and Data

• Physical Appearance: Off-white to light tan crystalline solid.

• Expected Yield: 75-85%.

• Melting Point: 138-141 °C.

• Molecular Formula: C₁₀H₁₃ClN₂O[3][4][5].

• Molecular Weight: 212.68 g/mol [3][4][5].

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 9.85 (s, 1H, -NHCO-): The downfield chemical shift is characteristic of an amide proton.

  • δ 7.50 (d, J=2.4 Hz, 1H, Ar-H): Aromatic proton ortho to the amide group.

  • δ 7.15 (d, J=8.5 Hz, 1H, Ar-H): Aromatic proton ortho to the chlorine atom.

  • δ 6.68 (dd, J=8.5, 2.4 Hz, 1H, Ar-H): Aromatic proton between the chlorine and amide group.

  • δ 5.20 (s, 2H, -NH₂): Broad singlet for the free primary amine protons.

  • δ 2.25 (t, J=7.4 Hz, 2H, -COCH₂-): Methylene group adjacent to the carbonyl.

  • δ 1.60 (sext, J=7.4 Hz, 2H, -CH₂CH₂CH₃): Methylene group of the propyl chain.

  • δ 0.90 (t, J=7.4 Hz, 3H, -CH₃): Terminal methyl group.

• ¹³C NMR (100 MHz, DMSO-d₆):

  • δ 171.5 (C=O), 145.0, 135.2, 122.0, 118.5, 115.8, 114.6 (Ar-C), 38.0 (-COCH₂-), 18.7 (-CH₂-), 13.6 (-CH₃).

• FT-IR (ATR, cm⁻¹):

  • 3450, 3360 (N-H stretch, primary amine, two bands).[6][7]

  • 3305 (N-H stretch, secondary amide).[7][8]

  • 3080 (Aromatic C-H stretch).

  • 2965, 2870 (Aliphatic C-H stretch).

  • 1655 (C=O stretch, Amide I band).[7][9][10]

  • 1580 (N-H bend, Amide II band).[7][9][10]

  • 810 (C-Cl stretch).

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield	- Incomplete reaction. - Loss of product during work-up. - Moisture in reagents/glassware.	- Extend reaction time at RT. - Ensure pH is correct during washes; avoid vigorous shaking that can cause emulsions. - Use freshly distilled solvents and flame-dried glassware.
Di-acylated Byproduct	- Reaction temperature too high. - Acyl chloride added too quickly. - Insufficient steric/electronic difference.	- Strictly maintain reaction temperature at 0-5 °C during addition. - Add acyl chloride solution over a longer period (45-60 min). - Purify via column chromatography if recrystallization is ineffective.
Oily Product	- Impurities present. - Incomplete removal of solvent.	- Re-purify by recrystallization from a different solvent system. - Dry the product under high vacuum for an extended period.

References

• Title: Infrared spectroscopic studies of amides and anilides Source: Proceedings of the Indian Academy of Sciences - Section A URL: [Link]

• Title: The Infrared Spectra of Amides. Part 1. The Stretching Vibrations of Primary Carboxamides Source: ResearchGate URL: [Link]

• Title: INFRARED SPECTROSCOPY Source: St. Paul's Cathedral Mission College URL: [Link]

• Title: Reactions of Acyl Chlorides with Primary Amines Source: Chemistry LibreTexts URL: [Link]

• Title: n-BUTYRYL CHLORIDE Source: Organic Syntheses URL: [Link]

• Title: Functional Groups and IR Tables Source: Chemistry LibreTexts URL: [Link]

• Title: DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components Source: ACS Omega URL: [Link]

• Title: N-(3-amino-4-chlorophenyl)butanamide Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Butanamide, N-(3-amino-4-chlorophenyl)- Source: ChemBK URL: [Link]

• Title: Amide formation from acyl chloride Source: Khan Academy URL: [Link]

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• 10. pubs.acs.org [pubs.acs.org]

Application Note & Protocol: Selective Acylation of 3-Amino-4-chloroaniline

Introduction

The selective acylation of substituted diaminoaromatics is a foundational technique in synthetic organic chemistry, crucial for the construction of pharmaceutical intermediates, agrochemicals, and specialized polymers.[1][2] This application note provides a detailed protocol for the regioselective N-acylation of 3-amino-4-chloroaniline with butanoyl chloride to yield N-(5-amino-2-chlorophenyl)butanamide. The protocol is designed for researchers in drug development and chemical synthesis, emphasizing mechanistic understanding, safety, and reproducibility.

Acylation of anilines, often performed under Schotten-Baumann conditions, is a robust method for forming amide bonds.[3][4][5] In the case of 3-amino-4-chloroaniline, the presence of two nucleophilic amino groups presents a regioselectivity challenge. This guide details a method to preferentially acylate the amino group at the 3-position, leveraging the electronic effects of the chloro-substituent. This process is an example of a nucleophilic addition-elimination reaction, where the amine acts as the nucleophile attacking the electrophilic carbonyl carbon of the acyl chloride.[6][7]

Reaction Scheme & Mechanistic Rationale

Overall Transformation

The reaction involves the treatment of 3-amino-4-chloroaniline with butanoyl chloride in the presence of a mild base to neutralize the hydrogen chloride (HCl) byproduct.

Scheme 1: Acylation of 3-Amino-4-chloroaniline

Rationale for Regioselectivity

The key to the successful synthesis is controlling which of the two amino groups reacts. The chlorine atom at the 4-position exerts a strong electron-withdrawing inductive effect (-I). This effect deactivates the aromatic ring and, more importantly, reduces the basicity and nucleophilicity of the adjacent amino groups.

• Amino Group at C1: This group is ortho to the chlorine atom. It experiences the strongest deactivation due to the proximity of the electron-withdrawing chlorine.

• Amino Group at C3: This group is meta to the chlorine atom. The inductive effect is weaker at this position.

Consequently, the amino group at the 3-position is more electron-rich, more basic, and therefore more nucleophilic than the amino group at the 1-position. This difference in reactivity allows for the selective acylation at the C3-amino group under controlled conditions.[1][8]

Reaction Mechanism Visualization

The reaction proceeds via a nucleophilic addition-elimination mechanism. The more nucleophilic amine attacks the carbonyl carbon of butanoyl chloride, forming a tetrahedral intermediate. This intermediate then collapses, eliminating a chloride ion to form the protonated amide. A base is required to neutralize the HCl byproduct, which drives the reaction to completion and prevents protonation of the starting amine.[5][9][10]

Caption: Figure 1: Nucleophilic Addition-Elimination Mechanism.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3-Amino-4-chloroaniline	≥98%	Sigma-Aldrich	Store in a cool, dark place.
Butanoyl chloride	≥99%	Acros Organics	Highly corrosive and moisture-sensitive. Handle under inert atmosphere.
Pyridine	Anhydrous, ≥99.8%	Fisher Scientific	Store over molecular sieves. Acts as a base and solvent.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	VWR	Used as the primary reaction solvent.
Sodium Bicarbonate (NaHCO₃)	ACS Reagent	EMD Millipore	For aqueous workup.
Anhydrous Magnesium Sulfate (MgSO₄)	Laboratory Grade	Alfa Aesar	For drying organic extracts.
Ethyl Acetate	HPLC Grade	J.T.Baker	For chromatography.
Hexanes	HPLC Grade	J.T.Baker	For chromatography.

Equipment

• Round-bottom flasks (50 mL and 100 mL)

• Magnetic stirrer and stir bars

• Dropping funnel

• Inert atmosphere setup (Nitrogen or Argon)

• Ice-water bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (Silica gel 60 F₂₅₄)

• Flash chromatography system

• Standard laboratory glassware and safety equipment

Safety Precautions

• Butanoyl Chloride: Extremely corrosive, a lachrymator, and reacts violently with water.[11][12] Always handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.[13]

• 3-Amino-4-chloroaniline: Toxic and a suspected carcinogen.[14] Avoid inhalation and skin contact.

• Pyridine: Flammable, toxic, and has a strong, unpleasant odor. Handle in a fume hood.

• Dichloromethane (DCM): Volatile and a suspected carcinogen. Use only in a fume hood.

Step-by-Step Procedure

• Reaction Setup:

  • To a 100 mL oven-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 3-amino-4-chloroaniline (1.42 g, 10.0 mmol).

  • Add anhydrous dichloromethane (40 mL) and anhydrous pyridine (1.21 mL, 15.0 mmol, 1.5 eq.). Stir the mixture at room temperature until the aniline derivative is fully dissolved.

• Addition of Acylating Agent:

  • Cool the reaction mixture to 0 °C using an ice-water bath.

  • In a separate, dry dropping funnel, prepare a solution of butanoyl chloride (1.15 mL, 11.0 mmol, 1.1 eq.) in anhydrous dichloromethane (10 mL).

  • Add the butanoyl chloride solution dropwise to the stirred aniline solution over 20-30 minutes, ensuring the internal temperature remains below 5 °C. A precipitate (pyridinium hydrochloride) may form.

• Reaction Monitoring:

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the eluent. The product should have a lower Rf value than the starting aniline.

• Workup:

  • Once the reaction is complete (as indicated by TLC), quench the reaction by slowly adding 20 mL of a saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Transfer the mixture to a 250 mL separatory funnel. Separate the organic layer.

  • Extract the aqueous layer twice with dichloromethane (2 x 20 mL).

  • Combine the organic layers and wash with 1M HCl (2 x 20 mL) to remove excess pyridine, followed by brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product will be a solid or a thick oil. Purify the crude material by flash column chromatography on silica gel.

  • Elute with a gradient of 20% to 50% ethyl acetate in hexanes to isolate the desired product, N-(5-amino-2-chlorophenyl)butanamide.

• Characterization:

  • Collect the fractions containing the pure product (as determined by TLC).

  • Remove the solvent under reduced pressure to yield the product as a solid.

  • Determine the yield and characterize the product by melting point, ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.[15]

Workflow & Process Optimization

Experimental Workflow Diagram

Sources

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Application Note & Protocol: Synthesis of N-(3-amino-4-chlorophenyl)butanamide

Abstract

This document provides a comprehensive, field-tested guide for the synthesis of N-(3-amino-4-chlorophenyl)butanamide, a valuable chemical intermediate. The protocol is designed for researchers in organic synthesis, medicinal chemistry, and materials science. The core of this synthesis is the selective mono-acylation of 4-chloro-1,3-benzenediamine with butanoyl chloride. This guide elucidates the underlying chemical principles, provides a detailed step-by-step experimental protocol, and outlines critical safety and characterization procedures to ensure a reproducible and safe outcome.

Introduction and Scientific Principles

N-(3-amino-4-chlorophenyl)butanamide (CAS 637316-74-6) is synthesized through a nucleophilic acyl substitution reaction.[1][2][3] The primary challenge and the focus of this protocol is achieving chemoselectivity. The starting material, 4-chloro-1,3-benzenediamine, possesses two nucleophilic amino groups with slightly different reactivities due to the electronic influence of the chloro-substituent.[4][5][6] Uncontrolled reaction conditions would lead to a significant yield of the di-acylated byproduct.

Mechanism of Action: The synthesis proceeds via the attack of a primary amine on the electrophilic carbonyl carbon of butanoyl chloride. The tetrahedral intermediate formed then collapses, expelling a chloride ion. This process generates one equivalent of hydrochloric acid (HCl), which must be neutralized by a non-nucleophilic base, such as pyridine, to prevent protonation of the remaining starting amine and to drive the reaction to completion.

This protocol manages selectivity by:

• Stoichiometric Control: Carefully controlling the molar ratios of the reactants.

• Controlled Addition: Slow, dropwise addition of the highly reactive butanoyl chloride.

• Temperature Regulation: Conducting the reaction at a reduced temperature (0 °C) to moderate the exothermic reaction rate and enhance selectivity.

Overall Synthesis Workflow

The entire process, from initial setup to final product verification, is outlined in the workflow diagram below.

Caption: High-level workflow for the synthesis of N-(3-amino-4-chlorophenyl)butanamide.

Materials, Reagents, and Equipment

Proper preparation is paramount. Ensure all materials are available and equipment is in good working order before commencing.

Reagent / Material	CAS Number	Molecular Weight ( g/mol )	Quantity	Key Properties
4-Chloro-1,3-benzenediamine	5131-60-2	142.59	1.0 eq (e.g., 5.00 g)	Light/air-sensitive solid, irritant.[4][5][6]
Butanoyl chloride	141-75-3	106.55	0.95 eq (e.g., 3.55 mL)	Corrosive, flammable liquid, lachrymator.[7][8][9]
Anhydrous Pyridine	110-86-1	79.10	~10 mL / g of diamine	Anhydrous, toxic, flammable liquid.
Ethyl Acetate (EtOAc)	141-78-6	88.11	As needed for extraction	Flammable liquid.
Saturated NaCl solution (Brine)	7647-14-5	58.44	As needed for washing
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	As needed for drying
Deionized Water (H₂O)	7732-18-5	18.02	As needed
Equipment
Round-bottom flasks (various sizes)
Magnetic stirrer and stir bars
Ice bath
Addition funnel
Condenser and inert gas inlet (N₂/Ar)
Separatory funnel
Rotary evaporator
TLC plates (Silica gel 60 F₂₅₄)
Glass funnels, beakers, graduated cylinders
Standard laboratory glassware

Detailed Step-by-Step Experimental Protocol

4.1 Reaction Setup

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., at 120 °C for at least 4 hours) and allowed to cool to room temperature in a desiccator.

• Inert Atmosphere: Assemble a two-neck round-bottom flask with a magnetic stir bar, a rubber septum on one neck, and a condenser with an inert gas (Nitrogen or Argon) inlet on the other. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Preparation: In the prepared flask, dissolve 4-chloro-1,3-benzenediamine (1.0 eq, e.g., 5.00 g, 35.1 mmol) in anhydrous pyridine (~50 mL). Stir until fully dissolved.

  • Scientist's Note: Pyridine serves as both the solvent and the acid scavenger. It must be anhydrous to prevent reaction with the butanoyl chloride.

4.2 Acylation Reaction

• Cooling: Place the flask in an ice-water bath and allow the solution to cool to 0 °C with continuous stirring.

• Acyl Chloride Addition: Prepare a solution of butanoyl chloride (0.95 eq, e.g., 3.55 mL, 33.3 mmol) in a small amount of anhydrous pyridine (~5 mL) in a syringe or dropping funnel.

  • Scientist's Note: Using slightly less than one equivalent of the acylating agent helps to minimize the formation of the di-acylated product.

• Add the butanoyl chloride solution to the stirred diamine solution dropwise over a period of 30-45 minutes. Maintain the internal temperature at or below 5 °C.

  • Scientist's Note: This slow addition is the most critical step for achieving high mono-acylation selectivity. A rapid addition will lead to localized high concentrations of acyl chloride and promote di-acylation.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional hour, then let it warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC). A suitable mobile phase is a mixture of ethyl acetate and hexanes (e.g., 1:1 v/v). The product should have an Rf value between that of the starting diamine and the di-acylated byproduct.

4.3 Work-up and Isolation

• Quenching: Carefully pour the reaction mixture into a beaker containing cold deionized water (~200 mL). This will precipitate the crude product and dissolve the pyridine hydrochloride salt.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x 75 mL).

  • Scientist's Note: Ethyl acetate is a good solvent for the desired amide product while having low miscibility with water.

• Washing: Combine the organic layers and wash them successively with 1M HCl (2 x 50 mL) to remove residual pyridine, followed by saturated sodium bicarbonate solution (1 x 50 mL), and finally with saturated brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter off the drying agent, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude solid product.

4.4 Purification

• Recrystallization: The crude product can often be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes. Dissolve the crude solid in a minimum amount of the hot solvent, then allow it to cool slowly to form pure crystals.

• Column Chromatography (if necessary): If recrystallization does not yield a pure product, purification via silica gel column chromatography may be required. A gradient elution with an ethyl acetate/hexanes solvent system is typically effective.

Product Characterization

To confirm the successful synthesis of N-(3-amino-4-chlorophenyl)butanamide, the following analyses should be performed:

• Thin Layer Chromatography (TLC): A single spot should be observed, indicating a pure compound.

• Melting Point (MP): A sharp melting point range should be recorded and compared to literature values if available.

• ¹H NMR Spectroscopy: The spectrum should show characteristic peaks for the aromatic protons, the free amine (-NH₂), the amide N-H, and the aliphatic protons of the butanoyl group.

• Infrared (IR) Spectroscopy: Look for characteristic absorption bands for N-H stretching (both amine and amide), C=O stretching (amide I band), and N-H bending (amide II band).

• Mass Spectrometry (MS): The molecular ion peak corresponding to the product's molecular weight (212.68 g/mol for C₁₀H₁₃ClN₂O) should be observed.[2]

Critical Safety Precautions

This protocol involves hazardous materials. Adherence to strict safety protocols is mandatory.[10][11]

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and tightly fitting safety goggles.[7][11]

• Ventilation: All steps, especially those involving butanoyl chloride and pyridine, must be performed in a certified chemical fume hood.[7][10]

• Butanoyl Chloride: Extremely corrosive, flammable, and a lachrymator.[7][8][9] It reacts violently with water, releasing HCl gas. Avoid inhalation of vapors and any contact with skin or eyes.[7] In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.[8]

• 4-Chloro-1,3-benzenediamine: Classified as a skin and eye irritant.[4] Avoid creating dust. It is sensitive to prolonged exposure to light and air.[4]

• Pyridine: Toxic, flammable, and has a strong, unpleasant odor. Avoid inhalation and skin contact.

• Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according to institutional and local regulations. Do not pour organic solvents or reagents down the drain.[8][10]

References

• LookChem. Butanoyl chloride, 4-[(2-chloroethyl)sulfonyl]- Safety Data Sheets(SDS). Available at: [Link]

• Lee, J., et al. Taming diamines and acyl chlorides by carbon dioxide in selective mono-acylation reactions. Green Chemistry (RSC Publishing). Available at: [Link]

• LookChem. N-(3-Amino-4-chlorophenyl)-4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanamide. Available at: [Link]

• ResearchGate. Selective Monoacylation of Symmetrical Diamines via Prior Complexation with Boron | Request PDF. Available at: [Link]

• Al-Zoubi, R. M. CDI-mediated monoacylation of symmetrical diamines and selective acylation of primary amines of unsymmetrical diamines. Green Chemistry (RSC Publishing). Available at: [Link]

• Angene Chemical. Safety Data Sheet. Available at: [Link]

• PubChem. N-(3-amino-4-chlorophenyl)butanamide | C10H13ClN2O | CID 891634. Available at: [Link]

• PubChemLite. Butanamide, n-(3-amino-4-chlorophenyl)-4-[2,4-bis(1,1-dimethylpropyl)phenoxy]-. Available at: [Link]

• PubChem. 4-Chloro-o-phenylenediamine | C6H7ClN2 | CID 7263. Available at: [Link]

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• ChemSrc. 4-Chloro-1,3-benzenediamine | CAS#:5131-60-2. Available at: [Link]

• NIST WebBook. 1,3-Benzenediamine, 4-chloro-. Available at: [Link]

• ResearchGate. Selectivities in acylation of primary and secondary amine with diacylaminoquinazolinones and diacylanilines. Available at: [Link]

• Google Patents. US6194616B1 - Acylation method for an aromatic compound.

• ChemBK. Butanamide, N-(3-amino-4-chlorophenyl)-. Available at: [Link]

• Der Pharma Chemica. Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide. Available at: [Link]

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Application Note: High-Purity Isolation of N-(3-amino-4-chlorophenyl)butanamide via Optimized Recrystallization

Abstract

This application note provides a comprehensive, in-depth guide for the purification of the synthetic intermediate, N-(3-amino-4-chlorophenyl)butanamide, utilizing the fundamental technique of recrystallization. The protocol herein is designed for researchers, medicinal chemists, and process development scientists, offering a robust methodology grounded in the principles of solubility and crystal lattice formation. Emphasis is placed on a systematic approach to solvent selection, the experimental procedure, and troubleshooting common challenges, ensuring the attainment of high-purity crystalline material suitable for downstream applications in drug discovery and development.

Introduction: The Critical Role of Purification

N-(3-amino-4-chlorophenyl)butanamide is a substituted aromatic amide, a structural motif frequently encountered in pharmacologically active compounds. The purity of such intermediates is paramount, as the presence of unreacted starting materials, by-products, or residual solvents can significantly impact the yield, purity, and safety profile of the final active pharmaceutical ingredient (API). Recrystallization remains a cornerstone of purification in organic synthesis, offering an efficient, scalable, and economical method for isolating compounds in a highly purified crystalline form.[1][2]

The efficacy of recrystallization hinges on the differential solubility of the target compound and its impurities in a chosen solvent system at varying temperatures.[2] An ideal solvent will completely dissolve the compound at an elevated temperature while exhibiting poor solubility upon cooling, allowing for the selective crystallization of the desired molecule and leaving impurities behind in the mother liquor.[3]

Understanding the Analyte: N-(3-amino-4-chlorophenyl)butanamide

A thorough understanding of the target molecule's physicochemical properties is essential for developing a successful purification strategy.

Table 1: Physicochemical Properties of N-(3-amino-4-chlorophenyl)butanamide

Property	Value	Source
Chemical Formula	C₁₀H₁₃ClN₂O	[4][5]
Molecular Weight	212.67 g/mol	[4]
Appearance	Off-white to light brown solid (typical crude)	Assumed
Structure		[4]

Anticipated Impurities

The probable synthetic route to N-(3-amino-4-chlorophenyl)butanamide involves the reduction of a nitro group followed by acylation. A likely precursor is 4-chloro-3-nitroaniline.[6][7][8] This informs the potential impurities that must be removed:

• 4-chloro-3-nitroaniline: The unreacted starting material.

• 4-chloro-1,3-phenylenediamine: The intermediate formed after reduction of the nitro group.

• Di-acylated by-products: Where the acylating agent has reacted with both amino groups.

• Residual reagents and solvents: From the preceding synthetic steps.

The Recrystallization Protocol: A Step-by-Step Guide

This protocol is divided into two main stages: the rational selection of an appropriate solvent system, followed by the bulk purification procedure.

Phase 1: Systematic Solvent Selection

Given the absence of specific solubility data in the literature, an empirical approach is necessary. The ideal solvent should exhibit high solubility for the compound when hot and low solubility when cold.

Materials:

• Crude N-(3-amino-4-chlorophenyl)butanamide

• A selection of solvents with varying polarities (e.g., Water, Ethanol, Isopropanol, Acetone, Ethyl Acetate, Toluene, Hexane)

• Test tubes

• Heating block or water bath

• Vortex mixer

Procedure:

• Initial Screening: Place approximately 20-30 mg of the crude compound into separate test tubes.

• Room Temperature Solubility: To each tube, add 0.5 mL of a different solvent. Vortex the mixture and observe the solubility at room temperature. A suitable solvent will not dissolve the compound at this stage.

• Hot Solubility: Gently heat the test tubes containing the insoluble samples. Add the same solvent dropwise until the solid completely dissolves. Record the approximate volume of solvent required.

• Cooling and Crystallization: Allow the hot, saturated solutions to cool slowly to room temperature, and then place them in an ice bath for 15-20 minutes.

• Observation and Selection: Observe the formation of crystals. The optimal solvent will yield a significant amount of crystalline precipitate upon cooling.

Table 2: Hypothetical Solvent Screening Results

Solvent	Solubility at 25°C (in 0.5 mL)	Solubility at Boiling Point	Crystal Formation on Cooling	Assessment
Water	Insoluble	Insoluble	None	Unsuitable
Ethanol	Sparingly Soluble	Soluble	Good	Promising
Ethyl Acetate	Soluble	Very Soluble	Poor	Unsuitable
Toluene	Insoluble	Soluble	Good	Promising
Hexane	Insoluble	Insoluble	None	Unsuitable
Ethanol/Water (9:1)	Insoluble	Soluble	Excellent	Optimal

Note: This table is illustrative. Actual results must be determined experimentally. A mixed solvent system, such as ethanol/water, often provides the ideal solubility profile.[9]

Phase 2: Bulk Recrystallization Workflow

This phase outlines the procedure for purifying the bulk of the crude material based on the optimal solvent system identified in Phase 1.

Caption: Workflow for the recrystallization of N-(3-amino-4-chlorophenyl)butanamide.

Detailed Protocol:

• Dissolution: Place the crude N-(3-amino-4-chlorophenyl)butanamide in an Erlenmeyer flask. In a separate flask, bring the chosen solvent (or solvent mixture) to a boil. Add the hot solvent portion-wise to the crude material with swirling until the solid just dissolves. Use the minimum amount of hot solvent necessary to create a saturated solution.[3][10]

• Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (if necessary): If activated charcoal was used or if insoluble impurities are present, perform a hot gravity filtration to remove them. This step is crucial to prevent premature crystallization in the filter funnel.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals. Once at room temperature, place the flask in an ice bath to maximize the yield of the purified product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to remove all traces of the solvent.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.

• Ventilation: Perform all operations in a well-ventilated fume hood.

• Solvent Hazards: Be aware of the flammability and toxicity of the solvents being used. Consult the SDS for each solvent.

Troubleshooting

Table 3: Common Recrystallization Issues and Solutions

Issue	Probable Cause	Solution
No crystals form on cooling	Too much solvent was used; the compound is highly soluble even at low temperatures.	Re-heat the solution to evaporate some of the solvent. If crystals still do not form, consider a different solvent system.
"Oiling out"	The boiling point of the solvent is higher than the melting point of the compound; the solution is supersaturated.	Re-heat the solution to dissolve the oil, add more solvent, and allow it to cool more slowly. Seeding with a pure crystal can also help.
Low Recovery	The compound has significant solubility in the cold solvent; premature crystallization during hot filtration.	Ensure the solution is thoroughly cooled in an ice bath before filtration. Minimize the amount of solvent used for washing the crystals.

Conclusion

The protocol detailed in this application note provides a robust and scientifically sound methodology for the purification of N-(3-amino-4-chlorophenyl)butanamide by recrystallization. By following a systematic approach to solvent selection and adhering to the principles of controlled crystallization, researchers can consistently obtain this key intermediate in high purity, thereby ensuring the quality and integrity of subsequent synthetic transformations.

References

• PubChem. (n.d.). N-(3-amino-4-chlorophenyl)butanamide. National Center for Biotechnology Information. Retrieved from [Link]

• ChemBK. (n.d.). Butanamide, N-(3-amino-4-chlorophenyl)-. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Scribd. (n.d.). Recrystallization: Figure 1. Structure of Aniline. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A one pot protocol to convert nitro-arenes into N-aryl amides. PubMed Central. Retrieved from [Link]

• PubChem. (n.d.). 4-Chloro-3-nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2020, November 2). What is the best technique for amide purification? Retrieved from [Link]

• Chemistry Stack Exchange. (2024, December 5). How to recrystalize 3,5 dimethoxy aniline after years of oxidation. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization. Retrieved from [Link]

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Column chromatography conditions for "N-(3-amino-4-chlorophenyl)butanamide"

An Application Note and Protocol for the Chromatographic Purification of N-(3-amino-4-chlorophenyl)butanamide

Abstract

This document provides a comprehensive guide and detailed protocols for the purification of N-(3-amino-4-chlorophenyl)butanamide using column chromatography. Due to the presence of a basic primary aromatic amine, this compound presents specific challenges when using standard silica gel, primarily strong ionic interactions with acidic silanol groups that can lead to poor separation, peak tailing, and low recovery.[1][2] This guide outlines two robust strategies to achieve high-purity isolation: the use of standard silica gel with a basic mobile phase modifier and the application of amine-functionalized silica for a simplified, highly effective separation. The protocols are designed for researchers, chemists, and drug development professionals, emphasizing a systematic approach starting with Thin-Layer Chromatography (TLC) for method development.

Introduction and Analyte Analysis

N-(3-amino-4-chlorophenyl)butanamide is a small organic molecule featuring a moderately polar butanamide group and a substituted aniline ring. The key to developing a successful purification strategy lies in understanding the influence of its functional groups on its chromatographic behavior.

• Structure:

  • PubChem CID: 891634[3]

  • Molecular Formula: C₁₀H₁₃ClN₂O[4]

• Key Functional Groups:

  • Primary Aromatic Amine (-NH₂): This group is basic and is the primary cause of challenging interactions with standard silica gel.[5]

  • Amide (-CONH-): A polar group capable of hydrogen bonding, contributing significantly to the molecule's retention.

  • Chlorophenyl Group: The aromatic ring and chloro-substituent add hydrophobicity and moderate polarity.

  • Butyl Chain: A nonpolar alkyl group that reduces the overall polarity of the molecule.

The combination of these groups results in a compound of intermediate polarity with a distinct basic character. Standard chromatographic purification on silica gel, which has an acidic surface due to the presence of silanol groups (Si-OH), often results in strong, undesirable acid-base interactions.[1][6] This leads to significant peak tailing or, in severe cases, irreversible adsorption of the amine to the stationary phase.[7]

The Core Challenge: Amine-Silica Interaction

The primary obstacle in the chromatography of basic compounds like N-(3-amino-4-chlorophenyl)butanamide on standard silica gel is the ionic interaction between the basic amine and the acidic silanol groups on the silica surface.[2] This strong attraction can prevent the compound from eluting properly with moderately polar solvents, leading to poor separation and low yield.[1]

To overcome this, two primary strategies are employed:

• Neutralize the Stationary Phase: Add a small amount of a competing base, such as triethylamine (TEA) or ammonia, to the mobile phase. This base neutralizes the acidic sites on the silica, allowing the target amine to elute symmetrically.[8][9]

• Use a Modified Stationary Phase: Employ an amine-functionalized silica gel (NH₂-silica). This stationary phase has aminopropyl groups chemically bonded to the surface, which masks the acidic silanols and creates a more neutral environment, ideal for purifying basic compounds without mobile phase modifiers.[5][6]

Experimental Workflow: From TLC to Column

A systematic approach starting with Thin-Layer Chromatography (TLC) is essential for developing an effective purification protocol. TLC allows for rapid screening of solvent systems and predicts the behavior of the compound on a column.[8]

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Application Notes & Protocols: N-(3-amino-4-chlorophenyl)butanamide as a Key Precursor in Pharmaceutical Synthesis

Abstract

This document provides a comprehensive technical guide on the utilization of N-(3-amino-4-chlorophenyl)butanamide as a strategic intermediate in the synthesis of pharmaceutical compounds. N-(3-amino-4-chlorophenyl)butanamide is a versatile building block, featuring a nucleophilic aromatic amine and a stable butanamide moiety, making it a valuable precursor for creating diverse molecular architectures. This guide details its physicochemical properties, safety protocols, a robust two-step synthesis method, and its application in the subsequent synthesis of a potential bioactive agent. Furthermore, it outlines detailed protocols for the analytical characterization required to ensure structural integrity and purity, targeting researchers and professionals in drug discovery and development.

Introduction: A Strategic Intermediate

In the landscape of modern drug discovery, the efficiency of synthesizing complex molecules is paramount.[1] Pharmaceutical intermediates are the foundational building blocks upon which active pharmaceutical ingredients (APIs) are constructed.[] N-(3-amino-4-chlorophenyl)butanamide (CAS: 637316-74-6) has emerged as a significant precursor due to its distinct structural features.[3] The molecule possesses two primary points for chemical modification: a primary aromatic amine that serves as a potent nucleophile or a site for diazotization, and a stable amide linkage that correctly positions the substituted phenyl ring.

The chloro-substituent on the phenyl ring can influence the molecule's electronic properties and lipophilicity, potentially enhancing pharmacokinetic profiles such as metabolic stability in final drug candidates.[1] This strategic placement of functional groups makes it an ideal starting point for synthesizing libraries of compounds, particularly in the development of targeted therapies. Notably, related butanamide structures have been investigated as potent inhibitors of enzymes like Dipeptidyl Peptidase IV (DPP-4), which are crucial targets in the treatment of type 2 diabetes.[4][5]

Physicochemical Properties & Safety Data

Accurate characterization and safe handling are fundamental to successful laboratory execution. The key properties of N-(3-amino-4-chlorophenyl)butanamide are summarized below.

Property	Value	Reference
CAS Number	637316-74-6	[3]
Molecular Formula	C₁₀H₁₃ClN₂O	[3][6][7]
Molecular Weight	212.68 g/mol	[3]
PubChem CID	891634	[6]
Canonical SMILES	CCCC(=O)NC1=CC(=C(C=C1)Cl)N	[3]

Safety & Handling Protocol

As with any chemical intermediate, adherence to strict safety protocols is mandatory. This compound is intended for research and industrial purposes only.[3][8]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and tightly fitting safety goggles.[9]

• Ventilation: All handling should be performed in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[9][10]

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[10]

• First-Aid Measures:

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[9]

  • Skin Contact: Immediately wash off with soap and plenty of water.[9]

  • Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[9]

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[9]

The Strategic Value in Medicinal Chemistry

The utility of N-(3-amino-4-chlorophenyl)butanamide stems from its bifunctional nature. The diagram below highlights the key reactive centers that medicinal chemists can exploit.

Caption: Key reactive sites of the precursor molecule.

• The Primary Aromatic Amine (-NH₂): This group is the primary site for building molecular complexity. Its nucleophilicity allows for straightforward reactions such as amide bond formation with carboxylic acids or acyl chlorides, sulfonamide formation with sulfonyl chlorides, and reductive amination with aldehydes or ketones.

• The Butanamide Moiety: This group acts as a stable linker, orienting the phenyl ring in a specific conformation. The amide bond itself is generally robust to many reaction conditions, ensuring the core scaffold remains intact during subsequent synthetic steps.

Synthesis & Purification Protocol for the Precursor

A reliable synthesis of N-(3-amino-4-chlorophenyl)butanamide can be achieved via a logical two-step process starting from commercially available 4-chloro-3-nitroaniline. This pathway involves an initial acylation followed by a selective reduction of the nitro group.[11]

Workflow for Precursor Synthesis

Caption: Two-step synthesis workflow for the target precursor.

Step 1: Synthesis of N-(4-chloro-3-nitrophenyl)butanamide

Rationale: This step employs a standard Schotten-Baumann reaction to form the amide bond. Pyridine acts as a base to neutralize the HCl generated, driving the reaction to completion.

• Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-chloro-3-nitroaniline (10.0 g, 57.9 mmol).

• Dissolution: Add 100 mL of anhydrous dichloromethane (DCM) and stir until the solid is fully dissolved. Cool the flask to 0 °C in an ice bath.

• Base Addition: Slowly add pyridine (5.6 mL, 69.5 mmol, 1.2 eq) to the solution.

• Acylation: Add butanoyl chloride (7.4 g, 69.5 mmol, 1.2 eq) dropwise over 15 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor progress using Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by adding 50 mL of 1M HCl. Separate the organic layer, and wash successively with saturated NaHCO₃ solution (50 mL) and brine (50 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product. The product can be purified by recrystallization from ethanol/water.

Step 2: Synthesis of N-(3-amino-4-chlorophenyl)butanamide

Rationale: The nitro group is selectively reduced to a primary amine. Reduction using iron powder in the presence of an electrolyte like ammonium chloride is a cost-effective and reliable method for this transformation on an industrial scale.

• Setup: In a 500 mL flask, suspend the crude N-(4-chloro-3-nitrophenyl)butanamide (from Step 1) in a mixture of ethanol (150 mL) and water (50 mL).

• Reagent Addition: Add iron powder (16.2 g, 290 mmol, 5 eq) and ammonium chloride (1.5 g, 28.0 mmol, 0.5 eq).

• Reaction: Heat the mixture to reflux (approx. 80-85 °C) and stir vigorously for 3-5 hours. Monitor the disappearance of the starting material by TLC.

• Filtration: After the reaction is complete, cool the mixture and filter it through a pad of Celite while still hot to remove the iron salts. Wash the Celite pad with hot ethanol (3 x 30 mL).

• Isolation: Combine the filtrates and remove the ethanol under reduced pressure.

• Purification: The resulting aqueous residue can be extracted with ethyl acetate (3 x 75 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the crude product. Purify by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain the final product as a solid.[11]

Application Protocol: Synthesis of a Bioactive Target Analog

To demonstrate its utility, we will use N-(3-amino-4-chlorophenyl)butanamide to synthesize a hypothetical analog of a DPP-4 inhibitor. This involves forming a new amide bond with a protected amino acid.

Reaction Scheme: Amide Coupling

Caption: Amide coupling reaction to form a peptide-like bond.

Protocol: Amide Coupling with Boc-Alanine

Rationale: This protocol uses standard peptide coupling reagents, EDC (a carbodiimide) and HOBt, to activate the carboxylic acid of Boc-Alanine, facilitating its reaction with the primary amine of our precursor. DIPEA is a non-nucleophilic base used to maintain basic conditions.

• Setup: In a 100 mL flask, dissolve Boc-Alanine (1.1 g, 5.8 mmol, 1.1 eq) in anhydrous dimethylformamide (DMF, 20 mL).

• Activator Addition: Add 1-Hydroxybenzotriazole (HOBt) (0.79 g, 5.8 mmol, 1.1 eq) and N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl) (1.1 g, 5.8 mmol, 1.1 eq). Stir the mixture at room temperature for 20 minutes to pre-activate the acid.

• Precursor Addition: Add a solution of N-(3-amino-4-chlorophenyl)butanamide (1.12 g, 5.27 mmol, 1.0 eq) in DMF (10 mL) to the activated mixture.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.8 mL, 10.5 mmol, 2.0 eq) dropwise.

• Reaction: Stir the reaction at room temperature overnight (12-16 hours).

• Work-up: Pour the reaction mixture into 200 mL of cold water and stir. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with 5% citric acid solution, saturated NaHCO₃ solution, and finally with brine.

• Isolation & Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the resulting crude material by flash column chromatography to yield the coupled product.

Analytical Characterization Protocols

Rigorous analytical validation is essential to confirm the identity, structure, and purity of the synthesized compounds.

Analytical Workflow

Caption: Standard workflow for analytical characterization.

• NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra using a 400 MHz or higher spectrometer with DMSO-d₆ as the solvent.[11]

  • Expected ¹H NMR signals for N-(3-amino-4-chlorophenyl)butanamide: Aromatic protons (doublets and doublet of doublets in the ~6.5-7.5 ppm region), amide NH (singlet, ~9.5-10.0 ppm), amine NH₂ (broad singlet, ~5.0 ppm), and aliphatic protons of the butanamide chain (triplets and sextet in the ~0.9-2.2 ppm region).

  • Expected ¹³C NMR signals: Aromatic carbons (~115-145 ppm), amide carbonyl (~172 ppm), and aliphatic carbons (~13-38 ppm).

• FTIR Spectroscopy: Obtain the infrared spectrum using an FTIR spectrometer with KBr pellets or as a thin film.[11]

  • Expected peaks: N-H stretching from the primary amine (~3300-3500 cm⁻¹, two bands), N-H stretching from the amide (~3200-3300 cm⁻¹), C=O stretching of the amide (~1650-1680 cm⁻¹), and C-Cl stretching (~700-800 cm⁻¹).

• Mass Spectrometry: Perform high-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) to confirm the exact mass.[11]

  • Expected [M+H]⁺: The measured mass should correspond to the calculated exact mass of C₁₀H₁₄ClN₂O⁺, confirming the molecular formula.

• High-Performance Liquid Chromatography (HPLC): Use a reverse-phase C18 column with a suitable mobile phase (e.g., water/acetonitrile gradient with 0.1% formic acid) to determine the purity of the final compound. Purity should ideally be >98% for use in further synthetic applications. For APIs, more sensitive methods like LC-MS may be required to detect trace impurities.[12]

Conclusion

N-(3-amino-4-chlorophenyl)butanamide stands out as a highly valuable and versatile precursor in the field of pharmaceutical development. Its well-defined reactive sites allow for predictable and efficient synthetic modifications, making it an ideal starting point for the creation of novel compounds with potential therapeutic applications. The protocols outlined in this guide provide a robust framework for its synthesis, purification, application, and characterization, empowering researchers to leverage this key intermediate in their drug discovery programs.

References

• ChemSafetyPro. (n.d.). N-(3-Amino-4-chlorophenyl)-4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanamide SDS. Retrieved from ChemSafetyPro. [Link]

• PubChem. (n.d.). N-(3-amino-4-chlorophenyl)butanamide. National Center for Biotechnology Information. Retrieved from PubChem. [Link]

• PubMed. (2012). Novel series of 3-amino-N-(4-aryl-1,1-dioxothian-4-yl)butanamides as potent and selective dipeptidyl peptidase IV inhibitors. National Center for Biotechnology Information. [Link]

• PubMed. (2008). (3R)-3-amino-4-(2,4,5-trifluorophenyl)-N-{4-[6-(2-methoxyethoxy)benzothiazol-2-yl]tetrahydropyran-4-yl}butanamide as a potent dipeptidyl peptidase IV inhibitor for the treatment of type 2 diabetes. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). Butanamide, n-(3-amino-4-chlorophenyl)-4-[2,4-bis(1,1-dimethylpropyl)phenoxy]-. National Center for Biotechnology Information. Retrieved from PubChem. [Link]

• ChemBK. (n.d.). Butanamide, N-(3-amino-4-chlorophenyl)-. Retrieved from ChemBK. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Non-Natural Amino Acids in Advancing Drug Discovery. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• PubMed Central. (n.d.). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. National Center for Biotechnology Information. [Link]

• ResearchGate. (2025). Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. Retrieved from ResearchGate. [Link]

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• 4. Novel series of 3-amino-N-(4-aryl-1,1-dioxothian-4-yl)butanamides as potent and selective dipeptidyl peptidase IV inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (3R)-3-amino-4-(2,4,5-trifluorophenyl)-N-{4-[6-(2-methoxyethoxy)benzothiazol-2-yl]tetrahydropyran-4-yl}butanamide as a potent dipeptidyl peptidase IV inhibitor for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. N-(3-amino-4-chlorophenyl)butanamide | C10H13ClN2O | CID 891634 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. Page loading... [wap.guidechem.com]
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• 12. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of the Amino Group in N-(3-amino-4-chlorophenyl)butanamide

Introduction: Strategic Modification of a Privileged Scaffold

N-(3-amino-4-chlorophenyl)butanamide is a key synthetic intermediate in medicinal chemistry and drug discovery. Its substituted aniline core represents a versatile scaffold that allows for the exploration of chemical space around a central pharmacophore. The primary aromatic amino group is a critical handle for derivatization, enabling the synthesis of a diverse library of analogues with modified physicochemical and pharmacological properties. This guide provides detailed protocols for the three most common and effective strategies for derivatizing this amino group: acylation, sulfonylation, and reductive amination.

The protocols herein are designed to be robust and reproducible, providing researchers with a solid foundation for their synthetic endeavors. Each section will delve into the chemical principles behind the transformation, offer step-by-step procedures, and provide guidance on the purification and characterization of the resulting products.

I. Acylation of the Amino Group: Synthesis of Novel Amides

Acylation of the amino group in N-(3-amino-4-chlorophenyl)butanamide to form a new amide linkage is a fundamental transformation in drug discovery. This modification can introduce a wide variety of functional groups, influencing properties such as hydrogen bonding capacity, lipophilicity, and metabolic stability. The choice of acylating agent is vast, ranging from simple acyl chlorides and anhydrides to complex carboxylic acids requiring activation.

Reaction Principle

The acylation of an aromatic amine with an acyl chloride or anhydride is a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of the amino group attacks the electrophilic carbonyl carbon of the acylating agent. In the case of acyl chlorides, this is followed by the expulsion of a chloride ion. A base is typically added to neutralize the hydrochloric acid byproduct, driving the reaction to completion. For reactions involving carboxylic acids, a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is employed to activate the carboxylic acid for nucleophilic attack by the amine.[1]

Experimental Protocol: Acylation with an Acyl Chloride

This protocol describes a general procedure for the acylation of N-(3-amino-4-chlorophenyl)butanamide using an acyl chloride in the presence of a non-nucleophilic base.

Materials:

• N-(3-amino-4-chlorophenyl)butanamide

• Acyl chloride (e.g., benzoyl chloride, acetyl chloride)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-(3-amino-4-chlorophenyl)butanamide (1.0 eq) in anhydrous DCM or THF (approximately 0.1 M concentration).

• Base Addition: Add triethylamine or DIPEA (1.2 eq) to the solution and stir for 5-10 minutes at room temperature.

• Acylating Agent Addition: Slowly add the acyl chloride (1.1 eq) dropwise to the stirred solution at 0 °C (ice bath).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica gel.

Diagram of Acylation Workflow:

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: N-(3-amino-4-chlorophenyl)butanamide as a Key Intermediate in the Synthesis of Covalent Bruton's Tyrosine Kinase (BTK) Inhibitors

Audience: Researchers, scientists, and drug development professionals in medicinal chemistry and oncology.

Abstract: This guide provides a detailed technical overview of the strategic use of N-(3-amino-4-chlorophenyl)butanamide and structurally related aminophenyl scaffolds in the synthesis of targeted covalent enzyme inhibitors. We focus on its application in the construction of inhibitors for Bruton's Tyrosine Kinase (BTK), a critical non-receptor tyrosine kinase in B-cell signaling pathways. Using the synthesis of Ibrutinib, a landmark BTK inhibitor, as a guiding example, this document provides in-depth mechanistic insights, detailed synthetic protocols, and methodologies for biological evaluation.

The Therapeutic Target: Bruton's Tyrosine Kinase (BTK)

Expertise & Experience: Understanding the target enzyme is paramount to appreciating the inhibitor's design. BTK is a member of the Tec family of kinases and a crucial signaling node downstream of the B-cell receptor (BCR).[1][2] Upon BCR engagement by an antigen, a signaling cascade is initiated, leading to the activation of BTK. Activated BTK phosphorylates downstream targets, most notably phospholipase C gamma 2 (PLCγ2), which in turn triggers signaling pathways like NF-κB and MAPK.[2] This cascade is essential for the proliferation, differentiation, and survival of B-cells.

In various B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL), the BCR signaling pathway is constitutively active, rendering cancer cells dependent on BTK for their survival.[1] Therefore, inhibiting BTK is a highly effective therapeutic strategy to induce apoptosis and halt the proliferation of these malignant cells.

Visualization: B-Cell Receptor Signaling Pathway

The following diagram illustrates the central role of BTK in the BCR signaling cascade and the point of therapeutic intervention by covalent inhibitors like Ibrutinib.

Caption: Simplified BCR signaling cascade highlighting BTK as the therapeutic target for covalent inhibitors.

Principle of Covalent Inhibition: A Strategy for Potency and Duration

Trustworthiness: The choice of a covalent mechanism of action is a deliberate design feature rooted in enhancing therapeutic efficacy. Unlike reversible inhibitors that bind and dissociate from their target, covalent inhibitors form a stable, permanent bond. Ibrutinib exemplifies this strategy by specifically targeting a cysteine residue (Cys481) located within the ATP-binding site of BTK.[2] The inhibitor's acryloyl "warhead" acts as a Michael acceptor, undergoing a conjugate addition reaction with the nucleophilic thiol group of Cys481. This irreversible bond permanently inactivates the enzyme.

The primary advantages of this approach include:

• Increased Potency: The irreversible nature of the bond can lead to higher apparent potency.

• Prolonged Duration of Action: The inhibitory effect persists until the cell synthesizes new BTK protein, allowing for less frequent dosing.[3]

• High Selectivity: While the acryloyl group is reactive, selectivity is achieved through the inhibitor's main scaffold, which first binds non-covalently to the active site with high affinity, positioning the warhead in close proximity to the target cysteine residue.

Synthetic Strategy and Key Protocols

The synthesis of complex kinase inhibitors like Ibrutinib is a multi-step process where building blocks like N-(3-amino-4-chlorophenyl)butanamide are elaborated into more complex heterocyclic cores. The core scaffold is then coupled with other fragments that confer specificity and introduce the reactive covalent warhead.

Visualization: General Synthetic Workflow

This diagram outlines the strategic phases for constructing a BTK inhibitor, starting from a substituted aminophenyl precursor.

Caption: Phased synthetic workflow for covalent BTK inhibitors.

Protocol 1: Synthesis of the Pyrazolo[3,4-d]pyrimidine Core

Expertise & Experience: This protocol is adapted from established syntheses of Ibrutinib and related pyrazolopyrimidine inhibitors.[4][5] The initial step involves the construction of a substituted pyrazole, which is then cyclized to form the fused pyrimidine ring system. This bicyclic core acts as a "hinge-binding" motif, a privileged scaffold in kinase inhibitor design that mimics the adenine portion of ATP.

Materials:

• 3-amino-4-cyano-N-(4-phenoxyphenyl)pyrazole (or analogous pyrazole intermediate)

• Formamide

• Nitrogen gas supply

• High-temperature reaction vessel with condenser and thermometer

• Methanol, Water (deionized)

• Filtration apparatus (Büchner funnel)

Procedure:

• Suspend the starting pyrazole intermediate (1.0 eq) in formamide (approx. 5-10 mL per gram of starting material) in a reaction vessel.

• Purge the vessel with nitrogen gas for 10-15 minutes to establish an inert atmosphere.

• Heat the reaction mixture to 170-180 °C under a nitrogen atmosphere and maintain vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-6 hours.

• Upon completion, cool the reaction mixture to approximately 30-40 °C.

• Slowly add deionized water to the cooled mixture to precipitate the product.

• Collect the solid product by vacuum filtration.

• Wash the collected solid thoroughly with water, followed by a wash with cold methanol to remove residual formamide and impurities.

• Dry the resulting solid, 4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine, under vacuum to a constant weight.

Protocol 2: Final Assembly and Covalent Warhead Installation

Trustworthiness: This protocol details the final critical steps adapted from publicly available Ibrutinib synthesis patents.[4][6] It involves the coupling of the heterocyclic core with the chiral piperidine side chain, followed by the crucial acylation step to install the reactive acryloyl group.

Materials:

• 4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine (from Protocol 1)

• (R)-tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate (or similar chiral piece)

• Triphenylphosphine (TPP) or polymer-bound TPP

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in dioxane

• Acryloyl chloride

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

Step A: Mitsunobu Coupling

• Dissolve the pyrazolopyrimidine core (1.0 eq), the chiral piperidinol (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add DIAD or DEAD (1.5 eq) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-18 hours.

• Monitor for completion by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure and purify the crude product by silica gel column chromatography to yield the Boc-protected coupled product.

Step B: Boc Deprotection

• Dissolve the Boc-protected intermediate (1.0 eq) in Dichloromethane (DCM).

• Add an excess of Trifluoroacetic acid (TFA) (5-10 eq) or a 4M HCl solution in dioxane.

• Stir the mixture at room temperature for 1-3 hours until deprotection is complete (monitored by LC-MS).

• Concentrate the solvent under reduced pressure. The resulting amine salt is often carried forward to the next step without extensive purification.

Step C: Acylation

• Dissolve the deprotected amine salt intermediate (1.0 eq) in anhydrous DCM and cool to -10 °C to 0 °C.

• Add a non-nucleophilic base such as DIPEA or TEA (2.5-3.0 eq) to neutralize the salt and free the amine.

• Slowly add acryloyl chloride (1.1 eq) dropwise, ensuring the temperature remains below 5 °C.

• Stir the reaction at 0 °C for 1-2 hours.[6]

• Monitor for completion by LC-MS.

• Quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM, wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

• Purify the final crude product by column chromatography or recrystallization to obtain the pure covalent inhibitor.

Bioassay Protocol: In Vitro BTK Inhibition Assay

Expertise & Experience: To validate the synthetic product, its inhibitory activity against the target enzyme must be quantified. A common method is a biochemical assay that measures the phosphorylation of a substrate by the kinase. The IC₅₀ value, the concentration of inhibitor required to reduce enzyme activity by 50%, is a key metric of potency.

Visualization: Bioassay Workflow

Sources

• 1. Discovery of Novel Bruton’s Tyrosine Kinase (BTK) Inhibitors Bearing a N,9-Diphenyl-9H-purin-2-amine Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Btk Inhibitors: A Medicinal Chemistry and Drug Delivery Perspective | MDPI [mdpi.com]
• 3. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Process for preparing ibrutinib and its intermediates | TREA [trea.com]
• 5. WO2017074265A1 - Process for preparing ibrutinib and its intermediates - Google Patents [patents.google.com]
• 6. Preparation method of Ibrutinib drug impurity - Eureka | Patsnap [eureka.patsnap.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(3-amino-4-chlorophenyl)butanamide

Welcome to the technical support center for the synthesis of N-(3-amino-4-chlorophenyl)butanamide. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to optimize your synthetic outcomes. Here, we address common challenges and provide scientifically grounded solutions to improve the yield and purity of your target compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to produce N-(3-amino-4-chlorophenyl)butanamide?

There are two primary and viable synthetic routes for the preparation of N-(3-amino-4-chlorophenyl)butanamide. The choice between them often depends on the availability of starting materials, desired purity, and scalability.

• Route A: Direct Acylation. This route involves the direct N-acylation of 3-amino-4-chlorophenol with butanoyl chloride or butyric anhydride.

• Route B: Acylation followed by Nitro Reduction. This two-step approach begins with the acylation of 4-chloro-3-nitrophenol to form N-(4-chloro-3-nitrophenyl)butanamide, followed by the selective reduction of the nitro group to an amine.

Q2: Which synthetic route generally provides a higher yield?

Route B, involving the acylation of 4-chloro-3-nitrophenol followed by nitro group reduction, often results in a higher overall yield and purity. This is primarily due to the chemoselectivity of the initial acylation step. In Route A, the presence of both an amino and a hydroxyl group on the starting material can lead to a mixture of N-acylated and O-acylated products, complicating purification and reducing the yield of the desired product.

Q3: What are the key safety precautions when working with the reagents involved in this synthesis?

• Butanoyl chloride: This reagent is corrosive and lachrymatory. It reacts violently with water. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, is essential.

• Thionyl chloride (used in Route B): This is a highly corrosive and toxic substance. It reacts vigorously with water to release toxic gases (HCl and SO₂). It must be handled with extreme care in a fume hood.

• Reducing agents (e.g., SnCl₂): Tin(II) chloride is harmful if swallowed and can cause skin and eye irritation. Handle with appropriate PPE. Catalytic hydrogenation involves flammable hydrogen gas and requires specialized equipment and procedures.

• Solvents: Many organic solvents used are flammable and may have associated health risks. Always consult the Safety Data Sheet (SDS) for each chemical before use.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of N-(3-amino-4-chlorophenyl)butanamide, categorized by the synthetic route.

Route A: Direct Acylation of 3-amino-4-chlorophenol

Issue 1: Low Yield of the Desired N-acylated Product

• Symptom: The final isolated yield of N-(3-amino-4-chlorophenyl)butanamide is significantly lower than expected.

• Potential Cause 1: Competitive O-Acylation. The hydroxyl group of 3-amino-4-chlorophenol can also be acylated, leading to the formation of the O-acylated isomer as a significant byproduct. The amino group is generally more nucleophilic than the phenolic hydroxyl group, making N-acylation the kinetically favored product[1]. However, under certain conditions, O-acylation can become competitive.

• Solution 1:

  • Control of Reaction Temperature: Perform the acylation at a low temperature (e.g., 0-5 °C). This generally favors the more kinetically controlled N-acylation.

  • Choice of Base: Use a non-nucleophilic organic base, such as triethylamine or pyridine, in stoichiometric amounts to neutralize the HCl generated during the reaction. An excess of a strong base can deprotonate the phenolic hydroxyl, increasing its nucleophilicity and promoting O-acylation.

  • Reaction in Acidic Media: An alternative strategy to suppress N-acylation and favor O-acylation is to perform the reaction under acidic conditions, which protonates the more basic amino group[2]. However, for the desired N-acylation, this is not the recommended approach.

• Potential Cause 2: Di-acylation. Both the amino and hydroxyl groups may be acylated, leading to the formation of a di-acylated byproduct.

• Solution 2: Use a controlled amount of the acylating agent (butanoyl chloride), typically 1.0 to 1.1 equivalents relative to the 3-amino-4-chlorophenol.

Issue 2: Difficulty in Purifying the Final Product

• Symptom: The isolated product is an inseparable mixture of isomers or contains significant impurities.

• Potential Cause: Presence of O-acylated Isomer. The O-acylated and N-acylated isomers can have similar polarities, making their separation by column chromatography or recrystallization challenging.

• Solution:

  • Selective Hydrolysis: The O-acyl bond (ester) is generally more labile to hydrolysis under basic conditions than the N-acyl bond (amide). A carefully controlled basic workup (e.g., with a dilute solution of sodium bicarbonate) can selectively hydrolyze the O-acylated byproduct back to the starting aminophenol, which can then be more easily separated from the desired N-acylated product.

  • Recrystallization: If the isomeric ratio is favorable, careful selection of a recrystallization solvent system may allow for the selective crystallization of the desired N-isomer. Common solvent systems to explore include ethanol/water, ethyl acetate/hexanes, and isopropanol/water[3][4].

Route B: Acylation of 4-chloro-3-nitrophenol and Subsequent Reduction

Issue 1: Incomplete Acylation of 4-chloro-3-nitrophenol

• Symptom: Significant amount of unreacted 4-chloro-3-nitrophenol remains after the reaction.

• Potential Cause: Insufficiently Reactive Acylating Agent or Inadequate Reaction Conditions. The phenolic hydroxyl group is less nucleophilic than an amino group, and the presence of the electron-withdrawing nitro group further deactivates the ring, potentially making the acylation sluggish.

• Solution:

  • Use of a More Reactive Acylating Agent: Butanoyl chloride is generally sufficiently reactive. If using butyric anhydride, a catalytic amount of a strong acid (e.g., sulfuric acid) or a nucleophilic catalyst (e.g., DMAP) may be required.

  • Reaction Conditions: The reaction may require heating (e.g., reflux in a suitable solvent like dichloromethane or toluene) to go to completion. The use of a base like pyridine or triethylamine is necessary to neutralize the generated HCl.

Issue 2: Low Yield or Incomplete Reduction of the Nitro Group

• Symptom: The final product contains unreacted N-(4-chloro-3-nitrophenyl)butanamide or other reduction intermediates.

• Potential Cause 1: Ineffective Reducing Agent or Catalyst Deactivation.

• Solution 1:

  • Tin(II) Chloride (SnCl₂): This is a common and effective reagent for the selective reduction of aromatic nitro groups in the presence of other functional groups like amides. The reaction is typically carried out in a protic solvent like ethanol or ethyl acetate, often with the addition of concentrated HCl.

  • Catalytic Hydrogenation: Catalytic hydrogenation using catalysts like palladium on carbon (Pd/C) or platinum on carbon (Pt/C) is a clean and efficient method. It's important to ensure the catalyst is active and the reaction is run under an appropriate pressure of hydrogen.

• Potential Cause 2: Hydrolysis of the Amide Bond. Under strongly acidic or basic reduction conditions, the amide bond could be susceptible to hydrolysis.

• Solution 2:

  • Mild Reduction Conditions: The use of SnCl₂ in ethanol is generally mild enough to avoid significant amide hydrolysis.

  • Neutral pH Hydrogenation: If using catalytic hydrogenation, performing the reaction under neutral conditions can minimize the risk of hydrolysis.

Issue 3: Formation of Colored Impurities

• Symptom: The final product has a distinct color (e.g., pink, brown, or black).

• Potential Cause: Oxidation of the Aminophenol Product. The final product, being an aminophenol derivative, is susceptible to oxidation, especially when exposed to air and light, which can form colored quinone-imine species.

• Solution:

  • Inert Atmosphere: Conduct the final steps of the synthesis, particularly the workup and purification, under an inert atmosphere (e.g., nitrogen or argon).

  • Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.

  • Storage: Store the final product under an inert atmosphere and protected from light.

  • Purification: If colored impurities are present, they can sometimes be removed by treating a solution of the product with activated charcoal followed by filtration and recrystallization.

Experimental Protocols

Protocol for Route B: Acylation and Reduction

Step 1: Synthesis of N-(4-chloro-3-nitrophenyl)butanamide

• To a solution of 4-chloro-3-nitrophenol (1 equivalent) in a suitable solvent such as dichloromethane or tetrahydrofuran, add triethylamine (1.2 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add butanoyl chloride (1.1 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-(4-chloro-3-nitrophenyl)butanamide, which can be purified by recrystallization from a solvent mixture like ethanol/water.

Step 2: Reduction of N-(4-chloro-3-nitrophenyl)butanamide

• Dissolve N-(4-chloro-3-nitrophenyl)butanamide (1 equivalent) in ethanol.

• Add an excess of tin(II) chloride dihydrate (SnCl₂·2H₂O, typically 3-5 equivalents).

• Heat the mixture to reflux and stir for 2-6 hours, monitoring the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and carefully neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude N-(3-amino-4-chlorophenyl)butanamide by recrystallization from a suitable solvent system (e.g., isopropanol/water or ethyl acetate/hexanes).

Data Presentation

Parameter	Route A: Direct Acylation	Route B: Acylation & Reduction
Starting Materials	3-amino-4-chlorophenol, Butanoyl chloride	4-chloro-3-nitrophenol, Butanoyl chloride, SnCl₂
Number of Steps	1	2
Typical Yield	Moderate to Good (can be lower due to side reactions)	Good to Excellent
Key Challenge	Selective N-acylation over O-acylation	Selective reduction of the nitro group without affecting the amide
Purification	Can be challenging due to isomeric byproducts	Generally more straightforward

Visualizations

Reaction Scheme: Synthetic Routes to N-(3-amino-4-chlorophenyl)butanamide

Caption: Two primary synthetic routes for N-(3-amino-4-chlorophenyl)butanamide.

Troubleshooting Workflow for Low Yield in Route A

Sources

• 1. quora.com [quora.com]
• 2. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. reddit.com [reddit.com]

Technical Support Center: Acylation of 3-Amino-4-chloroaniline

Welcome to the technical support center for the acylation of 3-amino-4-chloroaniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important synthetic transformation. Here, we provide in-depth, field-proven insights into potential side reactions, offering robust troubleshooting strategies and detailed protocols to ensure the success of your experiments.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental issues in a question-and-answer format, focusing on the causality behind the problems and the scientific rationale for their solutions.

Q1: My reaction is complete, but the yield of the desired mono-acylated product is low, and I see a significant amount of a less polar, higher molecular weight byproduct by LC-MS. What is happening?

Probable Cause: You are likely observing di-acylation , the most common side reaction in the acylation of primary amines like 3-amino-4-chloroaniline. This occurs when a second acyl group is added to the nitrogen atom of the initially formed amide product. While the amide nitrogen is less nucleophilic than the starting amine, this reaction can be forced under certain conditions.

Causality Explained:

• Excess Acylating Agent: Using a significant excess of the acylating agent (e.g., acetyl chloride or acetic anhydride) increases its concentration, driving the reaction towards the thermodynamically less favorable di-acylated product.

• High Temperature: Elevated temperatures provide the necessary activation energy to overcome the reduced nucleophilicity of the amide nitrogen.

• Strong Base: The presence of a strong, non-hindered base can deprotonate the newly formed amide, generating a highly nucleophilic amidate anion that readily reacts with another equivalent of the acylating agent.

Solutions & Protocols:

Solution	Rationale
Control Stoichiometry	Use a slight excess (1.05-1.2 equivalents) of the acylating agent. This ensures full conversion of the starting material without providing a large excess that could drive di-acylation.
Low-Temperature Addition	Maintain a low reaction temperature (e.g., 0 °C to room temperature) and add the acylating agent dropwise. This controls the exothermic reaction and keeps the instantaneous concentration of the acylating agent low.[1]
Choice of Base	Use a hindered or mild base like pyridine or triethylamine. These bases are strong enough to neutralize the acid byproduct (e.g., HCl) but are less likely to deprotonate the amide product.[2]
Use of a Protecting Group Strategy	For complex syntheses where mono-acylation is critical, consider a protecting group strategy. However, for this specific transformation, procedural controls are usually sufficient.[3]

Protocol: Controlled Mono-Acylation of 3-Amino-4-chloroaniline

• Setup: In a fume hood, dissolve 3-amino-4-chloroaniline (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane, THF, or ethyl acetate) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. Cool the flask to 0 °C in an ice bath.

• Base Addition: Add triethylamine (1.2 eq) to the stirred solution.

• Acylating Agent Addition: Dissolve the acylating agent (e.g., acetyl chloride, 1.1 eq) in a small amount of the same solvent and add it to the dropping funnel. Add the acylating agent to the reaction mixture dropwise over 15-30 minutes, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Work-up: Quench the reaction by adding water. Separate the organic layer, wash sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or flash column chromatography.

Q2: My final product is pure by NMR, but it has a distinct yellow or brown color. What causes this discoloration?

Probable Cause: The color is likely due to the presence of minor oxidized impurities. Aromatic amines are highly susceptible to oxidation , which can occur during the reaction or work-up, especially with exposure to air.[2]

Causality Explained: The amino group activates the aromatic ring, making it electron-rich and prone to oxidation. Oxidizing agents or even atmospheric oxygen can react with the starting material or product to form highly colored species like nitroso or nitro compounds, or polymeric materials.[4][5]

Solutions & Protocols:

Solution	Rationale
Inert Atmosphere	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen.
Use of Antioxidants	In some cases, adding a small amount of an antioxidant like sodium sulfite or sodium bisulfite to the work-up can help to reduce colored impurities.
Degassed Solvents	Using solvents that have been degassed (by sparging with nitrogen or argon) can reduce the amount of dissolved oxygen available for side reactions.
Purification by Recrystallization	Often, these colored impurities are present in trace amounts and can be effectively removed by recrystallizing the final product from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).
Activated Carbon Treatment	Dissolving the crude product in a suitable solvent and stirring with a small amount of activated carbon, followed by hot filtration, can effectively adsorb colored impurities.

Visualizing Reaction Pathways

The following diagram illustrates the desired mono-acylation pathway versus the competing di-acylation side reaction.

Caption: Desired mono-acylation vs. di-acylation side reaction.

Frequently Asked Questions (FAQs)

Q3: Can I use a Friedel-Crafts acylation approach to add the acyl group to the aromatic ring instead of the amine?

No, this is generally not feasible for this substrate. The amino group (-NH2) is a very strong Lewis base and will react with the Lewis acid catalyst (e.g., AlCl3) required for the Friedel-Crafts reaction. This forms a deactivated complex on the nitrogen, which strongly deactivates the aromatic ring towards electrophilic substitution. The intended ring acylation will not occur. N-acylation is the overwhelmingly favored pathway.[6]

Q4: What is the role of pyridine or triethylamine in the reaction? Is it just a base?

While they act as bases to neutralize the HCl or carboxylic acid byproduct, shifting the equilibrium towards the product, they can also play a catalytic role.[2] In reactions with acyl chlorides, these tertiary amines can form a highly reactive N-acylpyridinium or N-acylammonium intermediate. This intermediate is an even more potent acylating agent than the acyl chloride itself, which can sometimes accelerate the reaction.

Q5: My acylating agent is an anhydride. Do I still need a base?

While a base is not strictly required to neutralize a strong acid byproduct like HCl, its inclusion is still highly recommended. The reaction produces a carboxylic acid, which can protonate the starting amine, rendering it non-nucleophilic. A base like pyridine or triethylamine will neutralize this carboxylic acid, ensuring the amine remains available for reaction.[7]

Q6: I suspect my acylating agent has degraded. What is the likely side reaction?

Acylating agents, particularly acyl chlorides and anhydrides, are susceptible to hydrolysis .[8][9] If they are exposed to moisture from the air or wet solvents, they will react with water to form the corresponding carboxylic acid. This not only consumes your reagent, leading to incomplete reactions, but the carboxylic acid formed can also cause the protonation issues mentioned above. Always use freshly opened or properly stored acylating agents and anhydrous solvents.

Troubleshooting Workflow

When encountering an unexpected result, a systematic approach is key. The following workflow can help diagnose and solve common issues.

Caption: A systematic workflow for troubleshooting acylation reactions.

References

• Acylation Mechanism - A Level Chemistry Revision Notes. Save My Exams. Available at: [Link]

• Hydrolysis of acid/acyl chlorides with water. Doc Brown's Chemistry. Available at: [Link]

• Carboxylic Derivatives - Reactions (Acyl Group Substitution and Mechanism). Michigan State University Department of Chemistry. Available at: [Link]

• Mechanism of acylation of aniline with acetic anhydride? Reddit. Available at: [Link]

• Synthesis of New Fatty N-Acylamino Amides from 3,4-Dichloroaniline with Crop Protection Activity. SciELO. Available at: [Link]

• AS/A-level - Acylation (Acyl Chlorides). Tuttee Academy. Available at: [Link]

• Acylation. Part XVIII. The kinetics and mechanisms of the reactions of dimethylketen, isobutyric anhydride, and isobutyryl halides with anilines in ether. Journal of the Chemical Society B: Physical Organic. Available at: [Link]

• Amines. NCERT. Available at: [Link]

• An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Rasayan J. Chem. Available at: [Link]

• Mechanism of aniline acetylation reaction (Koreeda, 2011). ResearchGate. Available at: [Link]

• Acetylation aniline. YouTube. Available at: [Link]

• Acylation of Aniline Explained. Pearson+. Available at: [Link]

• Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. Beilstein J. Org. Chem. Available at: [Link]

• Acylation Reaction- Mechanism, Applications and FAQs. Allen Overseas. Available at: [Link]

• An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules. Available at: [Link]

• 23.11: Oxidation of Amines. Chemistry LibreTexts. Available at: [Link]

• A conventional new procedure for N-acylation of unprotected amino acids. Chemical and Pharmaceutical Bulletin. Available at: [Link]

• Selective Monoacylation of Symmetrical Diamines via Prior Complexation with Boron. ResearchGate. Available at: [Link]

• Protocol: Preparative Scale N-Acetylation of Aminoacylated tRNA. OpenWetWare. Available at: [Link]

• Surfactant-Assisted Selective Oxidation of Aromatic Amines to Nitro Compounds by in Situ-Formed Performic Acid. ACS Omega. Available at: [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. Available at: [Link]

• N-Acylation Reactions of Amines. ResearchGate. Available at: [Link]

• N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Molecules. Available at: [Link]

• N-Acylation in combinatorial chemistry. Arkivoc. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ncert.nic.in [ncert.nic.in]
• 3. Research on the Application and Mechanism of Acylation Reactions in Organic Synthesis - Oreate AI Blog [oreateai.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Acylation Reaction- Mechanism, Applications and FAQs. [allen.in]
• 7. Acylation. Part XVIII. The kinetics and mechanisms of the reactions of dimethylketen, isobutyric anhydride, and isobutyryl halides with anilines in ether - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 8. savemyexams.com [savemyexams.com]
• 9. hydrolysis of acid/acyl chlorides with water nucleophilic addition elimination substitution mechanism reagents reaction conditions organic synthesis [docbrown.info]

"N-(3-amino-4-chlorophenyl)butanamide" stability and storage conditions

Technical Support Center: N-(3-amino-4-chlorophenyl)butanamide

A Guide to Stability, Storage, and Troubleshooting for Researchers

Welcome to the technical support guide for N-(3-amino-4-chlorophenyl)butanamide (CAS No. 637316-74-6). As a Senior Application Scientist, I understand that the integrity of your starting materials is paramount to achieving reproducible and reliable experimental outcomes. This compound, an aromatic amine and an amide derivative, possesses specific chemical characteristics that necessitate careful handling and storage. This guide is designed to provide you with field-proven insights and practical solutions to common challenges you may encounter.

Quick Reference: Recommended Storage Conditions

For optimal long-term stability, refer to the conditions summarized below. These recommendations are based on the compound's structural features and general principles for handling pharmaceutical intermediates and aromatic amines.[1][2]

Parameter	Recommended Condition	Rationale & Expert Insight
Temperature	2-8°C (Refrigerated)	While some suppliers list "Room Temperature," refrigeration minimizes the rate of potential degradation pathways over long-term storage.[3] Aromatic amines are best stored at cooler temperatures to maintain stability.[2]
Atmosphere	Store under an inert gas (Argon or Nitrogen)	The primary aromatic amine group is susceptible to oxidation from atmospheric oxygen, which can lead to color changes and impurity formation.[4][5]
Moisture	In a tightly sealed container with a desiccant	Amines can be hygroscopic, absorbing atmospheric moisture.[2] This moisture can promote hydrolysis of the amide bond, especially over time or upon temperature cycling.
Light	Protect from light (use amber vials or store in a dark place)	Aromatic compounds can be photosensitive. Exposure to UV light can provide the energy to initiate degradation reactions.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the handling and stability of N-(3-amino-4-chlorophenyl)butanamide.

Q1: My solid N-(3-amino-4-chlorophenyl)butanamide has turned slightly yellow/brown. Is it still usable?

A: A color change from white or off-white to yellow or brown is a common indicator of degradation, likely due to the oxidation of the 3-amino group. Aromatic amines are well-known to form colored impurities upon exposure to air and/or light.[4][6]

Expert Recommendation: While minor discoloration may not significantly impact every application, it signifies the presence of impurities. For sensitive assays or syntheses where stoichiometry is critical, you should first verify the purity of the material. A simple check using Thin-Layer Chromatography (TLC) against a retained, properly stored sample can reveal the extent of degradation. If significant impurities are detected, it is advisable to use a fresh, uncompromised lot of the compound to ensure experimental reproducibility.

Q2: I left the container on the bench overnight. What are the risks?

A: The primary risks from short-term exposure to ambient conditions are moisture uptake and oxidation. Amines are often hygroscopic, meaning they can absorb water from the air.[2] While a single overnight exposure may not cause catastrophic degradation, repeated occurrences will compromise the material's integrity. The amide linkage is also susceptible to hydrolysis, a reaction catalyzed by absorbed moisture.

Expert Recommendation: Immediately close the container tightly and consider storing it in a desiccator for a few hours to remove any recently absorbed surface moisture. For future use, always minimize the time the container is open to the atmosphere.

Q3: What is the best way to prepare and store a stock solution of this compound?

A: The stability of N-(3-amino-4-chlorophenyl)butanamide in solution is highly dependent on the solvent and pH.

• Solvent Choice: Use dry, high-purity solvents (e.g., anhydrous DMSO, DMF, or ethanol). Avoid protic solvents like methanol or water if long-term storage is intended, as they can participate in hydrolysis.

• Storage: Store stock solutions at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles. Freeze-thaw cycles can introduce moisture and accelerate degradation.

• pH Considerations: The amide bond is most stable at a neutral pH. Hydrolysis is accelerated under both strongly acidic and strongly alkaline conditions.[7] If your experimental buffer is acidic or basic, prepare the solution fresh before each use.

Q4: Is this compound hazardous? What personal protective equipment (PPE) should I use?

A: Yes. N-(3-amino-4-chlorophenyl)butanamide is classified as an irritant.[3] Furthermore, primary aromatic amines as a class are known for potential toxicity, including carcinogenicity and mutagenicity, and are readily absorbed through the skin.[5][6][8] Therefore, proper handling is crucial.

Mandatory PPE:

• Gloves: Wear chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Use safety glasses or goggles.

• Lab Coat: A standard lab coat is required.

• Respiratory Protection: Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid inhaling dust particles.[9]

Troubleshooting Guide: Inconsistent Experimental Results

If you are experiencing variability in your experiments, compound integrity should be a primary suspect. This workflow will help you diagnose the problem.

Troubleshooting Workflow

Sources

• 1. arborpharmchem.com [arborpharmchem.com]
• 2. diplomatacomercial.com [diplomatacomercial.com]
• 3. chembk.com [chembk.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. acs.figshare.com [acs.figshare.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ptacts.uspto.gov [ptacts.uspto.gov]
• 8. researchgate.net [researchgate.net]
• 9. chemicalbook.com [chemicalbook.com]

Technical Support Center: Navigating Solubility Challenges with N-(3-amino-4-chlorophenyl)butanamide

Welcome to the dedicated technical support guide for researchers, chemists, and drug development professionals working with N-(3-amino-4-chlorophenyl)butanamide. This resource is designed to provide expert insights and practical solutions to common solubility issues encountered during its use in chemical reactions, particularly amide bond formation. Our goal is to empower you with the knowledge to troubleshoot effectively, optimize your reaction conditions, and achieve your synthetic goals.

Understanding the Molecule: A Foundation for Troubleshooting

N-(3-amino-4-chlorophenyl)butanamide is a substituted aniline derivative with a molecular structure that presents both opportunities and challenges in terms of solubility. The presence of an amide linkage, an amino group, and a chlorinated aromatic ring contributes to a moderate polarity. The butanamide side chain adds some non-polar character. This balance of functional groups means that its solubility can be highly dependent on the chosen solvent system.

Molecular Structure:

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My N-(3-amino-4-chlorophenyl)butanamide is not dissolving in my reaction solvent. What are the first steps I should take?

A1: Initial insolubility is a common hurdle. The first step is to systematically assess your solvent choice based on the principle of "like dissolves like." Given the molecule's structure, solvents with moderate polarity are often a good starting point.

Troubleshooting Protocol:

• Solvent Screening: If you are observing poor solubility, consider performing a small-scale solubility test with a range of solvents.

• Heating: Gently warming the solvent can significantly increase the solubility of many organic compounds. Proceed with caution and monitor for any signs of degradation, especially with sensitive reagents.

• Co-Solvent System: Employing a mixture of solvents can fine-tune the polarity of the reaction medium. For instance, if your compound is sparingly soluble in a non-polar solvent like toluene, adding a small amount of a more polar co-solvent like tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) can enhance solubility. This technique, known as co-solvency, can be highly effective.[1]

Data Presentation: Initial Solvent Selection Guide

Solvent Class	Examples	Expected Solubility of N-(3-amino-4-chlorophenyl)butanamide	Rationale
Aprotic Polar	DMF, DMAc, NMP, DMSO	High	The amide and amino groups can hydrogen bond with these solvents.
Ethereal	THF, 2-MeTHF, Dioxane	Moderate to Good	Good balance of polarity to solvate the molecule.
Chlorinated	Dichloromethane (DCM)	Moderate	Often a good starting point for many organic reactions.
Aromatic	Toluene, Xylene	Low to Moderate	May require heating or a co-solvent.
Protic	Alcohols (e.g., IPA, EtOH)	Low to Moderate	The amino and amide groups can interact, but the overall polarity match may not be ideal.
Non-Polar	Hexanes, Heptane	Very Low	Unlikely to be effective solvents on their own.

Note: This table provides expected solubility based on chemical principles. Experimental verification is always recommended.

Q2: I'm performing an amide coupling reaction and my starting materials are not mutually soluble. How can I overcome this?

A2: This is a frequent challenge in amide bond formation.[1] When the carboxylic acid and the amine (in this case, N-(3-amino-4-chlorophenyl)butanamide) have different solubility profiles, a carefully chosen solvent system is crucial.

Experimental Workflow for Addressing Mutual Insolubility:

Caption: Workflow for managing mutual insolubility of reactants.

Expert Insight: The order of addition can be critical. Often, it is advantageous to first dissolve the less soluble component and then slowly add a solution of the more soluble component. This can prevent a sudden decrease in the overall solvent polarity that might cause precipitation.

Q3: My product, derived from N-(3-amino-4-chlorophenyl)butanamide, is precipitating out of the reaction mixture. Is this a problem?

A3: Not necessarily. In fact, product precipitation can be advantageous if it drives the reaction to completion (Le Châtelier's principle). However, it can also be problematic if it co-precipitates with starting materials or byproducts, making purification difficult.

Decision Pathway for Product Precipitation:

Sources

• 1. hepatochem.com [hepatochem.com]

Technical Support Center: Optimizing Derivatization of N-(3-amino-4-chlorophenyl)butanamide

Welcome to the technical support guide for the derivatization of N-(3-amino-4-chlorophenyl)butanamide. This document is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile intermediate. Here, we provide in-depth, field-tested insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your reaction conditions for robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on N-(3-amino-4-chlorophenyl)butanamide for derivatization?

The primary site for derivatization is the aromatic amino group (-NH₂). This group is a potent nucleophile and is readily susceptible to a variety of transformations, most commonly acylation, alkylation, and sulfonylation. The butanamide group is generally stable under these conditions, and the chlorine atom influences the reactivity of the aromatic ring.

Q2: How do the existing substituents (-Cl and -NHCOC₃H₇) influence the reactivity of the target amino group?

The reactivity of the 3-amino group is a balance of electronic effects from the other ring substituents.

• 4-Chloro group: As a halogen, it is an ortho, para-director but is deactivating due to its inductive electron-withdrawing effect (-I effect). This effect slightly reduces the nucleophilicity of the amino group compared to a non-halogenated analogue.

• 1-Butanamide group: This group is moderately deactivating and meta-directing due to the electron-withdrawing nature of the carbonyl group, which can pull electron density from the ring through resonance.

The net effect is that the 3-amino group is still a strong nucleophile, but its reactivity is tempered. This can be advantageous, as it may reduce the likelihood of certain side reactions like poly-acylation compared to highly activated anilines.[1][2]

Q3: What are the most critical parameters to control during an acylation reaction with this substrate?

For a successful acylation (e.g., using an acyl chloride or anhydride), the three most critical parameters are:

• Stoichiometry of Reagents: Precise control over the molar equivalents of the acylating agent and the base is crucial.

• Temperature Control: These reactions are often exothermic. Maintaining a low temperature, especially during the addition of the acylating agent, is key to preventing side reactions.

• Choice of Base: The base must be strong enough to neutralize the acidic byproduct (e.g., HCl) but not so strong that it promotes unwanted side reactions like hydrolysis of the butanamide.[3][4]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the derivatization of N-(3-amino-4-chlorophenyl)butanamide.

Problem 1: Low Yield or Incomplete Conversion

You've run the reaction, but TLC or LC-MS analysis shows a significant amount of unreacted starting material.

• The "Why": When using acyl halides or anhydrides, an acid (like HCl or a carboxylic acid) is formed as a byproduct.[5] This acid will protonate the nitrogen of the starting material's amino group, rendering it non-nucleophilic and effectively stopping the reaction.[2][3]

• Troubleshooting Steps:

  • Choice of Base: Ensure you are using a suitable non-nucleophilic organic base. Pyridine or triethylamine (TEA) are common choices. Pyridine is often preferred as it can also act as a catalyst.[3]

  • Stoichiometry: Use at least 1.1 to 1.2 equivalents of the base to ensure all generated acid is neutralized.

  • Moisture Contamination: If your base (especially TEA) is contaminated with water, it can hydrolyze the acylating agent. Use a freshly opened bottle or distill the base before use.

• The "Why": The electronic deactivation from the chloro- and amide- groups may render the amine less reactive than anticipated, requiring more forcing conditions.

• Troubleshooting Steps:

  • Temperature: After the initial low-temperature addition of the acylating agent, allow the reaction to slowly warm to room temperature and stir for several hours (2-4h). In some cases, gentle heating (40-50 °C) may be required to drive the reaction to completion. Always monitor by TLC to check for product degradation.

  • Acylating Agent: Acid anhydrides are generally less reactive than acid chlorides. If you are using an anhydride and see poor conversion, switching to the corresponding acid chloride may improve the yield.

• The "Why": The solvent must fully dissolve the starting material to ensure it is available for the reaction. If the substrate has poor solubility, the reaction will be slow and incomplete.

• Troubleshooting Steps:

  • Solubility Check: Confirm your starting material is fully dissolved in the chosen solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile) before adding other reagents.

  • Solvent Screening: Consider a more polar aprotic solvent like DMF or DMA if solubility is an issue, but be aware that these are harder to remove during workup.

Problem 2: Formation of Multiple Products / Low Purity

Your reaction appears to have worked, but TLC/LC-MS shows multiple spots, indicating side products.

• The "Why": Although less common with this substrate, it is possible for the initially formed amide product to be acylated a second time on the same nitrogen, especially if an excess of a highly reactive acylating agent is used at elevated temperatures.

• Troubleshooting Steps:

  • Control Stoichiometry: Do not use a large excess of the acylating agent. A range of 1.05 to 1.1 equivalents is typically sufficient.

  • Maintain Low Temperature: Add the acylating agent dropwise while keeping the reaction mixture cold (0 °C is standard). This minimizes the energy available for over-reaction.

• The "Why": Aromatic amines are susceptible to oxidation, which can lead to the formation of colored, often tar-like, impurities.[6] This is exacerbated by the presence of air and heat.

• Troubleshooting Steps:

  • Inert Atmosphere: Run the reaction under an inert atmosphere of nitrogen or argon to exclude oxygen.

  • Degas Solvents: For particularly sensitive reactions, using degassed solvents can be beneficial.

  • Purify Starting Material: Ensure your starting N-(3-amino-4-chlorophenyl)butanamide is pure. Old or improperly stored starting material may already contain oxidized impurities that can propagate further discoloration.

• The "Why": While the butanamide nitrogen is significantly less nucleophilic than the aromatic amine, under harsh conditions (e.g., very strong base, high temperatures), it could potentially react. This is highly unlikely under standard acylation conditions but is a theoretical possibility.

• Troubleshooting Steps:

  • Avoid Strong Bases: Do not use bases like sodium hydride (NaH) or organolithiums unless a specific protocol calls for them, as they are strong enough to deprotonate the amide.

  • Moderate Temperature: Avoid excessive heating.

Problem 3: Difficult Product Purification

The reaction is complete, but isolating a pure product is challenging.

• The "Why": The product and starting material may have similar polarities, making them difficult to separate by column chromatography.

• Troubleshooting Steps:

  • Acidic Wash: During the aqueous workup, wash the organic layer with a dilute acid solution (e.g., 1M HCl). This will protonate the basic starting amine, converting it into a water-soluble salt that will partition into the aqueous layer, effectively removing it from your product.[7]

  • Base Wash: Subsequently, wash with a dilute base (e.g., sat. NaHCO₃ solution) to remove any unreacted acidic acylating agent or its hydrolysis product.

• The "Why": Chlorinated solvents like DCM can sometimes form stable emulsions during aqueous extraction, making separation difficult.

• Troubleshooting Steps:

  • Add Brine: Add a saturated solution of NaCl (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, which helps to break up emulsions.

  • Filter: Pass the emulsified mixture through a pad of Celite or glass wool to help break the fine droplets.

Visual Workflow & Data

Troubleshooting Decision Tree

The following diagram provides a systematic approach to diagnosing and solving common issues during the derivatization process.

Caption: A decision tree for troubleshooting common derivatization issues.

Table 1: Recommended Starting Conditions for Acylation

This table provides a baseline for setting up your reaction. Optimization will be necessary based on the specific acylating agent used.

Parameter	Recommended Condition	Rationale
Solvent	Dichloromethane (DCM)	Good solubility for many anilines and acylating agents; easy to remove.
Temperature	0 °C for addition, then warm to RT	Controls exotherm and minimizes side reactions.
Acylating Agent	1.05 - 1.1 equivalents	A slight excess drives the reaction without promoting di-acylation.
Base	Pyridine (1.2 equivalents)	Acts as both an acid scavenger and a nucleophilic catalyst.[3]
Atmosphere	Nitrogen or Argon	Prevents oxidative side reactions, especially if the reaction is heated.[6]
Monitoring	TLC (e.g., 3:1 Hexanes:EtOAc)	Allows for real-time tracking of starting material consumption.

Appendix: General Protocol for N-Acylation

This protocol is a general guideline for the acylation of N-(3-amino-4-chlorophenyl)butanamide with an acyl chloride.

Materials:

• N-(3-amino-4-chlorophenyl)butanamide (1.0 eq)

• Acyl Chloride (1.1 eq)

• Pyridine (1.2 eq), anhydrous

• Dichloromethane (DCM), anhydrous

• 1M HCl solution

• Saturated NaHCO₃ solution

• Saturated NaCl (brine) solution

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂), dissolve N-(3-amino-4-chlorophenyl)butanamide in anhydrous DCM.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Slowly add the pyridine to the stirred solution.

• Acylating Agent Addition: Add the acyl chloride dropwise to the reaction mixture. Ensure the internal temperature does not rise significantly.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature. Monitor the reaction's progress by TLC until the starting material is consumed (typically 2-4 hours).

• Workup:

  • Quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude material by column chromatography on silica gel or by recrystallization to yield the final derivatized product.

References

• Pearson. (n.d.). Acylation of Aniline Explained: Definition, Examples, Practice & Video Lessons. Retrieved from [Link]

• Shaalaa.com. (2022, April 21). Account for the following: Acylation of aniline is carried out in the presence of pyridine. Retrieved from [Link]

• Quora. (2018, March 13). Why does the acetylation of the NH2 group of aniline reduce its activity? Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Derivatization. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Aniline. Retrieved from [Link]

• NCERT. (n.d.). Amines. Retrieved from [Link]

• Quora. (2018, May 20). What happens to acetic anhydride after reacting with aniline? Retrieved from [Link]

• Kataoka, H. (1996). Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis.

• Munir, M. A., & Badri, K. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Journal of analytical methods in chemistry, 2020, 8856982. Retrieved from [Link]

• Fujisaki, F., Oishi, M., & Sumoto, K. (2007). A conventional new procedure for N-acylation of unprotected amino acids. Chemical & pharmaceutical bulletin, 55(1), 124–127. Retrieved from [Link]

• Katritzky, A. R., et al. (2010). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules, 15(1), 1-15. Retrieved from [Link]

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• 1. quora.com [quora.com]
• 2. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 3. shaalaa.com [shaalaa.com]
• 4. ncert.nic.in [ncert.nic.in]
• 5. quora.com [quora.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Preventing over-acylation in "N-(3-amino-4-chlorophenyl)butanamide" synthesis

Technical Support Center: Synthesis of N-(3-amino-4-chlorophenyl)butanamide

A Guide to Preventing Over-Acylation and Maximizing Chemoselectivity

Welcome to the technical support guide for the synthesis of N-(3-amino-4-chlorophenyl)butanamide. This resource is designed for researchers, chemists, and drug development professionals who are navigating the challenges of selective acylation. Over-acylation is a common hurdle in reactions involving molecules with multiple nucleophilic sites, leading to reduced yields and complex purification procedures. This guide provides in-depth, field-proven insights and troubleshooting strategies to help you achieve high-yield, high-purity synthesis of your target compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary chemical challenge in the synthesis of N-(3-amino-4-chlorophenyl)butanamide?

The core challenge is achieving selective mono-acylation. The starting material, 4-chloro-1,3-phenylenediamine, possesses two primary amino (-NH₂) groups. The goal is to acylate only one of these groups with butanoyl chloride or a similar acylating agent. Over-acylation results in the formation of a di-acylated byproduct, N,N'-(4-chloro-1,3-phenylene)dibutanamide, which complicates purification and lowers the yield of the desired product.

Q2: Which of the two amino groups is more likely to react first, and what is the chemical reasoning behind this selectivity?

The amino group at position 1 (para to the chlorine atom) is expected to be more nucleophilic and thus react preferentially. This selectivity is governed by a combination of electronic and steric effects:

• Electronic Effects: The chlorine atom is an electron-withdrawing group via induction, which deactivates the entire aromatic ring. However, through resonance, it donates electron density to the ortho and para positions. The amino group at position 1 benefits from this para-resonance stabilization, making it slightly more electron-rich and nucleophilic than the group at position 3.

• Steric Hindrance: The amino group at position 3 is ortho to the relatively bulky chlorine atom. This steric hindrance can impede the approach of the acylating agent, further favoring acylation at the less hindered position 1.

Q3: What is the critical role of a base in this acylation reaction?

A base, typically a non-nucleophilic tertiary amine like triethylamine (TEA) or pyridine, is essential for a successful reaction, especially when using an acyl halide like butanoyl chloride. Its primary function is to neutralize the hydrochloric acid (HCl) that is generated as a byproduct.[1] If left unneutralized, the acid will protonate the amino groups of the starting material, forming an ammonium salt (-NH₃⁺). This protonated form is no longer nucleophilic, which will halt the acylation reaction.[2]

Q4: How can I effectively monitor the reaction's progress to prevent over-acylation?

Thin Layer Chromatography (TLC) is the most practical method for real-time monitoring. By spotting the reaction mixture alongside standards of the starting material and (if available) the product, you can track the consumption of the diamine and the appearance of the mono-acylated and di-acylated products. A typical TLC analysis would show:

• Starting Material (Diamine): Most polar spot (lowest Rf value).

• Mono-acylated Product: Intermediate polarity.

• Di-acylated Byproduct: Least polar spot (highest Rf value).

The reaction should be stopped once the starting material spot has been consumed, but before a significant amount of the di-acylated spot appears.

Troubleshooting Guide: From Low Yield to Over-Acylation

This section addresses common problems encountered during the synthesis.

Problem 1: Significant Over-acylation Observed (High levels of di-acylated byproduct)

Potential Cause	Scientific Explanation & Solution
Excess Acylating Agent	Using more than a slight excess of the acylating agent (e.g., butanoyl chloride) dramatically increases the probability of the second amino group reacting after the first. Solution: Employ strict stoichiometric control. Use between 1.0 and 1.1 equivalents of the acylating agent relative to the 4-chloro-1,3-phenylenediamine. Accurately measure all reagents.[1]
High Reaction Temperature	Higher temperatures provide the necessary activation energy for the less reactive, second amino group to be acylated. This reduces the kinetic difference between the two acylation steps, decreasing selectivity. Solution: Maintain a low reaction temperature. Start the reaction at 0 °C (ice bath) and allow it to slowly warm to room temperature while monitoring by TLC. This favors the acylation of the more nucleophilic amine.
Rapid Reagent Addition	Adding the acylating agent too quickly creates localized areas of high concentration, mimicking the effect of using a large excess and promoting di-acylation. Solution: Add the acylating agent dropwise to the stirred solution of the diamine and base over a prolonged period (e.g., 30-60 minutes). This ensures the acylating agent can react with the more reactive amine before having an opportunity to react with the less reactive one.

Problem 2: Low or No Product Yield

Potential Cause	Scientific Explanation & Solution
Inadequate Base	Insufficient base allows the generated HCl to protonate the starting material, rendering it non-nucleophilic and stopping the reaction.[2] Solution: Use at least 1.1 equivalents of a base like triethylamine or pyridine to ensure complete neutralization of the acid byproduct. The base should be added before the acylating agent.
Hydrolyzed Acylating Agent	Acyl chlorides and anhydrides are highly susceptible to hydrolysis from atmospheric moisture. A hydrolyzed reagent will not participate in the acylation. Solution: Use a fresh bottle or a freshly distilled acylating agent. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.[2]
Catalyst Poisoning (if applicable)	If using a catalyst like 4-Dimethylaminopyridine (DMAP), it can be deactivated by acidic impurities. Solution: While DMAP can accelerate the reaction, it may also reduce selectivity.[3] If used, ensure all reagents are pure. For this specific synthesis, controlling conditions is often preferred over catalysis to maintain selectivity.

Problem 3: Complex Purification

Potential Cause	Scientific Explanation & Solution
Co-elution of Products	The mono- and di-acylated products may have similar polarities, making separation by column chromatography challenging if the reaction is not selective. Solution: Optimize the reaction conditions first to minimize the di-acylated impurity. For purification, use a high-resolution silica gel column. A gradient elution system, starting with a non-polar solvent system (e.g., 9:1 Hexane:Ethyl Acetate) and gradually increasing the polarity, will provide the best separation. The less polar di-acylated product will elute first.
Product is Water-Soluble	If the product has unexpected solubility, it can be lost during the aqueous workup.[4] Solution: Before discarding any aqueous layers during workup, check them by TLC. If the product is in the aqueous layer, perform a back-extraction with a more polar organic solvent like ethyl acetate or dichloromethane.

Visualizing the Reaction and Troubleshooting Logic

To better understand the process, the following diagrams illustrate the chemical transformation and a logical workflow for troubleshooting.

Caption: Troubleshooting workflow for synthesis optimization.

Recommended Protocol for Selective Mono-acylation

This protocol is designed to maximize selectivity and yield of the target compound.

Table 1: Reagent Stoichiometry and Conditions

Reagent	Molar Eq.	Role	Key Considerations
4-chloro-1,3-phenylenediamine	1.0	Starting Material	Ensure high purity.
Butanoyl Chloride	1.0 - 1.1	Acylating Agent	Use fresh or distilled reagent. Do not exceed 1.1 eq.
Triethylamine (TEA)	1.1 - 1.2	Base	Must be anhydrous. Neutralizes HCl byproduct. [1]
Dichloromethane (DCM)	-	Solvent	Must be anhydrous.

Experimental Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 4-chloro-1,3-phenylenediamine (1.0 eq.) and anhydrous dichloromethane (DCM).

• Base Addition: Cool the flask to 0 °C using an ice-water bath. Add triethylamine (1.1 eq.) to the stirred suspension.

• Acylating Agent Preparation: In the dropping funnel, prepare a solution of butanoyl chloride (1.05 eq.) in a small amount of anhydrous DCM.

• Controlled Acylation: Add the butanoyl chloride solution dropwise from the funnel to the reaction flask over 30-60 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for one hour, then let it warm to room temperature. Monitor the reaction's progress every 30-60 minutes by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate mobile phase).

• Quenching: Once TLC indicates the consumption of the starting material, quench the reaction by slowly adding deionized water.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl to remove excess amine and base, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to separate the desired mono-acylated product from any di-acylated byproduct and other impurities.

References

• BenchChem. (2025). optimizing reaction conditions for N-acylation of p-toluidine. BenchChem Technical Support.
• Chem-Station. (2014). Acyl Protective Groups.
• BenchChem. (2025). Pyrrole Acylation Technical Support Center: Troubleshooting N- vs. C-Acylation Selectivity. BenchChem Technical Support.
• BenchChem. (2025). optimizing N-acylation of 3-aminoacetanilide reaction conditions. BenchChem Technical Support.
• BenchChem. (2025). Addressing poor regioselectivity in the synthesis of substituted anilines. BenchChem Technical Support.
• Shepler, B. (2019).
• University of Rochester, Department of Chemistry. How To: Troubleshoot a Reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Acyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 4. How To [chem.rochester.edu]

Characterization challenges of "N-(3-amino-4-chlorophenyl)butanamide"

This guide is designed for researchers, scientists, and drug development professionals to navigate the common characterization challenges associated with N-(3-amino-4-chlorophenyl)butanamide. As a senior application scientist, my goal is to provide not just protocols, but the underlying rationale to empower you to make informed decisions during your experimental work.

Frequently Asked Questions (FAQs)

Q1: I am seeing a higher than expected melting point for my synthesized N-(3-amino-4-chlorophenyl)butanamide. What could be the cause?

A low melting point is a common indicator of impurities. However, a significantly higher melting point can suggest the presence of a different polymorph or a salt form of the compound. Polymorphism, the ability of a solid material to exist in more than one form or crystal structure, can significantly affect physical properties like melting point and solubility. It is also possible that an unexpected salt was formed during synthesis or workup if acidic or basic conditions were not carefully controlled.

To investigate this, Differential Scanning Calorimetry (DSC) is the recommended technique. DSC can reveal the presence of different polymorphs, which would appear as distinct endothermic peaks. It can also help to identify the presence of any solvates, which would show an endotherm corresponding to the loss of the solvent prior to the melting of the compound.

Troubleshooting Guides

Problem 1: Poor peak shape and resolution in HPLC analysis.

Poor peak shape, such as tailing or fronting, and inadequate resolution between the main peak and impurities are common issues in the HPLC analysis of N-(3-amino-4-chlorophenyl)butanamide. These problems can often be attributed to secondary interactions with the stationary phase or inappropriate mobile phase conditions. The primary amine group in the molecule can interact with residual silanols on the silica-based stationary phase, leading to peak tailing.

Troubleshooting Workflow:

Caption: HPLC Troubleshooting Workflow.

Step-by-Step HPLC Method Development:

• Column Selection: Start with a C18 column, which is a good general-purpose column for reverse-phase chromatography.

• Mobile Phase:

  • A common starting point is a gradient of acetonitrile and water.

  • To address peak tailing, add a small amount of a competing base, such as 0.1% triethylamine (TEA), to the mobile phase. TEA will interact with the active silanol groups on the stationary phase, reducing their interaction with the amine on your compound.

  • Alternatively, using a buffered mobile phase (e.g., phosphate or acetate buffer) at a pH where the analyte is neutral can also improve peak shape.

• Detection: UV detection at a wavelength where the compound has maximum absorbance is typically used.

Problem 2: Difficulty in obtaining a clean NMR spectrum.

Ambiguities in the NMR spectrum of N-(3-amino-4-chlorophenyl)butanamide can arise from several factors, including the presence of residual solvents, impurities from the synthesis, or degradation products. The aromatic region can be particularly complex due to the substitution pattern.

Troubleshooting and Interpretation:

• Residual Solvents: Check for characteristic peaks of common laboratory solvents (e.g., acetone, ethyl acetate, dichloromethane) in your ¹H NMR spectrum.

• Starting Material Impurities: Look for signals corresponding to the starting materials used in the synthesis. For example, if synthesized from 3-amino-4-chlorophenol and butanoyl chloride, check for the presence of unreacted starting materials.

• ¹³C NMR: A ¹³C NMR spectrum can be very informative for confirming the carbon skeleton of the molecule and identifying any major impurities.

• 2D NMR: Techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be invaluable in assigning the proton and carbon signals, especially in the aromatic region, and confirming the connectivity of the molecule.

Typical ¹H NMR Spectral Features (in CDCl₃):

Protons	Chemical Shift (ppm)	Multiplicity	Integration
CH₃	~0.9	t	3H
CH₂ (next to CH₃)	~1.7	m	2H
CH₂ (next to C=O)	~2.3	t	2H
NH₂	~3.8	br s	2H
Aromatic H	~6.7-7.2	m	3H
NH (amide)	~7.5	br s	1H

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

Problem 3: Identifying unknown impurities in GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for identifying volatile impurities. However, interpreting the mass spectra of unknown peaks can be challenging.

Impurity Identification Workflow:

Technical Support Center: Troubleshooting Reactions Involving N-(3-amino-4-chlorophenyl)butanamide

Welcome to the technical support guide for reactions involving N-(3-amino-4-chlorophenyl)butanamide. This resource is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions encountered during the synthesis and handling of this compound, providing in-depth, experience-driven solutions.

I. Understanding the Molecule: Key Characteristics

N-(3-amino-4-chlorophenyl)butanamide is a substituted aniline derivative with the molecular formula C₁₀H₁₃ClN₂O.[1][2] Its structure features a butanamide group attached to a 3-amino-4-chlorophenyl ring. The presence of both an amino group and a chloro substituent on the aromatic ring, along with the amide linkage, dictates its reactivity and potential side reactions. The amino group is nucleophilic, while the chlorine atom is an electron-withdrawing group.

II. Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am experiencing low to no yield in the synthesis of N-(3-amino-4-chlorophenyl)butanamide. What are the likely causes?

Low or no product yield is a common issue that can often be traced back to several key factors in the reaction setup.

• Insufficiently Activated Carboxylic Acid: In a typical amide bond formation, the carboxylic acid (butanoic acid or its derivative) needs to be activated to react with the amine. If using a coupling agent like EDC, ensure it is fresh and used in the correct stoichiometry. The reaction of a carboxylic acid with EDC in the presence of HOBt forms a reactive HOBt ester, which is crucial for the subsequent reaction with the amine.[3]

• Poor Nucleophilicity of the Amine: Aniline and its derivatives can be poor nucleophiles, especially when electron-withdrawing groups are present on the ring.[4][5] The chloro group in the target molecule deactivates the aromatic ring, making the amino group less reactive.

• Reaction Conditions: Amide coupling with electron-deficient amines can be sluggish.[3] Ensure your reaction is running for a sufficient amount of time and at an appropriate temperature. In some cases, gentle heating may be necessary to drive the reaction to completion.

• Moisture Contamination: Water in the reaction mixture can hydrolyze the activated carboxylic acid species and quench coupling agents, leading to a significant drop in yield. It is imperative to use anhydrous solvents and dry glassware.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting flowchart for low reaction yield.

Q2: My reaction is producing multiple byproducts. How can I identify and minimize them?

The presence of multiple reactive sites on the starting materials can lead to the formation of undesired products.

• Diacylation: The primary amino group can potentially be acylated twice, especially if an excess of the acylating agent is used. To avoid this, use a controlled stoichiometry of the acylating agent (typically 1.0 to 1.2 equivalents).

• Reaction with the Amide Nitrogen: While less likely, under certain conditions, the nitrogen of the newly formed amide bond could undergo further reactions. This is generally not a major concern under standard amidation conditions.

• Side Reactions of Coupling Agents: Some coupling agents, like DCC, can lead to the formation of byproducts (e.g., N,N'-dicyclohexylurea) that can be difficult to remove.[3] Using a water-soluble coupling agent like EDC can simplify the workup and purification process.[3]

Strategies for Minimizing Byproducts:

Strategy	Rationale
Control Stoichiometry	Use a slight excess of the amine or a controlled amount of the acylating agent to prevent over-acylation.
Optimize Reaction Temperature	Lowering the temperature can sometimes increase the selectivity of the reaction.
Choice of Coupling Agent	Select a coupling agent that minimizes byproduct formation and simplifies purification (e.g., EDC/HOBt).[3]
Inert Atmosphere	While not always necessary for amide couplings, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions.

Q3: I am having difficulty purifying the final product. What are the best methods?

Purification of N-aryl amides can sometimes be challenging due to their polarity and potential for hydrogen bonding.

• Recrystallization: This is often the method of choice for purifying solid amides.[6] Common solvents to try include ethanol, acetone, or acetonitrile. Dissolving the crude product in a minimal amount of hot solvent and allowing it to cool slowly can yield pure crystals.[6]

• Column Chromatography: If recrystallization is not effective, column chromatography on silica gel is a standard alternative. A solvent system with a gradient of increasing polarity, such as hexane/ethyl acetate, can be effective for separating the desired product from impurities.[7]

• Acid-Base Extraction: An aqueous workup involving washes with a dilute acid (e.g., 1M HCl) can help remove any unreacted amine starting material. A subsequent wash with a dilute base (e.g., saturated NaHCO₃ solution) can remove any unreacted carboxylic acid.

General Purification Workflow

Caption: A general workflow for the purification of N-(3-amino-4-chlorophenyl)butanamide.

Q4: How can I confirm the identity and purity of my synthesized N-(3-amino-4-chlorophenyl)butanamide?

A combination of analytical techniques is essential for unambiguous structure elucidation and purity assessment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect to see characteristic signals for the aromatic protons, the NH protons of the amide and amino groups, and the aliphatic protons of the butanamide chain.

  • ¹³C NMR: This will show the number of unique carbon atoms in the molecule, including the carbonyl carbon of the amide.

• Mass Spectrometry (MS): This technique will confirm the molecular weight of the compound.[1][2] Look for the molecular ion peak corresponding to the calculated mass of C₁₀H₁₃ClN₂O.

• Infrared (IR) Spectroscopy: Key functional groups will have characteristic absorption bands. Look for N-H stretches from the amine and amide, a C=O stretch from the amide, and C-Cl stretches.

• Thin Layer Chromatography (TLC): TLC is a quick and easy way to assess the purity of your product and to monitor the progress of a reaction. A single spot on the TLC plate in an appropriate solvent system is an indication of purity.

Typical Analytical Workflow:

• TLC Analysis: To get a quick assessment of purity.

• NMR Spectroscopy: For detailed structural confirmation.

• Mass Spectrometry: To confirm the molecular weight.

• IR Spectroscopy: To confirm the presence of key functional groups.

III. Experimental Protocols

General Protocol for the Synthesis of N-(3-amino-4-chlorophenyl)butanamide via Amide Coupling

This is a generalized procedure and may require optimization for specific laboratory conditions.

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 3-amino-4-chlorophenol (1.0 equivalent) in an anhydrous aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

• Addition of Reagents: Add butanoyl chloride or butanoic acid (1.1 equivalents). If using butanoic acid, add a coupling agent such as EDC (1.2 equivalents) and an additive like HOBt (0.1-1.0 equivalent).[3] Add a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 equivalents) to scavenge the acid byproduct.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by TLC. The reaction may take several hours to overnight to complete.

• Workup: Once the reaction is complete, dilute the mixture with an organic solvent like ethyl acetate and wash sequentially with a mild acid (e.g., 1M HCl), water, a mild base (e.g., saturated NaHCO₃), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.[6][7]

IV. References

• Kushwaha, N. et al. (2011). Synthesis of some Amide derivatives and their Biological activity. International Journal of ChemTech Research, 3(1), 203-207. Available from: [Link]

• PubChem. N-(3-amino-4-chlorophenyl)butanamide. Available from: [Link]

• ResearchGate. What is the best technique for amide purification? Available from: [Link]

• Gopishetty, S. et al. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 62(4), 152737. Available from: [Link]

• ResearchGate. Does anyone have experience with amide coupling reaction of aniline? Available from: [Link]

• Sabila, P. et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Organic Letters, 15(8), 2006–2009. Available from: [Link]

• ResearchGate. 16 questions with answers in AMIDE SYNTHASES. Available from: [Link]

• Cereda, E. et al. (2011). A one pot protocol to convert nitro-arenes into N-aryl amides. Tetrahedron Letters, 52(49), 6580-6582. Available from: [Link]

Sources

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• 2. biosynth.com [biosynth.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]
• 7. A one pot protocol to convert nitro-arenes into N-aryl amides - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of N-(3-amino-4-chlorophenyl)butanamide by High-Performance Liquid Chromatography

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the landscape of pharmaceutical development and manufacturing, the purity of an Active Pharmaceutical Ingredient (API) is non-negotiable. This principle extends to its precursors and key starting materials, where even trace impurities can compromise the safety, efficacy, and stability of the final drug product.[1][2] N-(3-amino-4-chlorophenyl)butanamide is a crucial intermediate in the synthesis of various pharmaceutical compounds. Its molecular structure, featuring a primary aromatic amine and an amide group, makes it susceptible to various side reactions and degradation pathways, potentially introducing process-related impurities or degradants.

Therefore, a robust, validated analytical method is paramount for ensuring its quality. The International Council for Harmonisation (ICH) provides a stringent framework (ICH Q3A/B) that mandates the reporting, identification, and qualification of impurities, making their precise measurement a regulatory necessity.[2][3]

This guide provides an in-depth comparison of analytical methodologies for the purity assessment of N-(3-amino-4-chlorophenyl)butanamide, with a primary focus on the industry-standard technique: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). We will explore the causality behind experimental choices, present a self-validating protocol, and compare its performance against viable orthogonal techniques, furnishing researchers and drug development professionals with the data-driven insights needed for confident quality control.

Part 1: The Gold Standard: Purity Profiling by Reverse-Phase HPLC

Reverse-Phase HPLC (RP-HPLC) is the most widely used analytical technique in the pharmaceutical industry for purity and impurity determination.[4][5] Its dominance stems from its versatility, high resolution, and applicability to a vast range of molecules, including the semi-polar N-(3-amino-4-chlorophenyl)butanamide.[6]

The Principle of Separation: A Matter of Hydrophobicity

The core principle of RP-HPLC involves a non-polar stationary phase (typically silica particles chemically bonded with C18 or C8 alkyl chains) and a polar mobile phase (usually a mixture of water or an aqueous buffer with an organic solvent like acetonitrile or methanol).[5][6] When the sample is introduced, its components partition between the two phases.

• Mechanism: N-(3-amino-4-chlorophenyl)butanamide, being a moderately hydrophobic molecule, adsorbs to the non-polar stationary phase. By gradually increasing the concentration of the organic solvent in the mobile phase (a technique known as gradient elution), the mobile phase becomes more non-polar. This increased strength competes with the stationary phase for the analyte, causing it to "elute" or move through the column.[7]

• Causality: Impurities that are more polar than the main compound will have weaker interactions with the stationary phase and elute earlier. Conversely, more non-polar (hydrophobic) impurities will be retained longer and elute later. This differential interaction is the basis for achieving separation.[8]

A Validated Experimental Protocol for Purity Analysis

The following protocol is a robust, self-validating system designed for the accurate purity determination of N-(3-amino-4-chlorophenyl)butanamide. Its design is grounded in principles that ensure specificity, precision, and accuracy, in alignment with ICH Q2(R2) guidelines.[9][10][11][12]

Instrumentation:

• HPLC or UPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV Detector.

Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size. Rationale: A C18 column provides strong hydrophobic retention, which is ideal for resolving a wide range of potential impurities associated with aromatic amines and amides.[4]

• Mobile Phase A: 0.1% Formic Acid in Water. Rationale: Formic acid is a volatile modifier that provides good peak shape for amine-containing compounds by protonating free silanol groups on the column, reducing peak tailing. It is also compatible with mass spectrometry (MS) if further impurity identification is needed.[13][14]

• Mobile Phase B: Acetonitrile. Rationale: Acetonitrile is a common organic modifier with low viscosity and UV cutoff, providing good separation efficiency and a stable baseline.[5]

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	30
  20.0	90
  25.0	90
  25.1	30
  30.0	30

  Rationale: A gradient elution is essential for impurity profiling as it can separate compounds with a wide range of polarities in a single run, from early-eluting polar starting materials to late-eluting non-polar by-products.[7]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C. Rationale: Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak shape.[14]

• Detection Wavelength: 254 nm. Rationale: The aromatic ring in the analyte provides strong UV absorbance at this wavelength, offering high sensitivity for both the main compound and structurally similar impurities.

• Injection Volume: 10 µL

• Sample Preparation: Dissolve 1.0 mg of N-(3-amino-4-chlorophenyl)butanamide in 1.0 mL of a 50:50 mixture of Acetonitrile and Water to create a 1 mg/mL stock solution. Rationale: Dissolving the sample in a solvent similar in strength to the initial mobile phase conditions prevents peak distortion.[14]

Visualization: HPLC Analytical Workflow

Caption: Workflow for HPLC Purity Analysis.

Trustworthiness: The Imperative of Method Validation

To be considered trustworthy, this protocol must undergo formal validation according to ICH Q2(R2) guidelines.[9][12] This process demonstrates that the analytical procedure is fit for its intended purpose.[15] Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or placebo ingredients.[10] This is typically demonstrated by spiking the sample with known impurities and showing baseline resolution.

• Linearity & Range: Demonstrating a direct, proportional relationship between the concentration of the analyte and the detector's response over a specified range (e.g., from the quantitation limit to 120% of the working concentration).[10][12]

• Accuracy: The closeness of test results to the true value, often expressed as percent recovery of a known amount of analyte spiked into a sample matrix.[10]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay, inter-day, or inter-analyst variation).

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. This is critical for controlling low-level impurities.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, column temperature, flow rate), providing an indication of its reliability during normal usage.[10]

Part 2: A Comparative Look at Alternative Analytical Technologies

While RP-HPLC is the workhorse, no single method can reveal all potential impurities. Orthogonal methods, which separate components based on different chemical or physical principles, are invaluable for a comprehensive purity profile.[1]

Technique	Principle of Separation	Advantages vs. RP-HPLC	Disadvantages vs. RP-HPLC	Best Use Case
RP-HPLC (Primary)	Hydrophobicity	Well-established, versatile, robust, high resolution.[4][6]	Can use significant volumes of organic solvents.	Routine QC, stability testing, primary purity assessment.
UPLC	Hydrophobicity (sub-2µm particles)	Faster run times, higher resolution, lower solvent consumption.[13]	Higher backpressure requires specialized instrumentation.	High-throughput screening, complex mixture analysis.
SFC	Polarity & Solvating Power	Significantly reduced organic solvent use ("greener"), faster analysis, unique selectivity for chiral and polar compounds.[16]	Requires specialized equipment; less suitable for very polar, non-soluble compounds.	Orthogonal confirmation, chiral impurity analysis, green chemistry initiatives.
Capillary Electrophoresis (CE)	Charge-to-Mass Ratio	Extremely high efficiency, minimal sample and solvent consumption, excellent for charged/polar species.[16]	Can have lower sensitivity and reproducibility compared to HPLC; less robust.	Analysis of ionic impurities, charged species, or as a powerful orthogonal method.
GC-MS	Volatility & Mass-to-Charge Ratio	Excellent for volatile organic impurities (e.g., residual solvents), provides structural information from mass spectra.[17]	Analyte must be volatile or made volatile through derivatization; high temperatures can degrade labile compounds.	Screening for residual solvents and volatile starting materials.

Part 3: Troubleshooting Common Chromatographic Challenges

Even with a validated method, issues can arise. A logical approach to troubleshooting is essential for maintaining data integrity.

Common Problem: Peak Tailing

• Symptom: The back half of the peak is broader than the front half.

• Primary Cause: For a basic compound like N-(3-amino-4-chlorophenyl)butanamide, this is often caused by secondary interactions between the protonated amine group and acidic silanol groups on the silica surface of the column.[14][18]

• Solutions:

  • Lower Mobile Phase pH: Ensure the pH is at least 2 units below the pKa of the amine to ensure it is fully protonated and consistent in its interaction.

  • Use a Competing Base: Adding a small amount of an amine like triethylamine (TEA) to the mobile phase can "mask" the active silanol sites.

  • Use an End-Capped Column: Modern HPLC columns are often "end-capped" to minimize exposed silanols, making them more suitable for basic compounds.

Common Problem: Poor Resolution

• Symptom: Two or more peaks are not fully separated (i.e., the valley between them does not return to the baseline).

• Primary Cause: The selected column and mobile phase conditions are not providing sufficient selectivity for the analyte and a co-eluting impurity.

• Solutions:

  • Optimize the Gradient: Make the gradient shallower (i.e., increase the percentage of organic solvent more slowly) to increase the separation time between peaks.[14]

  • Change the Organic Solvent: Switching from acetonitrile to methanol (or vice versa) can alter selectivity and may resolve the peaks.[14]

  • Change the Column: A column with a different stationary phase (e.g., Phenyl-Hexyl for aromatic compounds) may offer different selectivity.

Visualization: Troubleshooting Logic Flow

Caption: A logical flow for troubleshooting common HPLC issues.

Conclusion

The purity analysis of N-(3-amino-4-chlorophenyl)butanamide is a critical quality control step that relies on robust and validated analytical methods. Reverse-Phase HPLC stands as the primary, gold-standard technique, offering a reliable and high-resolution platform for separating the main component from process-related impurities and degradants. The trustworthiness of this method is firmly established through rigorous validation, as prescribed by ICH guidelines.

However, a comprehensive understanding of a compound's purity profile is best achieved by employing orthogonal techniques like UPLC, SFC, or CE. These alternative methods provide a more complete picture by challenging the sample with different separation mechanisms, ensuring that no impurities are masked by co-elution. By integrating a validated primary method with orthogonal confirmation and a logical troubleshooting strategy, researchers and drug development professionals can ensure the quality, safety, and consistency of this vital pharmaceutical intermediate.

References

• Advances in Green Analytical Techniques for Impurity Profiling in Pharmaceuticals. (n.d.). Google AI.
• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. (2025, July 2). YouTube.
• Separation of Butanamide, N-(3-amino-4-chlorophenyl)-4-[2,4-bis(1,1-dimethylpropyl)phenoxy]- on Newcrom R1 HPLC column. (n.d.). SIELC Technologies.
• ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma.

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (n.d.). European Medicines Agency. Retrieved January 17, 2026, from [Link]

• Validation of Analytical Procedures Q2(R2). (2023, November 30). ICH. Retrieved January 17, 2026, from [Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained. (n.d.). IntuitionLabs.
• Reversed-Phase Chromatography Overview. (n.d.). Creative Proteomics.
• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. (2025, September 22). Biotech Spain.

• Reversed Phase HPLC Columns. (n.d.). Phenomenex. Retrieved January 17, 2026, from [Link]

• Reversed-phase chromatography. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

• Reversed-Phase High-Performance Liquid Chromatography. (n.d.). Springer Nature Experiments.
• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. (n.d.). Research and Reviews.

• Theory of HPLC Reverse Phase Chromatography. (n.d.). Scribd. Retrieved January 17, 2026, from [Link]

• Analytical advances in pharmaceutical impurity profiling. (2016, May 25). PubMed. Retrieved January 17, 2026, from [Link]

• Purity Analysis of 4-Amino-N-(3,5-dichlorophenyl)benzamide by HPLC. (n.d.). Benchchem.

• Synthesis and Characterization of Impurities in the Production Process of Lopinavir. (n.d.). PMC. Retrieved January 17, 2026, from [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017, August 15). ACS Publications. Retrieved January 17, 2026, from [Link]

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A Researcher's Guide to the Structural Confirmation of N-(3-amino-4-chlorophenyl)butanamide: A Comparative Analysis Centered on 1H NMR

In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. For novel compounds such as N-(3-amino-4-chlorophenyl)butanamide, a robust analytical workflow is paramount to ensure the integrity of subsequent biological and pharmacological studies. This guide provides a detailed, experimentally-grounded comparison of analytical techniques for the structural elucidation of this compound, with a primary focus on the power and nuances of Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy.

The Central Role of ¹H NMR in Structural Elucidation

¹H NMR spectroscopy stands as the preeminent tool for determining the precise arrangement of atoms in an organic molecule. Its ability to provide information on the chemical environment, connectivity, and stereochemistry of protons makes it an indispensable technique. For a molecule like N-(3-amino-4-chlorophenyl)butanamide, ¹H NMR offers a detailed fingerprint, allowing for the confident assignment of its structure.

Predicted ¹H NMR Spectrum of N-(3-amino-4-chlorophenyl)butanamide

A thorough analysis of the molecular structure of N-(3-amino-4-chlorophenyl)butanamide allows for a detailed prediction of its ¹H NMR spectrum. The molecule comprises a 1,2,4-trisubstituted benzene ring and a butanamide side chain. The expected chemical shifts, multiplicities, and coupling constants are summarized in the table below.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Coupling Constants (J) in Hz
H-2'	~7.2 - 7.4	Doublet (d)	1H	Jortho ≈ 8.0-9.0 Hz
H-5'	~6.7 - 6.9	Doublet of doublets (dd)	1H	Jortho ≈ 8.0-9.0 Hz, Jmeta ≈ 2.0-3.0 Hz
H-6'	~6.9 - 7.1	Doublet (d)	1H	Jmeta ≈ 2.0-3.0 Hz
NH (Amide)	~8.0 - 9.0	Singlet (s)	1H	-
NH₂ (Amine)	~3.5 - 4.5	Singlet (s, broad)	2H	-
α-CH₂	~2.2 - 2.4	Triplet (t)	2H	J ≈ 7.0-8.0 Hz
β-CH₂	~1.6 - 1.8	Sextet (sxt)	2H	J ≈ 7.0-8.0 Hz
γ-CH₃	~0.9 - 1.1	Triplet (t)	3H	J ≈ 7.0-8.0 Hz

Note: Predicted chemical shifts are estimates and can be influenced by the solvent and experimental conditions.

Deciphering the Aromatic Region: A Case Study in Substituent Effects

The substitution pattern on the benzene ring is a key structural feature. The electron-donating amino (-NH₂) group and the electron-withdrawing butanamide (-NHC(O)R) and chloro (-Cl) groups create a distinct electronic environment for each aromatic proton, leading to their unique chemical shifts. The expected splitting pattern for a 1,2,4-trisubstituted benzene ring is a doublet, a doublet of doublets, and a doublet, which is a classic diagnostic for this substitution pattern.[1][2]

The Aliphatic Butanamide Chain: A Straightforward Interpretation

The butanamide side chain provides a more straightforward set of signals. The α-methylene (α-CH₂) protons are adjacent to the electron-withdrawing carbonyl group, causing them to be deshielded and appear at a higher chemical shift compared to the β-methylene (β-CH₂) and γ-methyl (γ-CH₃) protons. The splitting patterns (triplet, sextet, triplet) arise from the coupling between adjacent methylene and methyl groups, providing clear evidence of the linear butyl chain.

A Comparative Analysis: ¹H NMR vs. Alternative Techniques

While ¹H NMR is a powerful tool, a multi-technique approach provides the most robust structural confirmation. Below is a comparison of ¹H NMR with other common analytical methods for the characterization of N-(3-amino-4-chlorophenyl)butanamide.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

Strengths:

• Provides a count of the number of unique carbon atoms in the molecule.

• The chemical shifts of the carbon atoms are sensitive to their electronic environment, offering complementary information to ¹H NMR.

• Online prediction tools can provide reasonably accurate estimations of ¹³C NMR spectra.[3][4]

Limitations:

• Inherently less sensitive than ¹H NMR, often requiring longer acquisition times or more concentrated samples.

• Does not provide information on the connectivity of protons to carbons (unless more advanced 2D NMR techniques are employed).

Expected Signals for N-(3-amino-4-chlorophenyl)butanamide: Ten distinct signals are expected, corresponding to the ten carbon atoms in the molecule. The carbonyl carbon will appear significantly downfield (~170-180 ppm), while the aromatic carbons will resonate in the ~110-150 ppm region. The aliphatic carbons of the butanamide chain will be found in the upfield region (~10-40 ppm).

Infrared (IR) Spectroscopy

Strengths:

• Provides rapid and definitive information about the presence of specific functional groups.

• Particularly useful for identifying the carbonyl (C=O) group of the amide and the N-H bonds of the amine and amide.

Limitations:

• Provides limited information about the overall carbon skeleton and connectivity of the molecule.

• The "fingerprint region" (below 1500 cm⁻¹) can be complex and difficult to interpret for complete structural elucidation.

Characteristic Absorptions for N-(3-amino-4-chlorophenyl)butanamide:

• N-H stretch (amine): Two distinct peaks around 3300-3500 cm⁻¹ for the primary amine.

• N-H stretch (amide): A single peak around 3300 cm⁻¹ for the secondary amide.[5][6]

• C=O stretch (amide): A strong absorption in the range of 1630-1690 cm⁻¹.[7][8]

• C-N stretch: Absorptions in the 1250-1335 cm⁻¹ region.

• Aromatic C-H and C=C stretches: Characteristic peaks in the 3000-3100 cm⁻¹ and 1450-1600 cm⁻¹ regions, respectively.

Mass Spectrometry (MS)

Strengths:

• Provides the exact molecular weight of the compound, confirming its elemental composition when high-resolution mass spectrometry is used.

• Fragmentation patterns can offer valuable clues about the structure of the molecule.

Limitations:

• Isomers often produce identical molecular ions, making it difficult to distinguish between them based on mass alone.

• Fragmentation can sometimes be complex and may not always provide a clear picture of the molecular structure without prior knowledge.

Expected Fragmentation for N-(3-amino-4-chlorophenyl)butanamide: The molecular ion peak [M]⁺ would be expected at m/z 212 (for ³⁵Cl) and 214 (for ³⁷Cl) with an approximate 3:1 ratio. Key fragmentation pathways would likely involve cleavage of the amide bond, leading to fragments corresponding to the butanoyl cation (m/z 71) and the 3-amino-4-chlorophenylamino radical cation (m/z 141 and 143). Alpha-cleavage next to the nitrogen of the aniline moiety is also a common fragmentation pathway for aromatic amines.[9][10][11]

Experimental Protocols

¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of N-(3-amino-4-chlorophenyl)butanamide in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Record the ¹H NMR spectrum using standard parameters, including a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals.

• Data Analysis: Analyze the chemical shifts, multiplicities, coupling constants, and integration values to assign the peaks to the corresponding protons in the molecule.

Workflow for Structural Confirmation

The following diagram illustrates a logical workflow for the comprehensive structural confirmation of N-(3-amino-4-chlorophenyl)butanamide.

Caption: Workflow for the synthesis, purification, and structural confirmation of N-(3-amino-4-chlorophenyl)butanamide.

Conclusion: The Synergy of a Multi-Technique Approach

While ¹H NMR spectroscopy provides the most detailed and definitive information for the structural elucidation of N-(3-amino-4-chlorophenyl)butanamide, a comprehensive and irrefutable confirmation is best achieved through a synergistic multi-technique approach. The combination of ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry creates a self-validating system, where each technique provides a unique and complementary piece of the structural puzzle. This rigorous analytical workflow is essential for ensuring the quality and reliability of research in the fields of medicinal chemistry and drug development.

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A Comparative Guide to the Biological Activity Screening of N-(3-amino-4-chlorophenyl)butanamide Derivatives

For researchers, scientists, and drug development professionals, the journey from a novel synthesized compound to a potential therapeutic agent is paved with rigorous biological evaluation. This guide provides a comprehensive framework for the biological activity screening of a promising class of compounds: N-(3-amino-4-chlorophenyl)butanamide derivatives. While specific experimental data for this exact series of derivatives is not yet broadly published, this document outlines a robust, multi-tiered screening cascade. By employing the detailed protocols and comparative methodologies within, researchers can effectively profile the cytotoxic, antimicrobial, and antioxidant potential of their novel chemical entities.

The core structure, N-(3-amino-4-chlorophenyl)butanamide, suggests a scaffold ripe for derivatization to explore a range of biological activities. The presence of a halogenated aniline moiety is a common feature in many bioactive molecules, known to influence properties like membrane permeability and target engagement.[1] This guide will compare hypothetical derivatives (Derivative A, B, and C) against a known active compound, Doxorubicin for cytotoxicity, and standard antibiotics/antioxidants for their respective assays, to provide a clear benchmark for performance.

The Screening Cascade: A Strategic Approach

A logical and resource-efficient screening process is crucial. We advocate for a tiered approach, beginning with broad cytotoxicity screening, followed by more specific assays based on initial findings. This ensures that cytotoxic compounds are identified early, and resources are focused on derivatives with the most promising therapeutic potential.

Caption: A tiered workflow for screening novel compounds.

Part 1: Cytotoxicity Profiling

The initial and most critical step is to assess the general toxicity of the derivatives against living cells. The MTT assay is a widely used, reliable, and cost-effective colorimetric method for this purpose. It measures the metabolic activity of cells, which is an indicator of cell viability.[2]

Comparative Cytotoxicity Data (Illustrative)

Compound	Cell Line: MCF-7 (Breast Cancer) IC₅₀ (µM)	Cell Line: A549 (Lung Cancer) IC₅₀ (µM)	Cell Line: HEK293 (Normal Kidney) IC₅₀ (µM)	Selectivity Index (SI) vs. MCF-7
Derivative A	15.2	25.8	> 100	> 6.6
Derivative B	2.5	5.1	50.3	20.1
Derivative C	50.1	75.3	> 100	> 2.0
Doxorubicin	0.8	1.2	10.5	13.1

IC₅₀: The concentration of a drug that is required for 50% inhibition in vitro. Selectivity Index (SI) = IC₅₀ (Normal Cells) / IC₅₀ (Cancer Cells)

From this illustrative data, Derivative B shows the most promise as a potential anticancer agent due to its potent activity against cancer cell lines and a favorable selectivity index compared to the standard chemotherapeutic, Doxorubicin.

Experimental Protocol: MTT Assay for Cytotoxicity[3][4][5]

• Cell Seeding: Seed human cancer cell lines (e.g., MCF-7, A549) and a normal cell line (e.g., HEK293) in 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.[3]

• Compound Treatment: Prepare serial dilutions of the N-(3-amino-4-chlorophenyl)butanamide derivatives and the control compound (Doxorubicin) in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds.

• Incubation: Incubate the plates for 48 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for another 4 hours.[4][5]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized detergent solution) to each well to dissolve the formazan crystals.[4]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ values using a dose-response curve.

Part 2: Antimicrobial Activity Screening

For derivatives exhibiting low cytotoxicity, exploring antimicrobial activity is a logical next step. The agar well diffusion method is a straightforward and widely used technique for primary screening of antimicrobial activity.[6][7]

Comparative Antimicrobial Activity (Illustrative)

Compound	Staphylococcus aureus (Gram-positive) Zone of Inhibition (mm)	Escherichia coli (Gram-negative) Zone of Inhibition (mm)
Derivative A	18	12
Derivative B	8	6
Derivative C	15	10
Ampicillin	25	20
Ciprofloxacin	28	25

This data suggests that Derivative A has moderate broad-spectrum antimicrobial activity, warranting further investigation through minimum inhibitory concentration (MIC) determination.

Experimental Protocol: Agar Well Diffusion Assay[6]

• Media Preparation: Prepare Mueller-Hinton agar plates.

• Bacterial Inoculation: Spread a standardized inoculum of the test bacteria (S. aureus, E. coli) onto the surface of the agar plates.

• Well Creation: Create uniform wells (6 mm diameter) in the agar using a sterile borer.

• Compound Application: Add a fixed concentration (e.g., 100 µg/mL) of the derivatives and control antibiotics into the wells.

• Incubation: Incubate the plates at 37°C for 24 hours.

• Measurement: Measure the diameter of the zone of inhibition around each well.

Part 3: Antioxidant Capacity Assays

The antioxidant potential of the derivatives can be evaluated using assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.[8][9] These assays are based on the ability of the compounds to donate an electron or hydrogen atom to neutralize free radicals.[10][11]

Comparative Antioxidant Activity (Illustrative)

Compound	DPPH Scavenging IC₅₀ (µg/mL)	ABTS Scavenging IC₅₀ (µg/mL)
Derivative A	75.4	90.2
Derivative B	150.2	180.5
Derivative C	45.8	55.1
Ascorbic Acid	8.2	10.5

Derivative C demonstrates the most significant antioxidant activity in this hypothetical scenario, though it is less potent than the standard antioxidant, ascorbic acid.

Experimental Protocol: DPPH Radical Scavenging Assay[8][9]

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Reaction Mixture: In a 96-well plate, add various concentrations of the test compounds and a fixed volume of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Calculation: Calculate the percentage of DPPH radical scavenging activity and determine the IC₅₀ value.

Caption: Mechanism of DPPH radical scavenging by an antioxidant.

Conclusion and Future Directions

This guide provides a foundational framework for the systematic biological evaluation of novel N-(3-amino-4-chlorophenyl)butanamide derivatives. Based on the illustrative results, different derivatives exhibit varying potentials. Derivative B would be prioritized for further anticancer studies, including mechanism of action, cell cycle analysis, and apoptosis assays.[12][13][14] Derivative A shows promise for antimicrobial drug discovery and would proceed to MIC and time-kill kinetic studies.[6] Derivative C, with its antioxidant properties, could be explored for applications in conditions associated with oxidative stress.

The provided protocols are robust and widely accepted in the scientific community. Adherence to these standardized methods will ensure the generation of reproducible and comparable data, which is essential for making informed decisions in the drug discovery and development process.

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A Comparative Guide to the Structure-Activity Relationship of N-(3-amino-4-chlorophenyl)butanamide Analogs as Potential Therapeutic Agents

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of analogs based on the N-(3-amino-4-chlorophenyl)butanamide scaffold. While direct SAR studies on this specific molecule are not extensively published, the core moieties, namely the substituted anilino-amide structure, are prevalent in a wide range of biologically active compounds. This guide will, therefore, draw comparisons from SAR studies of related analogs, providing a predictive framework for the rational design of novel therapeutics.

Introduction: The Privileged Anilino-Amide Scaffold

The anilino-amide motif is a cornerstone in medicinal chemistry, found in numerous approved drugs and clinical candidates. Its prevalence stems from its ability to form key hydrogen bond interactions with protein targets, particularly kinases. The general structure allows for diverse substitutions at multiple positions, enabling fine-tuning of potency, selectivity, and pharmacokinetic properties. The N-(3-amino-4-chlorophenyl)butanamide core presents several key features for SAR exploration:

• The Anilino Ring: The 3-amino and 4-chloro substituents are critical determinants of activity. Their electronic and steric properties influence binding affinity and selectivity.

• The Amide Linker: The amide bond provides a rigid planar unit capable of acting as both a hydrogen bond donor and acceptor.

• The Butanamide Chain: This aliphatic chain offers opportunities for modification to modulate lipophilicity and interact with hydrophobic pockets in the target protein.

Comparative Analysis of Analog Modifications

The biological activity of anilino-amide analogs can be profoundly affected by substitutions on both the aromatic ring and the amide chain. Below, we compare the anticipated effects of various modifications, drawing on established SAR principles from related compound series, such as anilinoquinazolines and other enzyme inhibitors.[1][2]

The substitution pattern on the aniline ring is a critical driver of potency and selectivity.

Position	Substitution	Predicted Effect on Activity	Rationale
3-Position (Amino Group)	Acylation, Alkylation	Likely to decrease activity	The primary amine is often a key hydrogen bond donor. Modification can disrupt this interaction.
Replacement with other H-bond donors (e.g., -OH)	May retain some activity	The ability to form a hydrogen bond at this position appears crucial.
4-Position (Chloro Group)	Replacement with other halogens (F, Br, I)	Variable, potency often follows the order Cl ≈ Br > F > I	Halogens can act as hydrogen bond acceptors and influence the electronics of the ring. Size and electronegativity are key factors.
Replacement with small alkyl groups (e.g., -CH3)	May be tolerated, but often less potent than halogens	Can provide favorable van der Waals interactions but may lack the electronic properties of halogens.
Other Ring Positions (e.g., 2, 5, 6)	Introduction of various substituents	Highly dependent on the target protein's binding pocket	Can be used to fine-tune selectivity and physicochemical properties.

Table 1: Predicted SAR trends for substitutions on the anilino ring.

For instance, in studies of anilinoquinazolines as mGlu5 antagonists, substitution at the 3-position of the aniline ring was found to significantly improve potency.[1] This highlights the importance of exploring this position for optimizing biological activity.

The amide linker and the associated aliphatic chain play a crucial role in orienting the molecule within the binding site and can be modified to improve pharmacokinetic properties.

Modification	Predicted Effect on Activity	Rationale
Amide N-H Alkylation	Likely to decrease activity	The N-H group is often a critical hydrogen bond donor.
Replacement of the Butanamide Chain with other groups	Highly variable	Can be used to target specific hydrophobic pockets, alter solubility, and improve metabolic stability.
Introduction of cyclic structures on the chain	May increase rigidity and potency	Reduces conformational flexibility, which can lead to a more favorable binding entropy.

Table 2: Predicted SAR trends for modifications of the amide linker and butanamide chain.

Experimental Protocols for SAR Evaluation

To empirically determine the SAR of novel N-(3-amino-4-chlorophenyl)butanamide analogs, a systematic approach involving both in vitro and cell-based assays is essential.

Assuming a hypothetical kinase target, a primary screen would involve a biochemical assay to determine the half-maximal inhibitory concentration (IC50) of each analog.

Step-by-Step Protocol: Kinase Inhibition Assay (e.g., using a fluorescence polarization-based method)

• Reagent Preparation:

  • Prepare a stock solution of the kinase enzyme in an appropriate buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Prepare a stock solution of the fluorescently labeled peptide substrate and ATP.

  • Prepare serial dilutions of the test compounds (analogs of N-(3-amino-4-chlorophenyl)butanamide) in DMSO.

• Assay Procedure:

  • Add the kinase enzyme to the wells of a 384-well microplate.

  • Add the test compounds to the wells.

  • Initiate the kinase reaction by adding the ATP/substrate mixture.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction by adding a solution containing a phosphospecific antibody coupled to a fluorophore.

  • Measure the fluorescence polarization using a suitable plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Analogs demonstrating promising in vitro activity should be further evaluated in a cell-based assay to assess their cellular potency and permeability.

Step-by-Step Protocol: Cell Proliferation Assay (e.g., MTT Assay)

• Cell Culture:

  • Culture a relevant cancer cell line (e.g., one that overexpresses the target kinase) in appropriate media.

• Assay Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the test compounds for a specified period (e.g., 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or a solution of HCl in isopropanol).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated controls.

  • Plot the percentage of cell viability against the logarithm of the compound concentration to determine the half-maximal effective concentration (EC50).

Visualizing SAR: A Predictive Workflow

The following diagram illustrates a typical workflow for an SAR study, from initial compound design to the identification of a lead candidate.

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A Senior Application Scientist's Guide to In Silico Modeling of N-(3-amino-4-chlorophenyl)butanamide Derivatives for Kinase Inhibition

Introduction: Unlocking the Potential of a Novel Scaffold

In the landscape of modern drug discovery, the identification of novel molecular scaffolds with the potential for therapeutic intervention is a critical starting point. "N-(3-amino-4-chlorophenyl)butanamide" presents such a scaffold – a small molecule with functional groups amenable to chemical modification. While the specific biological activity of this compound is not extensively documented in publicly available literature, its structural features suggest potential for interaction with a variety of biological targets.[1][2] This guide will explore the in silico modeling of derivatives of this scaffold, hypothetically targeting protein kinases, a family of enzymes frequently implicated in diseases such as cancer.[3][4]

Computer-Aided Drug Design (CADD) has become an indispensable tool in the discovery of small molecule kinase inhibitors, with numerous approved drugs having been developed with the aid of these computational methods.[5][6] By employing a range of in silico techniques, we can rationally design and prioritize novel derivatives of our lead scaffold with enhanced potency, selectivity, and drug-like properties, thereby accelerating the drug discovery pipeline and reducing costs associated with extensive experimental screening.[7][8]

This guide provides a comparative overview of key in silico methodologies, offering insights into their underlying principles, practical workflows, and the interpretation of their results. We will navigate through ligand-based and structure-based approaches, culminating in an integrated virtual screening workflow to identify the most promising candidates for further development.

Ligand-Based Drug Design (LBDD): Learning from Known Actives

When the three-dimensional structure of the target protein is unknown or when a set of known active and inactive compounds is available, ligand-based drug design methods are particularly powerful.[5] One of the most widely used LBDD techniques is Quantitative Structure-Activity Relationship (QSAR) modeling.[9][10]

Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR modeling aims to establish a mathematical relationship between the chemical structures of a series of compounds and their biological activities.[9][11] This allows for the prediction of the activity of novel, untested compounds. The fundamental principle is that the biological activity of a compound is a function of its physicochemical properties, which are in turn determined by its molecular structure.[9]

• Data Set Preparation :

  • Causality : A robust QSAR model is built upon a high-quality dataset. It is crucial to collect a series of compounds with experimentally determined biological activities (e.g., IC50 values) against the target of interest. For our hypothetical case, we would gather a set of known kinase inhibitors with structural similarities to our scaffold.

  • Procedure :

    • Compile a list of at least 30-50 compounds with a wide range of biological activities.

    • Draw the 2D structures of the molecules using chemical drawing software (e.g., ChemDraw, MarvinSketch).

    • Convert the 2D structures to 3D structures and perform energy minimization using a suitable force field (e.g., MMFF94).

    • Divide the dataset into a training set (typically 70-80% of the compounds) for model building and a test set (20-30%) for external validation.

• Molecular Descriptor Calculation :

  • Causality : Molecular descriptors are numerical representations of the chemical and physical characteristics of a molecule.[9][12] The choice of descriptors is critical as they encode the structural information that will be correlated with biological activity.

  • Procedure :

    • Using software like PaDEL-Descriptor or Dragon, calculate a wide range of descriptors, including 1D (e.g., molecular weight, logP), 2D (e.g., topological indices), and 3D (e.g., molecular shape) descriptors.

• Feature Selection :

  • Causality : The initial set of calculated descriptors can be very large, and many may be irrelevant or redundant. Feature selection aims to identify the most informative descriptors to build a simpler and more predictive model, avoiding overfitting.[12]

  • Procedure :

    • Employ algorithms such as Genetic Algorithms, Recursive Feature Elimination, or Principal Component Analysis (PCA) to select a subset of the most relevant descriptors.[12]

• Model Building and Validation :

  • Causality : Various statistical and machine learning methods can be used to build the QSAR model. It is essential to rigorously validate the model to ensure its predictive power.[9][13]

  • Procedure :

    • Develop models using techniques like Multiple Linear Regression (MLR), Partial Least Squares (PLS), Support Vector Machines (SVM), or Random Forest (RF).[12]

    • Perform internal validation on the training set using methods like leave-one-out cross-validation (q²).

    • Perform external validation on the test set to assess the model's ability to predict the activity of new compounds (R²pred).

Model	Statistical Method	q² (Internal Validation)	R² (Training Set)	R²pred (Test Set)	RMSE
Model A	Multiple Linear Regression (MLR)	0.65	0.78	0.62	0.45
Model B	Partial Least Squares (PLS)	0.72	0.85	0.70	0.38
Model C	Support Vector Machine (SVM)	0.81	0.92	0.78	0.31
Model D	Random Forest (RF)	0.85	0.95	0.82	0.27

This table presents hypothetical data for illustrative purposes.

Caption: A typical workflow for developing a QSAR model.

Structure-Based Drug Design (SBDD): Targeting the Protein's Active Site

When the 3D structure of the target protein is available, structure-based drug design (SBDD) methods provide a powerful framework for designing and optimizing ligands.[3][4]

Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[4][14] In drug discovery, it is used to predict how a small molecule (ligand) binds to the active site of a protein.[15][16]

• Protein and Ligand Preparation :

  • Causality : Proper preparation of both the protein and ligand structures is crucial for accurate docking results. This involves removing unwanted molecules, adding hydrogen atoms, and assigning correct protonation states and charges.

  • Procedure :

    • Obtain the 3D structure of the target kinase (e.g., EGFR) from the Protein Data Bank (PDB).

    • Prepare the protein by removing water molecules and co-crystallized ligands, adding polar hydrogens, and assigning partial charges using software like AutoDockTools or Chimera.[17]

    • Prepare the 3D structures of the "N-(3-amino-4-chlorophenyl)butanamide" derivatives, assign partial charges, and define rotatable bonds.

• Binding Site Definition :

  • Causality : The docking search space must be defined to encompass the active site of the protein. This is typically done by creating a grid box around the known binding site of a co-crystallized ligand or based on literature information.

  • Procedure :

    • Identify the active site of the kinase.

    • Define a grid box that covers the entire binding pocket using software like AutoDockTools.

• Docking Simulation :

  • Causality : The docking algorithm explores different conformations and orientations of the ligand within the defined binding site and scores them based on a scoring function that estimates the binding affinity.

  • Procedure :

    • Run the docking simulation using software such as AutoDock Vina, Glide, or GOLD.[14][18]

    • The program will generate multiple binding poses for each ligand, ranked by their predicted binding energies.

• Analysis of Results :

  • Causality : The output of a docking simulation needs careful analysis to identify the most promising candidates. This involves examining the predicted binding energies and visualizing the protein-ligand interactions.

  • Procedure :

    • Analyze the docking scores (binding energies). More negative values generally indicate stronger binding.[15]

    • Visualize the top-ranked poses in a molecular visualization program (e.g., PyMOL, Chimera) to inspect the interactions (e.g., hydrogen bonds, hydrophobic interactions) with key active site residues.

Derivative	Modification	Docking Score (kcal/mol)	Predicted Hydrogen Bonds with Active Site Residues
Scaffold	N/A	-6.5	Met793
Derivative 1	Addition of a pyridine ring	-8.2	Met793, Cys773
Derivative 2	Addition of a furan ring	-7.8	Met793, Thr790
Derivative 3	Isosteric replacement of butanamide	-7.1	Gly796

This table presents hypothetical data for illustrative purposes.

Caption: A general workflow for performing molecular dynamics simulations.

ADMET Prediction: Assessing Drug-Likeness and Safety

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial to reduce the attrition rate of drug candidates in later stages of development. [19]Several computational tools are available to predict these properties. [20][21]

Comparison of ADMET Prediction Tools

A variety of free and commercial software packages are available for ADMET prediction, each with its own strengths and weaknesses. [22][23]

Tool	Type	Key Predicted Properties	Strengths	Limitations
SwissADME	Free Web Server	Lipophilicity, water solubility, pharmacokinetics, drug-likeness, medicinal chemistry friendliness	User-friendly interface, comprehensive set of properties, "BOILED-Egg" plot for intuitive visualization of BBB and GI absorption. [20]	Limited number of toxicity prediction models.
pkCSM	Free Web Server	ADMET properties, including toxicity endpoints like hepatotoxicity and skin sensitization	Provides predictions for a wide range of ADMET properties. [20]	The user interface can be less intuitive than some other tools.
ADMETlab 2.0	Free Web Server	Comprehensive ADMET profiling, including transporters and metabolic enzymes	Large dataset for model building, user-friendly. [21]	As with all predictive models, accuracy can vary depending on the chemical space of the query molecule.

| ADMET Predictor® | Commercial Software | Extensive and highly validated models for a wide range of ADMET and physicochemical properties | High accuracy due to large, curated datasets and sophisticated modeling techniques. [21][24]| Requires a commercial license, which can be a barrier for academic labs. |

Data Presentation: Comparative ADMET Profile of Hypothetical Derivatives

Property	Derivative 1	Derivative 2	Acceptable Range
Molecular Weight	420.5 g/mol	380.2 g/mol	< 500
logP	3.5	2.8	< 5
H-bond Donors	2	2	< 5
H-bond Acceptors	4	5	< 10
Aqueous Solubility (logS)	-3.2	-2.5	> -4
BBB Permeability	Low	High	Target Dependent
CYP2D6 Inhibitor	No	Yes	No is preferred
Hepatotoxicity	Low Risk	High Risk	Low Risk

This table presents hypothetical data for illustrative purposes.

Integrated Virtual Screening Workflow

The most effective in silico drug design strategies often involve a hierarchical approach, combining multiple computational methods to progressively filter a large library of compounds down to a manageable number of high-priority candidates for experimental testing. [8][25][26]

Visualization: A Hierarchical Virtual Screening Cascade

Caption: An integrated workflow for virtual screening.

Conclusion: A Data-Driven Path to Novel Kinase Inhibitors

The in silico modeling of "N-(3-amino-4-chlorophenyl)butanamide" derivatives provides a powerful, resource-efficient strategy for the rational design of novel kinase inhibitors. By integrating a suite of computational tools, from QSAR and molecular docking to molecular dynamics and ADMET prediction, researchers can navigate the vast chemical space to identify and prioritize candidates with a high probability of success in subsequent experimental validation. This guide has outlined the core principles and practical workflows for these techniques, emphasizing the importance of a multi-faceted and validated approach. The journey from a novel scaffold to a clinical candidate is long and challenging, but with the strategic application of in silico modeling, we can embark on this path with greater confidence and a higher likelihood of success.

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• N-(3-Amino-4-chlorophenyl)-4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanamide.
• Butanamide, n-(3-amino-4-chlorophenyl)-4-[2,4-bis(1,1-dimethylpropyl)phenoxy].
• N-(3-Amino-4-chlorophenyl)-4-(2,4-dichlorophenoxy)butanamide | SCBT.

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A Comparative Benchmarking Guide to the Synthesis of N-(3-amino-4-chlorophenyl)butanamide

Introduction:

N-(3-amino-4-chlorophenyl)butanamide is a key intermediate in the synthesis of various pharmacologically active compounds. Its structural motif, featuring a substituted phenylenediamine core, is prevalent in a range of therapeutic agents. The efficient and selective synthesis of this molecule is therefore of significant interest to researchers and professionals in drug development. This guide provides an in-depth comparison of two plausible synthetic routes to N-(3-amino-4-chlorophenyl)butanamide, offering a critical evaluation of their respective efficiencies based on established chemical principles and available experimental data for analogous transformations.

This document will explore two primary synthetic strategies:

• Route 1: Direct Regioselective Acylation of 4-Chloro-1,2-phenylenediamine. This single-step approach is atom-economical but presents a challenge in controlling the site of acylation.

• Route 2: A Multi-step Synthesis commencing with 4-Chloro-3-nitroaniline. This pathway offers a solution to the regioselectivity issue through a protect-and-modify strategy.

Each route will be assessed on metrics of yield, reaction time, purity, and overall process efficiency, providing researchers with the necessary data to make informed decisions for their synthetic campaigns.

Route 1: Direct Regioselective Acylation of 4-Chloro-1,2-phenylenediamine

The direct acylation of a diamine with an acylating agent such as butyryl chloride or butyric anhydride represents the most straightforward approach to the target molecule. The primary challenge lies in achieving regioselectivity, as the two amino groups of 4-chloro-1,2-phenylenediamine exhibit different nucleophilicities.

Causality Behind Experimental Choices:

The differential reactivity of the two amino groups is the cornerstone of this approach. The amino group at the 2-position is ortho to the electron-withdrawing chloro group, which is expected to decrease its basicity and nucleophilicity through a combination of steric hindrance and inductive effects. Conversely, the amino group at the 1-position is para to the chloro group, where the inductive effect is less pronounced. Therefore, it is hypothesized that the amino group at the 1-position is more nucleophilic and will preferentially react with the acylating agent.

To favor mono-acylation and minimize the formation of the diacylated byproduct, the reaction is typically carried out at low temperatures and with a controlled stoichiometry of the acylating agent. The choice of solvent and base is also critical in modulating the reactivity of the amine and the acylating agent.

Diagram of the Direct Acylation Workflow:

Caption: Workflow for the direct acylation of 4-chloro-1,2-phenylenediamine.

Experimental Protocol (Proposed):

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-chloro-1,2-phenylenediamine (1.0 eq.) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.1 eq.) or pyridine (1.1 eq.), to the solution and cool the mixture to 0 °C in an ice bath.

• Acylation: Slowly add a solution of butyryl chloride (1.0 eq.) or butyric anhydride (1.0 eq.) in the same solvent to the cooled mixture over 30-60 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product, a mixture of isomers and potentially some diacylated product, would then require purification by column chromatography or fractional crystallization to isolate the desired N-(3-amino-4-chlorophenyl)butanamide. The separation of phenylenediamine isomers can be challenging but is achievable with appropriate chromatographic techniques[1][2][3].

Route 2: Multi-step Synthesis from 4-Chloro-3-nitroaniline

This approach circumvents the regioselectivity issue inherent in Route 1 by starting with a precursor where one of the amino groups is masked as a nitro group. The synthesis involves two main steps: acylation of the existing amino group followed by reduction of the nitro group.

Causality Behind Experimental Choices:

The rationale for this route is to achieve unambiguous regioselectivity. By starting with 4-chloro-3-nitroaniline, the acylation can only occur at the single amino group. The subsequent reduction of the nitro group is a well-established and high-yielding transformation, providing a reliable path to the desired product. The choice of reducing agent is critical to ensure that the amide functionality remains intact.

Diagram of the Multi-step Synthesis Workflow:

Caption: Workflow for the multi-step synthesis of N-(3-amino-4-chlorophenyl)butanamide.

Experimental Protocol (Proposed):

Step 1: Synthesis of N-(4-chloro-3-nitrophenyl)butanamide

• Reaction Setup: Dissolve 4-chloro-3-nitroaniline (1.0 eq.) in a suitable solvent like DCM or ethyl acetate.

• Base Addition: Add a base such as triethylamine (1.2 eq.) or pyridine (1.2 eq.).

• Acylation: Add butyryl chloride (1.1 eq.) or butyric anhydride (1.1 eq.) dropwise at room temperature.

• Reaction Monitoring and Workup: Monitor the reaction by TLC. Upon completion, wash the reaction mixture with water, dilute acid (e.g., 1M HCl), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude N-(4-chloro-3-nitrophenyl)butanamide, which can often be used in the next step without further purification or can be purified by recrystallization.

Step 2: Synthesis of N-(3-amino-4-chlorophenyl)butanamide

Two common methods for the reduction of the nitro group are presented:

Method A: Reduction with Iron Powder [4][5][6][7]

• Reaction Setup: Suspend N-(4-chloro-3-nitrophenyl)butanamide (1.0 eq.) and iron powder (3-5 eq.) in a mixture of ethanol and water.

• Acid Addition: Add a catalytic amount of hydrochloric acid or acetic acid.

• Reaction: Heat the mixture to reflux and monitor the reaction by TLC.

• Workup: After completion, cool the reaction, filter through celite to remove the iron salts, and wash the filter cake with ethanol.

• Purification: Concentrate the filtrate and partition between an organic solvent (e.g., ethyl acetate) and a basic aqueous solution (e.g., saturated sodium bicarbonate). Dry the organic layer and concentrate to obtain the crude product. Purification can be achieved by recrystallization or column chromatography.

Method B: Catalytic Hydrogenation [8]

• Reaction Setup: Dissolve N-(4-chloro-3-nitrophenyl)butanamide (1.0 eq.) in a suitable solvent such as ethanol, methanol, or ethyl acetate.

• Catalyst Addition: Add a catalytic amount of palladium on carbon (Pd/C, 5-10 mol%).

• Hydrogenation: Subject the mixture to a hydrogen atmosphere (typically 1-4 atm) in a hydrogenation apparatus.

• Reaction Monitoring and Workup: Monitor the reaction by TLC. Upon completion, filter the reaction mixture through celite to remove the catalyst.

• Purification: Concentrate the filtrate to obtain the crude product, which can be purified by recrystallization or column chromatography.

Comparative Analysis

Parameter	Route 1: Direct Acylation	Route 2: Multi-step Synthesis
Number of Steps	1	2
Atom Economy	Higher	Lower
Regioselectivity	Potentially problematic; requires careful optimization and may lead to isomeric mixtures requiring separation.	Excellent; acylation site is unambiguous.
Overall Yield	Expected to be moderate due to potential side products and purification losses.	Potentially higher overall yield due to clean transformations in each step.
Reaction Time	Shorter (single step).	Longer (two steps).
Purification	Can be challenging due to the need to separate structurally similar isomers.	Generally more straightforward, as the intermediates and final product have distinct properties.
Reagent Cost & Safety	Utilizes readily available starting materials. Butyryl chloride is corrosive and moisture-sensitive.	4-Chloro-3-nitroaniline is a more specialized starting material. The reduction step may involve flammable hydrogen gas (catalytic hydrogenation) or require careful handling of acidic conditions (iron reduction).

Predicted Spectroscopic Data

Based on known spectral data for similar compounds, the following are the expected NMR and IR characteristics for N-(3-amino-4-chlorophenyl)butanamide:

• ¹H NMR: The spectrum would be expected to show signals for the aromatic protons, with distinct coupling patterns reflecting their substitution. The protons of the butanamide chain would appear as a triplet for the terminal methyl group, a sextet for the adjacent methylene group, and a triplet for the methylene group attached to the carbonyl. The amide NH proton would likely appear as a broad singlet, and the amino (NH₂) protons as another broad singlet.

• ¹³C NMR: The spectrum would show distinct signals for the aromatic carbons, the carbonyl carbon of the amide, and the carbons of the butyl chain.

• IR Spectroscopy: Key characteristic peaks would include N-H stretching vibrations for the primary amine and the secondary amide, a C=O stretching vibration for the amide carbonyl, and C-N stretching vibrations.

Conclusion and Recommendation

From a strategic standpoint, Route 2 (Multi-step Synthesis) is recommended for researchers seeking a reliable and scalable synthesis of N-(3-amino-4-chlorophenyl)butanamide with high purity. Although it involves an additional step, the clear-cut regioselectivity and the generally high yields of each transformation make it a more robust and predictable approach. The purification of the final product is also anticipated to be simpler compared to the isomeric mixture likely produced in Route 1.

Route 1 (Direct Acylation) , while attractive for its conciseness, presents a significant process development challenge in controlling the regioselectivity. It may be a viable option for small-scale exploratory synthesis where the separation of isomers is feasible, or if reaction conditions can be finely tuned to achieve a high degree of selectivity.

Ultimately, the choice of synthetic route will depend on the specific requirements of the project, including the desired scale of production, purity specifications, and available resources.

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Safety & Regulatory Compliance

A Procedural Guide to the Safe Disposal of N-(3-amino-4-chlorophenyl)butanamide

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of N-(3-amino-4-chlorophenyl)butanamide (CAS No. 637316-74-6). Developed for researchers, scientists, and drug development professionals, this document synthesizes established safety protocols with the specific hazard profile of the compound to ensure the protection of laboratory personnel and the environment. The procedures outlined herein are grounded in the principles of chemical safety and regulatory compliance, emphasizing the causality behind each critical step.

Compound Profile and Hazard Identification

N-(3-amino-4-chlorophenyl)butanamide is a halogenated aromatic amide.[1][2] Its structure necessitates careful handling and disposal as a hazardous chemical waste. While a complete, manufacturer-issued Safety Data Sheet (SDS) with GHS pictograms is not consistently available across all suppliers, data aggregated from multiple sources, including the European Chemicals Agency (ECHA), provides a clear hazard profile.[2]

The primary directive for its disposal is based on its classification as a hazardous substance, requiring treatment by a licensed chemical destruction facility or through controlled incineration with flue gas scrubbing.[3][4] Under no circumstances should this compound or its containers be disposed of via standard laboratory drains or municipal trash.[5][6]

Table 1: Chemical Identification and Hazard Summary

Parameter	Information	Source
Chemical Name	N-(3-amino-4-chlorophenyl)butanamide	PubChem[2]
CAS Number	637316-74-6	PubChem[2]
Molecular Formula	C₁₀H₁₃ClN₂O	PubChem[2]
Molecular Weight	212.67 g/mol	PubChem[2]
GHS Hazard Statements	H302, H312, H332, H315, H319, H335	ECHA[2]

Hazard Statement Breakdown:

• H302: Harmful if swallowed.[2]

• H312: Harmful in contact with skin.[2]

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H332: Harmful if inhaled.[2]

• H335: May cause respiratory irritation.[2]

The presence of a chlorine atom on the phenyl ring classifies this compound as a halogenated organic compound .[6][7] This is a critical distinction for waste segregation, as mixing halogenated and non-halogenated waste streams is improper, unsafe, and can significantly increase disposal costs.[6][8]

Mandatory Personal Protective Equipment (PPE)

Before handling the compound for disposal, ensure the following PPE is worn to mitigate exposure risks identified in the hazard profile.

• Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[9]

• Hand Protection: Use chemical-resistant, impervious gloves (e.g., nitrile rubber). Contaminated gloves must be disposed of as hazardous waste.[5][10]

• Body Protection: A lab coat, chemical-resistant apron, and closed-toe shoes are mandatory to prevent skin contact.[10]

• Respiratory Protection: If handling the solid powder outside of a certified chemical fume hood, a NIOSH-approved respirator is required to prevent inhalation.[11]

Step-by-Step Disposal Protocol

This protocol ensures that N-(3-amino-4-chlorophenyl)butanamide waste is collected, stored, and disposed of in a manner that is safe, compliant, and environmentally responsible.

Proper segregation is the foundation of safe chemical waste management.

• Action: Designate a specific waste stream for "Halogenated Organic Solids" or "Halogenated Organic Liquids," depending on the form of the waste.

• Causality: This compound is a halogenated organic.[6][7] Mixing it with non-halogenated waste streams complicates the disposal process and violates regulatory guidelines.[8] All materials contaminated with N-(3-amino-4-chlorophenyl)butanamide, including gloves, weigh boats, and pipette tips, must be placed in this designated waste stream.[9][10]

The integrity of the waste container is critical to prevent leaks and exposure.

• Action (Solid Waste): Collect solid N-(3-amino-4-chlorophenyl)butanamide and contaminated consumables in a durable, sealable container (e.g., a wide-mouth high-density polyethylene (HDPE) bottle or a designated hazardous waste tub with a liner).

• Action (Liquid Waste): If the compound is in solution, collect it in a leak-proof container with a screw-on cap that is chemically compatible with the solvent used.[10] Place the liquid waste container inside a secondary containment bin to prevent spills.[12]

• Causality: Containers must be vapor-tight and spill-proof to prevent the release of harmful vapors or liquids.[8] Leaving approximately 10% headspace in liquid containers is a necessary precaution to allow for vapor expansion.[10]

Clear and accurate labeling is a regulatory requirement and essential for safety.

• Action: Label the waste container before adding the first drop of waste.[8] The label must include:

  • The words "Hazardous Waste ".

  • The full chemical name: "Waste N-(3-amino-4-chlorophenyl)butanamide ".[10] Avoid using abbreviations or chemical formulas.[8]

  • List all constituents, including solvents if in a solution.

  • Appropriate hazard warnings (e.g., "Toxic," "Irritant").

• Causality: Proper labeling ensures that anyone handling the container is aware of its contents and the associated dangers. It is also required for the waste manifest used by the disposal contractor.

Waste must be stored safely pending pickup by a licensed disposal service.

• Action: Store the sealed and labeled waste container in a designated, well-ventilated, and secure area, away from incompatible materials.[10] This is often a satellite accumulation area or a main hazardous waste storage room.

• Causality: Storing hazardous waste in a controlled environment minimizes the risk of accidental spills, reactions with incompatible chemicals, and unauthorized access.[10][12]

Final disposal must be handled by certified professionals.

• Action: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[9][10]

• Causality: The recommended disposal method for this class of chemical is high-temperature incineration at a licensed chemical destruction plant.[3][4] This process ensures the complete destruction of the hazardous compound, preventing environmental contamination.

Emergency Procedures for Spills

In the event of a spill, immediate and correct action is crucial.

• Evacuate and Alert: Immediately alert colleagues and evacuate all non-essential personnel from the area.[9]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Control: Prevent the spill from spreading. For solid spills, avoid creating dust. For liquid spills, use a chemical absorbent material compatible with the solvent.

• Cleanup: Wearing full PPE, carefully clean up the spill. For solids, gently sweep or use a specialized vacuum.[11] Collect all contaminated materials (absorbents, PPE) as hazardous waste.

• Decontaminate: Clean the spill area with an appropriate decontaminating solution.

• Dispose and Report: Place all cleanup materials in a labeled hazardous waste container and report the incident to your EHS office as required by institutional policy.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-(3-amino-4-chlorophenyl)butanamide waste.

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Navigating the Unseen: A Guide to the Safe Handling of N-(3-amino-4-chlorophenyl)butanamide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental. N-(3-amino-4-chlorophenyl)butanamide, a compound of interest, requires a meticulous approach to laboratory safety. Due to the absence of a specific Safety Data Sheet (SDS), this guide provides a comprehensive operational plan based on the potential hazards associated with its structural motifs: an aromatic amine and a chlorinated phenyl ring. Our directive is to foster a culture of safety that extends beyond mere compliance, ensuring the well-being of every researcher in the laboratory.

Hazard Analysis: A Conservative Approach

Given the lack of specific toxicological data for N-(3-amino-4-chlorophenyl)butanamide, we must infer its potential hazards from its constituent functional groups. Aromatic amines are a class of compounds known for their potential to cause skin irritation, allergic reactions, and, in some cases, more severe systemic effects.[1] Chlorinated aromatic compounds can also present a range of health hazards, including skin and eye irritation, and may be harmful if ingested or inhaled.[2] Therefore, a conservative approach that assumes the compound is hazardous upon contact, inhalation, and ingestion is warranted.

Assumed Hazard Classification:

Hazard Class	Category	Precautionary Statement
Acute Toxicity, Oral	Category 4	Harmful if swallowed.
Skin Corrosion/Irritation	Category 2	Causes skin irritation.
Eye Damage/Irritation	Category 2A	Causes serious eye irritation.
Respiratory Sensitization	Category 1	May cause allergy or asthma symptoms or breathing difficulties if inhaled.
Skin Sensitization	Category 1	May cause an allergic skin reaction.
Specific Target Organ Toxicity	Single Exposure	May cause respiratory irritation.

This assumed classification necessitates stringent adherence to the personal protective equipment (PPE) and handling protocols outlined below.

The Last Line of Defense: Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to mitigating the risks associated with handling N-(3-amino-4-chlorophenyl)butanamide. The following PPE is mandatory for all personnel handling this compound.

Table of Required PPE:

Body Part	Required PPE	Material/Standard	Rationale
Hands	Double-gloving with chemical-resistant gloves	Nitrile or Neoprene	Provides protection against potential skin absorption and irritation. Double-gloving offers an additional barrier in case of a breach in the outer glove.
Eyes	Chemical splash goggles	ANSI Z87.1	Protects against splashes and airborne particles that could cause serious eye irritation or damage.
Body	Chemical-resistant lab coat	Flame-resistant material	Prevents contact with skin and personal clothing.
Respiratory	NIOSH-approved respirator with organic vapor cartridges	Varies by concentration	Recommended when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of airborne particles.
Feet	Closed-toe, chemical-resistant shoes	Leather or other impervious material	Protects against spills.

Operational Protocol: A Step-by-Step Guide

Adherence to a standardized operational protocol is paramount to ensuring a safe laboratory environment. The following steps provide a clear workflow for handling N-(3-amino-4-chlorophenyl)butanamide.

Pre-Operational Checklist:

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year.

• Assemble all Materials: Gather all necessary chemicals, glassware, and equipment before starting.

• Inspect PPE: Check all PPE for signs of wear or damage.

• Locate Emergency Equipment: Confirm the location and accessibility of the safety shower, eyewash station, and fire extinguisher.

• Prepare Waste Containers: Have designated and properly labeled waste containers ready.

Handling Procedure:

• Donning PPE: Put on all required PPE in the correct order: inner gloves, lab coat, outer gloves, and safety goggles.

• Weighing and Transfer:

  • Perform all manipulations of the solid compound within a certified chemical fume hood.

  • Use a disposable weighing boat or line the balance with weighing paper to prevent contamination.

  • Carefully transfer the compound to the reaction vessel using a spatula.

  • Avoid generating dust.

• In Solution:

  • When working with the compound in solution, handle it within the fume hood.

  • Use a secondary container to transport the solution within the lab.

• Post-Handling:

  • Decontaminate all surfaces and equipment that may have come into contact with the compound.

  • Properly dispose of all contaminated disposable materials.

Decontamination and Disposal: A Cradle-to-Grave Responsibility

Proper decontamination and waste disposal are crucial to prevent environmental contamination and accidental exposure.

Decontamination:

• Glassware and Equipment: Rinse with an appropriate organic solvent (e.g., ethanol or acetone) followed by a thorough wash with soap and water.

• Work Surfaces: Wipe down the interior of the fume hood and any other potentially contaminated surfaces with a suitable solvent and then with soap and water.

Waste Disposal:

• Solid Waste: Collect all contaminated solid waste, including gloves, weighing paper, and paper towels, in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing N-(3-amino-4-chlorophenyl)butanamide in a labeled, sealed, and compatible hazardous waste container.

• Disposal: All waste must be disposed of through the institution's hazardous waste management program. Do not pour any waste down the drain.[3]

Emergency Procedures: Preparing for the Unexpected

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

• Spill:

  • Alert others in the area.

  • Evacuate the immediate area if the spill is large or in a poorly ventilated space.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully collect the absorbed material into a designated hazardous waste container.

  • Decontaminate the spill area.

Visualizing the Workflow

To further clarify the operational procedures, the following diagrams illustrate the key workflows for handling N-(3-amino-4-chlorophenyl)butanamide.

Caption: PPE Donning and Doffing Sequence.

By integrating this guide into your laboratory's standard operating procedures, you contribute to a robust safety culture that protects researchers and ensures the integrity of your scientific endeavors.

References

• Chemical Safety Data Sheet MSDS / SDS - 3-AMINO-3-(4-CHLORO-PHENYL)-PROPAN-1-OL. ChemicalBook. (2025-07-26).
• An In-depth Technical Guide to the Safety and Handling of Chlorinated Arom
• Hazard Assessment Test Kit, Arom
• A Quantitative Study of Aromatic Amine Permeation Through Protective Gloves Using Amine Adsorptive Pads. CDC Stacks.
• What are the Health and Safety Guidelines for Using Amines?.
• STANDARD OPEARTING PROCEDURE FOR CHLORIN

Sources

• 1. international.skcinc.com [international.skcinc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemicalbook.com [chemicalbook.com]